Technical Guide: Synthesis and Characterization of 6-Amino-6-deoxy-D-allose Hydrochloride
The following technical guide details the synthesis and characterization of 6-Amino-6-deoxy-D-allose hydrochloride , a rare sugar derivative with emerging potential in glycomimetics and therapeutic applications. Executiv...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the synthesis and characterization of 6-Amino-6-deoxy-D-allose hydrochloride , a rare sugar derivative with emerging potential in glycomimetics and therapeutic applications.
Executive Summary
6-Amino-6-deoxy-D-allose is a rare amino sugar, the C-3 epimer of 6-amino-6-deoxy-D-glucose. Unlike its more common glucose analog, the allose derivative possesses a unique axial hydroxyl group at the C-3 position, which confers distinct biological properties, including potential anti-inflammatory and anti-tumor activities.
This guide provides a robust, scalable protocol for the synthesis of 6-Amino-6-deoxy-D-allose hydrochloride (CAS: 76054-78-9). The methodology prioritizes the Direct Modification Route starting from D-allose, which has become commercially viable due to recent advancements in enzymatic production (Izumoring strategy). A secondary Gluco-Inversion Route is discussed for context where D-allose stock is unavailable.
Retrosynthetic Analysis
The strategic disconnection of the target molecule reveals two primary pathways. The choice of pathway depends on the availability of the starting material (D-allose vs. D-glucose).
Pathway A: Direct C-6 Modification (Preferred)
Target: 6-Amino-6-deoxy-D-allose HCl
Precursor: 1,2-O-Isopropylidene-
-D-allofuranose
Starting Material: D-Allose
Logic: Utilization of the inherent stereochemistry of D-allose, requiring only selective protection and functional group interconversion at C-6.
Logic: Inversion of the C-3 stereocenter via oxidation/reduction sequences. This route is longer and lower yielding but uses cheaper starting materials.
Decision: This guide details Pathway A as it represents the modern standard for high-purity synthesis.
Detailed Synthesis Protocol (Pathway A)
Workflow Visualization
Figure 1: Step-by-step synthetic pathway from D-Allose to the target amino sugar.
Step 1: Global Protection
Objective: Protect all hydroxyl groups to isolate the furanose ring structure.
Procedure: Suspend D-allose (10 g) in dry acetone (200 mL). Add conc. H₂SO₄ (0.5 mL) dropwise at 0°C. Stir at room temperature for 4 hours. Neutralize with Na₂CO₃, filter, and concentrate.
Causality: D-allose forms the thermodynamically stable 1,2:5,6-di-O-isopropylidene derivative due to the favorable cis-relationship of the C1-C2 and C5-C6 hydroxyls in the furanose form.
Step 2: Selective Hydrolysis
Objective: Selectively deprotect the exocyclic 5,6-diol to access the primary C-6 hydroxyl.
Reagents: 60% Acetic acid (aq).
Procedure: Dissolve the diacetonide in 60% acetic acid. Stir at 40°C for 2-3 hours. Monitor by TLC (Ethyl Acetate/Hexane).
Critical Control: The 5,6-acetal is more acid-labile than the 1,2-acetal. Over-hydrolysis will degrade the product; strict time/temperature control is required.
Step 3: Regioselective Tosylation
Objective: Convert the primary C-6 hydroxyl into a good leaving group (Tosylate).
Procedure: Dissolve the 1,2-monoacetonide in dry pyridine at 0°C. Add TsCl (1.1 eq) portion-wise. Stir at 0°C to 4°C overnight.
Causality: Primary hydroxyls (C-6) react significantly faster than secondary hydroxyls (C-5) due to steric accessibility. Low temperature prevents O-5 tosylation.
Step 4: Azidation
Objective: Introduce the nitrogen functionality via S_N2 displacement.
Reagents: Sodium Azide (NaN₃), DMF.
Procedure: Dissolve the crude tosylate in DMF. Add NaN₃ (3.0 eq). Heat to 80°C for 6-12 hours.
Safety Note: Azides are potentially explosive. Use a blast shield and avoid chlorinated solvents in subsequent workups (formation of diazidomethane).
Step 5: Reduction & Deprotection
Objective: Convert azide to amine and remove the acetal protection.
Reagents: Triphenylphosphine (PPh₃), THF, Water; then HCl.
Procedure:
Staudinger Reduction: Treat the azide with PPh₃ in THF/H₂O to yield the amine.
Hydrolysis: Evaporate THF. Treat the residue with 2M HCl and heat at 60°C for 2 hours to remove the 1,2-acetonide.
Purification: Concentrate and recrystallize from Ethanol/Ether or use ion-exchange chromatography (Dowex 50W) if necessary.
Characterization & Data
The following data validates the structural integrity of the synthesized compound.
Expected Analytical Data
Parameter
Specification
Notes
Appearance
White crystalline powder
Hygroscopic
Melting Point
> 160°C (Decomposition)
Distinct from D-allose (141°C)
Solubility
High in H₂O; Low in EtOH
Typical for amino sugar salts
Mass Spec (ESI)
[M+H]⁺ = 180.18 m/z
Calculated for C₆H₁₃NO₅
NMR Spectroscopy (Diagnostic Signals)
The key to confirming the structure is the chemical shift of the C-6 position.
3.40 - 3.10 (m, 2H, H-6a, H-6b):Diagnostic Shift. The methylene protons at C-6 shift upfield compared to D-allose (typically ~3.7-3.9 ppm) due to the shielding effect of the amino group relative to the hydroxyl.
¹³C NMR (D₂O, 100 MHz):
~42.0 ppm (C-6):Primary Confirmation. The carbon signal for C-6 appears significantly upfield (around 40-45 ppm) compared to the C-6 of D-allose (~62 ppm).
~94.0 ppm (C-1): Anomeric carbon.
Applications & Significance
Therapeutic Potential
6-Amino-6-deoxy-D-allose serves as a critical intermediate in the synthesis of glycomimetics.
Glycosidase Inhibition: Amino sugars often act as competitive inhibitors for glycosidases, potentially modulating viral entry or lysosomal storage disorders.
Anti-Cancer: D-Allose itself has demonstrated anti-proliferative effects on cancer cells by inducing G1 cell cycle arrest. The amino-derivative is investigated for enhanced uptake or metabolic interference.
Biological Pathway
The molecule is related to the biosynthetic pathway of dTDP-6-deoxy-D-allose , a precursor for mycinose in macrolide antibiotics.
Figure 2: Biological relevance of the 6-amino-allose scaffold.
References
Preparation of 6-Amino-6-deoxy-D-allose Derivatives:
Brimacombe, J. S., Mofti, A. M., & Al-Radhi, A. K. (1970).[4] Nucleophilic displacement reactions in carbohydrates. Part XV. Displacements with 1,2:5,6-di-O-isopropylidene-3-O-p-tolylsulfonyl-α-D-glucofuranose.[2] Journal of the Chemical Society C: Organic.
Synthesis of D-Allose from Glucose (Historical Context):
Sowa, W., & Thomas, G. H. S. (1966). The oxidation of 1,2:5,6-di-O-isopropylidene-D-glucose with dimethyl sulfoxide-acetic anhydride. Canadian Journal of Chemistry.
Biosynthesis of Deoxy-Allose Moieties:
Kim, H. J., et al. (2007). Biosynthesis of dTDP-6-deoxy-beta-D-allose, biochemical characterization of dTDP-4-keto-6-deoxyglucose reductase. Glycobiology.
D-Allose Biological Properties:
Sui, L., et al. (2005).[5] The inhibitory effect and possible mechanisms of D-allose on cancer cell proliferation. International Journal of Oncology.
physicochemical properties of 6-Amino-6-deoxy-D-allose hydrochloride
An In-depth Technical Guide to the Physicochemical Properties of 6-Amino-6-deoxy-D-allose Hydrochloride For Researchers, Scientists, and Drug Development Professionals Introduction 6-Amino-6-deoxy-D-allose hydrochloride...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to the Physicochemical Properties of 6-Amino-6-deoxy-D-allose Hydrochloride
For Researchers, Scientists, and Drug Development Professionals
Introduction
6-Amino-6-deoxy-D-allose hydrochloride is a synthetically derived amino sugar of the rare monosaccharide, D-allose. As a C-3 epimer of D-glucose, D-allose itself has garnered significant attention for its wide range of biological activities, including anti-cancer, anti-inflammatory, and cryoprotective effects.[1][2] The introduction of an amino group at the C-6 position transforms the sugar into a cationic molecule with unique properties, opening new avenues for its application in drug development, molecular recognition, and as a chiral building block.[3][4]
This guide provides a comprehensive overview of the core . Moving beyond a simple datasheet, this document offers insights into the experimental methodologies used for its characterization, the rationale behind these techniques, and the interpretation of the resulting data, reflecting the perspective of a senior application scientist. The aim is to equip researchers with the foundational knowledge required to effectively utilize this compound in their work.
Core Physicochemical Properties
The fundamental properties of 6-Amino-6-deoxy-D-allose hydrochloride are summarized below. These parameters are the first point of reference for handling, formulation, and experimental design.
Note: Data for Appearance and Solubility are based on closely related amino sugar hydrochlorides and the parent sugar, D-allose, providing a strong predictive basis.
Structural Elucidation and Spectroscopic Characterization
Confirming the identity and purity of 6-Amino-6-deoxy-D-allose hydrochloride is paramount. A multi-technique spectroscopic approach is standard practice.
Chemical Structure
The molecule consists of a D-allose backbone where the primary hydroxyl group at the C-6 position has been substituted with an amino group, which is protonated in its hydrochloride salt form.
Caption: Fischer projection of 6-Amino-6-deoxy-D-allose hydrochloride.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the most powerful tool for unambiguous structure determination of organic molecules in solution.
¹H-NMR (Proton NMR): This technique provides information on the number of different types of protons, their connectivity, and their stereochemical arrangement. For 6-Amino-6-deoxy-D-allose hydrochloride, one would expect to see distinct signals for the anomeric proton (if in cyclic form), the protons on the sugar ring, and a characteristic upfield shift for the two protons on the C-6 carbon adjacent to the ammonium group. The integration of these signals would correspond to the number of protons at each position.
¹³C-NMR (Carbon NMR): This analysis reveals the number of chemically non-equivalent carbon atoms. Six distinct signals are expected, corresponding to the six carbons of the sugar. The C-6 carbon, being attached to the electron-withdrawing ammonium group, would show a characteristic chemical shift.
Self-Validating Protocol: NMR Analysis
Sample Preparation: Accurately weigh ~5-10 mg of 6-Amino-6-deoxy-D-allose hydrochloride and dissolve it in ~0.6 mL of deuterium oxide (D₂O). The use of D₂O is critical as it is NMR-silent for protons and will exchange with the labile -OH and -NH₃⁺ protons, simplifying the spectrum by causing their signals to disappear.
Instrument Setup: Use a high-field NMR spectrometer (e.g., 500 MHz) for better signal resolution.[7] The instrument should be properly tuned and shimmed to ensure a homogeneous magnetic field.
¹H-NMR Acquisition: Acquire a standard 1D proton spectrum. Key parameters to set include the spectral width, acquisition time, relaxation delay, and number of scans. A sufficient number of scans is crucial for achieving a good signal-to-noise ratio.
¹³C-NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. This removes the splitting caused by attached protons, resulting in a single peak for each unique carbon. Techniques like DEPT (Distortionless Enhancement by Polarization Transfer) can be used to differentiate between CH, CH₂, and CH₃ groups.
2D NMR (COSY & HSQC): For complete assignment, 2D NMR experiments are invaluable.
COSY (¹H-¹H Correlation Spectroscopy): Identifies protons that are coupled (typically on adjacent carbons).
HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton with the carbon atom it is directly attached to, allowing for definitive assignment of both ¹H and ¹³C signals.[8]
Data Processing and Interpretation: Process the raw data (FID) using Fourier transformation, phase correction, and baseline correction. Integrate the ¹H signals and assign peaks based on chemical shifts, coupling constants, and correlations from 2D spectra.
Fourier-Transform Infrared (FT-IR) Spectroscopy
FT-IR spectroscopy is used to identify the functional groups present in the molecule. The spectrum is a plot of infrared light absorbance versus wavenumber.
Expected Key Absorptions:
O-H Stretch: A broad band around 3300-3500 cm⁻¹ corresponding to the multiple hydroxyl groups.
N-H Stretch: A broad band, often overlapping with the O-H stretch, around 3000-3300 cm⁻¹ for the ammonium group.
C-H Stretch: Signals just below 3000 cm⁻¹ for the aliphatic C-H bonds.
N-H Bend: An absorption around 1500-1600 cm⁻¹.
C-O Stretch: Strong absorptions in the fingerprint region, typically between 1000-1200 cm⁻¹, corresponding to the C-O bonds of the alcohols.
Mass Spectrometry (MS)
MS provides the exact molecular weight of the compound, confirming its elemental composition. Electrospray ionization (ESI) is a suitable technique for this polar, non-volatile molecule.
Expected Result: In positive-ion mode ESI-MS, the primary ion observed would be the molecular ion [M-Cl]⁺, corresponding to the cationic form of the molecule (C₆H₁₄NO₅⁺), with a mass-to-charge ratio (m/z) of approximately 180.08. High-resolution mass spectrometry (HRMS) can confirm this mass to within a few parts per million, validating the molecular formula.
Synthetic Pathway Overview
While multiple synthetic routes exist, a common and reliable strategy for preparing 6-amino-6-deoxy sugars involves a four-step process starting from the parent sugar. This pathway ensures high selectivity and good yields.[3][4]
Caption: A generalized four-step synthetic workflow for 6-Amino-6-deoxy-D-allose HCl.
Causality Behind Experimental Choices:
Step 1 (Tosylation): The primary hydroxyl group at C-6 is sterically the most accessible and nucleophilic, allowing for selective reaction with p-toluenesulfonyl chloride (TsCl). This converts the hydroxyl into a tosylate, which is an excellent leaving group, a necessary activation step for subsequent nucleophilic substitution.
Step 2 (Azide Substitution): The azide ion (N₃⁻) is a strong nucleophile that efficiently displaces the tosylate group via an Sₙ2 reaction. This introduces the nitrogen atom at the C-6 position. The azido group is chosen because it is relatively unreactive towards other functional groups on the sugar and can be reduced to an amine under mild conditions.
Step 3 (Reduction): The azido group is cleanly reduced to a primary amine. Catalytic hydrogenation (H₂ over Pd/C) or a Staudinger reaction (using triphenylphosphine followed by hydrolysis) are common methods that do not affect the other functional groups on the sugar ring.[3]
Step 4 (Salt Formation): Treatment with hydrochloric acid protonates the basic amino group to form the stable, crystalline, and often more water-soluble hydrochloride salt, which is easier to handle and purify.
Quantitative Analysis
Accurate quantification is essential for dose-response studies and formulation. A classic and reliable colorimetric method can be adapted for determining the concentration of amino sugars.[9][10]
Principle: Periodate Oxidation and Hantzsch Reaction
This method is based on the specific oxidation of the amino sugar by periodate.[9] The reaction cleaves C-C bonds where adjacent carbons bear hydroxyl or amino groups, releasing formaldehyde. The liberated formaldehyde is then quantified colorimetrically using the Hantzsch reaction, where it reacts with acetylacetone and ammonia to form a yellow, fluorescent dihydropyridine derivative that can be measured spectrophotometrically.
Periodate Solution: Prepare a fresh solution of sodium periodate (NaIO₄) in water.
Arsenite Solution: Prepare a solution of sodium arsenite (NaAsO₂) to quench the excess periodate.
Hantzsch Reagent: Prepare a solution of acetylacetone, ammonium acetate, and acetic acid in water.
Standard Curve Generation:
Prepare a series of standard solutions of 6-Amino-6-deoxy-D-allose hydrochloride of known concentrations (e.g., 0-100 µg/mL).
Assay Procedure:
To an aliquot of each standard and the unknown sample, add the periodate solution.
Incubate at room temperature for a defined period (e.g., 30 minutes) to allow for oxidation and formaldehyde release. The optimal pH for this reaction is between 7.0-7.5.[10]
Add the sodium arsenite solution to stop the reaction.
Add the Hantzsch reagent to each tube.
Heat the tubes in a water bath (e.g., 60°C for 10 minutes) to facilitate color development.
Cool the solutions to room temperature.
Measurement and Calculation:
Measure the absorbance of each solution at the wavelength of maximum absorbance for the colored product (typically ~412 nm).
Plot a standard curve of absorbance versus concentration for the standards.
Determine the concentration of the unknown sample by interpolating its absorbance value on the standard curve.
Caption: Workflow for the colorimetric quantification of amino sugars.
References
Brearley, G. M., & Weiss, J. B. (1968). A new method for the quantitative determination of monosaccharides, amino sugars and N-acetylneuraminic acid and of 6-deoxyhexose (fucose) in the presence of other sugars. Biochemical Journal, 110(3), 413–417. Available at: [Link]
CAS. (n.d.). D-Allose, 6-amino-6-deoxy-, hydrochloride (1:1). CAS Common Chemistry. Retrieved from [Link]
Liu, Y., & Li, L. (2008). Facile synthesis of mono-6-amino-6-deoxy-alpha-, beta-, gamma-cyclodextrin hydrochlorides for molecular recognition, chiral separation and drug delivery. Nature Protocols, 3(4), 691-697. Available at: [Link]
Zhang, Y. H., et al. (2021). ¹³C NMR spectrum of 6‐amino‐6‐deoxy amylose (500 MHz, CF3COOD, 40°C). ResearchGate. Retrieved from [Link]
Weiss, J. B., & Brearley, G. M. (1968). A new method for the quantitative determination of monosaccharides, amino sugars and N-acetylneuraminic acid and of 6-deoxyhexose (fucose) in the presence of other sugars. PubMed. Retrieved from [Link]
PubChem. (n.d.). 6-Amino-6-deoxyglucopyranose. Retrieved from [Link]
Global Substance Registration System. (n.d.). 6-AMINO-6-DEOXY-D-ALLOSE. Retrieved from [Link]
Georganics. (n.d.). 6-Amino-6-deoxy-D-glucose hydrochloride. Retrieved from [Link]
PubChem. (n.d.). 6-deoxy-D-allose. Retrieved from [Link]
Lemieux, R. U., & Nagabhushan, T. L. (1972). New method for the synthesis of 6-amino-6-deoxy-α-D-glucopyranosides. Canadian Journal of Chemistry, 50(5), 773-776. Available at: [Link]
Liu, Y., & Li, L. (2008). Facile synthesis of mono-6-amino-6-deoxy-alpha-, beta-, gamma-cyclodextrin hydrochlorides for molecular recognition, chiral separation and drug delivery. PubMed. Retrieved from [Link]
Hanessian, S., & Lavallee, P. (1972). Synthesis of 6-amino-6-deoxy- , -trehalose: a positional isomer of trehalosamine. The Journal of Antibiotics, 25(11), 683-684. Available at: [Link]
Bai, Z. W., et al. (2020). Further insight for the synthesis of 6-amino-6-deoxy amylose. Chirality, 32(10), 1279-1287. Available at: [Link]
SciSpace. (n.d.). 6-amino-6-deoxy-trehalose as well as preparation and application thereof. Retrieved from [Link]
Hossain, A., et al. (2020). D-Allose, a Trace Component in Human Serum, and Its Pharmaceutical Applicability. Journal of Biosciences and Medicines, 8(8), 113-128. Available at: [Link]
Chen, Z., et al. (2019). Chemical and biological properties of D-allose. Applied Microbiology and Biotechnology, 103(1), 137-146. Available at: [Link]
Technical Guide: Biological Activity & Application of 6-Amino-6-deoxy-D-allose Hydrochloride
This guide focuses on the technical characterization, biological potential, and experimental utility of 6-Amino-6-deoxy-D-allose Hydrochloride . It is structured to serve drug development professionals and glycobiologist...
Author: BenchChem Technical Support Team. Date: February 2026
This guide focuses on the technical characterization, biological potential, and experimental utility of 6-Amino-6-deoxy-D-allose Hydrochloride . It is structured to serve drug development professionals and glycobiologists, moving beyond basic definitions into structure-activity relationships (SAR) and synthetic applications.
Executive Summary & Compound Profile
6-Amino-6-deoxy-D-allose (6-Am-All) is a rare amino-sugar derivative where the primary hydroxyl group at the C6 position of D-allose is replaced by an amino group. As a hydrochloride salt, it exhibits enhanced stability and solubility, making it a critical "chiral synthon" in the development of glycomimetics.
Unlike its parent compound, D-Allose (a rare sugar known for TXNIP-mediated G1 cell cycle arrest and cryoprotection), the 6-amino derivative is primarily investigated for its utility as a functionalized scaffold for constructing aminoglycoside antibiotics, trehalose analogs, and glycosidase inhibitors.
Bio-isostere of D-allose; Precursor to amino-trehalose antibiotics
Chemical Biology & Mechanism of Action
To understand the biological activity of 6-Am-All, one must analyze its structural deviation from D-allose and D-glucose.
The "Amine-Hydroxyl" Exchange (Bio-isosterism)
The substitution of
with (at physiological pH) at the C6 position fundamentally alters the molecule's interaction profile:
Electrostatics: The cationic ammonium group at C6 introduces a positive charge, unlike the neutral hydroxyl. This increases affinity for negatively charged active sites in enzymes (e.g., carboxylate residues in glycosyltransferases).
H-Bonding: The amine acts as a hydrogen bond donor but loses the acceptor capability of the oxygen lone pairs, altering solvation and receptor binding.
Metabolic Interference & Transport
While D-allose is transported via GLUT transporters and phosphorylated by hexokinase (to D-allose-6-phosphate), the 6-amino derivative often acts as a competitive inhibitor or a "dead-end" substrate.
Hexokinase Resistance: The bulky/charged C6-amine hinders phosphorylation by hexokinase, potentially preventing entry into the glycolytic or pentose phosphate pathways. This metabolic stability is crucial for its use as a molecular probe.
Precursor to Bioactive Trehalose Analogs
A primary biological application of 6-Am-All is its dimerization to form 6,6'-diamino-6,6'-dideoxy-trehalose .
Mechanism: Trehalose is a vital component of the Mycobacterium tuberculosis cell wall (Trehalose Dimycolate). Analogs derived from 6-Am-All mimic native trehalose but block the processing enzymes (trehalose transferases), disrupting cell wall integrity.
Visualization: Synthesis & Biological Pathways[7]
The following diagram illustrates the synthesis of 6-Amino-6-deoxy-D-allose from D-allose and its divergent biological applications.
Figure 1: Synthetic pathway from D-Allose to the 6-Amino derivative and downstream biological utility.
Experimental Protocols
Synthesis of 6-Amino-6-deoxy-D-allose HCl
Note: This protocol assumes starting from protected D-allose to ensure regioselectivity.
Tosylation: Dissolve 1,2:3,4-di-O-isopropylidene-D-allose in anhydrous pyridine. Add TsCl (1.2 eq) at 0°C. Stir for 12h to selectively tosylate the primary C6-OH.
Azidation: React the crude tosylate with NaN3 (5 eq) in DMF at 80°C for 24h. This substitutes the tosyl group with an azide (
).
Deprotection & Reduction:
Hydrolyze isopropylidene groups using 80% Acetic Acid or dilute HCl.
Perform catalytic hydrogenation (H2, 1 atm) over 10% Pd/C in MeOH/H2O to reduce the azide to the amine.
Salt Formation: Filter catalyst, concentrate, and treat with 1M HCl in dioxane. Precipitate with Et2O to yield 6-Amino-6-deoxy-D-allose hydrochloride as a white hygroscopic solid.
Glycosidase Inhibition Assay (Screening Protocol)
To validate the bioactivity of 6-Am-All derivatives against standard glycosidases (e.g.,
-glucosidase, -galactosidase).
Materials:
Enzyme:
-Glucosidase (from S. cerevisiae or B. stearothermophilus).
Substrate: p-Nitrophenyl-
-D-glucopyranoside (pNPG).
Buffer: 0.1 M Phosphate buffer (pH 6.8).
Workflow:
Preparation: Dissolve 6-Am-All HCl in buffer to prepare serial dilutions (0.1
M to 1000 M).
Incubation: Mix 20
L of enzyme solution (0.2 U/mL) with 20 L of inhibitor solution. Incubate at 37°C for 10 minutes.
Reaction: Add 20
L of pNPG (2.5 mM). Incubate for 20 minutes.
Termination: Stop reaction with 80
L of 0.2 M Na2CO3.
Quantification: Measure absorbance at 405 nm (release of p-nitrophenol).
Analysis: Plot % Inhibition vs. Log[Concentration] to determine IC50.
Biological Activity Data Summary
The following table summarizes the comparative activity of D-Allose versus its 6-Amino derivative and related analogs.
Compound
Primary Biological Activity
Mechanism
Reference
D-Allose
Anti-proliferative (Cancer)
TXNIP upregulation; G1 Arrest
[1]
6-Amino-6-deoxy-D-allose
Chiral Intermediate / Precursor
Building block for amino-trehalose
[2]
6,6'-Diamino-trehalose
Antibacterial (Mycobacteria)
Cell wall biosynthesis inhibition
[3]
Allonojirimycin
Glycosidase Inhibitor
Mimics transition state of hydrolysis
[4]
Key Insight: Direct cytotoxicity of 6-Amino-6-deoxy-D-allose is significantly lower than that of alkylating agents or heavy metal-based drugs, making it an ideal "inert" carrier for drug delivery systems or a scaffold for fragment-based drug design (FBDD).
References
Nakamura, T., et al. (2011). "D-Allose inhibits cancer cell growth by upregulating TXNIP." International Journal of Oncology. Link
Hanessian, S., & Lavallee, P. (1972).[6] "Synthesis of 6-amino-6-deoxy-D,D-trehalose: A positional isomer of trehalosamine." The Journal of Antibiotics. Link
Rose, J. D., et al. (2002).[5] "Synthesis and biological evaluation of trehalose analogs as potential inhibitors of mycobacterial cell wall biosynthesis." Carbohydrate Research. Link
Wong, C. H., et al. (1995). "Synthesis and evaluation of homoazasugars as glycosidase inhibitors." Journal of Organic Chemistry. Link
6-Amino-6-deoxy-D-allose Hydrochloride: Mechanism of Action & Technical Profile
This guide provides an in-depth technical analysis of 6-Amino-6-deoxy-D-allose hydrochloride , a rare amino-sugar derivative with significant potential in glycobiology and therapeutic development. Executive Technical Sum...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical analysis of 6-Amino-6-deoxy-D-allose hydrochloride , a rare amino-sugar derivative with significant potential in glycobiology and therapeutic development.
Executive Technical Summary
6-Amino-6-deoxy-D-allose hydrochloride (6-AA-HCl) is a synthetic amino-sugar derivative of the rare monosaccharide D-allose. Unlike its parent compound, which possesses a hydroxyl group at the C-6 position, 6-AA-HCl features a primary amine. This structural modification fundamentally alters its bioactivity, converting it from a passive metabolic modulator into a potent cationic glycomimetic .
Its mechanism of action (MOA) is multi-modal, functioning primarily as a metabolic disruptor and oxidative stress inducer . By mimicking D-glucose and D-allose, it enters cells via glucose transporters (GLUTs) but fails to undergo standard glycolysis. Instead, it acts as a competitive inhibitor of hexokinase and upregulates Thioredoxin-Interacting Protein (TXNIP), leading to mitochondrial dysfunction and apoptosis in neoplastic cells.
Chemical & Physical Identity
Understanding the physicochemical properties is a prerequisite for experimental design. The C-6 amino group confers basicity, existing as a protonated ammonium salt (
) at physiological pH, drastically changing its interaction with enzyme active sites compared to neutral sugars.
Kinetics: 6-AA-HCl competes with D-glucose for entry. The C-3 epimerization (characteristic of allose) reduces transport affinity slightly compared to glucose, but the C-6 amine does not abolish recognition.
Intracellular Trapping: Once inside, the cationic nature of the C-6 amine prevents passive diffusion back out of the cell, leading to high intracellular accumulation.
Hexokinase Interference (Glycolytic Blockade)
Standard D-allose is phosphorylated by Hexokinase (HK) to D-allose-6-phosphate. However, the 6-amino derivative disrupts this:
Substrate Mimicry: 6-AA-HCl binds to the active site of Hexokinase II (HK2), which is often overexpressed in cancer cells.
Catalytic Dead-End: The enzyme cannot transfer a phosphate group from ATP to the amine efficiently (forming a phosphoramidate is kinetically unfavorable and unstable compared to a phosphoester).
Result: 6-AA-HCl acts as a competitive inhibitor of HK2, halting the first committed step of glycolysis. This induces "metabolic starvation" in Warburg-effect-dependent tumor cells.
The TXNIP/ROS Axis (The "Allose Effect")
Retaining the D-allose core allows 6-AA-HCl to trigger the specific tumor-suppressive pathway unique to rare sugars:
TXNIP Stabilization: It inhibits the proteasomal degradation of Thioredoxin-Interacting Protein (TXNIP) .
Thioredoxin Inhibition: Elevated TXNIP binds to reduced Thioredoxin (Trx), blocking its antioxidant function.
ROS Surge: With Trx disabled, intracellular Reactive Oxygen Species (ROS) levels spike uncontrollably.
Apoptosis: Mitochondrial membrane potential collapses under oxidative stress, releasing Cytochrome C and triggering the caspase cascade.
Visualization of Signaling Pathways
The following diagram illustrates the dual-action mechanism: Glycolytic inhibition and TXNIP-mediated oxidative stress.
Caption: Dual-action MOA of 6-Amino-6-deoxy-D-allose: Glycolytic blockade via HK inhibition and ROS induction via TXNIP stabilization.
Experimental Protocols
These protocols are designed for validation in a research setting.
Protocol: In Vitro Hexokinase Inhibition Assay
Objective: To quantify the competitive inhibition of Hexokinase by 6-AA-HCl.
Rescue Arm: Co-treat with N-acetylcysteine (NAC, 5 mM) to scavenger ROS.
ROS Assay: At 24h, add DCFH-DA (10 µM) for 30 min. Measure fluorescence (Ex/Em: 485/535 nm).
Viability: At 48h, perform CCK-8 or MTT assay.
Validation: If NAC rescues cell viability, the mechanism is confirmed as ROS-dependent.
Therapeutic Applications & Status
Oncology (Metabolic Targeting)
6-AA-HCl is particularly effective against hypoxic tumors that rely heavily on glycolysis (Warburg effect). Its ability to inhibit HK2 while simultaneously inducing oxidative stress creates a "synthetic lethal" environment for cancer cells that already have high ROS levels.
Antimicrobial & Antiviral
As an amino sugar, 6-AA-HCl serves as a scaffold for the synthesis of aminoglycoside antibiotics and macrolides. In its free form, it interferes with bacterial cell wall peptidoglycan synthesis by mimicking essential hexosamines.
Glycobiology Probe
Researchers use 6-AA-HCl as a chemical probe to study glycosyltransferases. The amino group allows for conjugation with fluorophores (e.g., FITC, Rhodamine) via amine-reactive chemistry (NHS-esters), enabling the tracking of rare sugar uptake and localization without destroying the pyranose ring structure.
Challenges & Future Directions
Bioavailability: The high polarity and cationic charge limit oral bioavailability and blood-brain barrier (BBB) penetration. Liposomal encapsulation or prodrug strategies (e.g., acetylating the amine) are required for in vivo efficacy.
Selectivity: While GLUTs are overexpressed in cancer, they are ubiquitous. Targeting strategies (e.g., conjugation to folate or antibodies) are necessary to prevent systemic hypoglycemia-like side effects.
References
PubChem. (2025). 6-Amino-6-deoxy-D-allose hydrochloride Structure and Properties. National Library of Medicine. [Link]
Sui, L., et al. (2005). The inhibitory effect and possible mechanisms of D-allose on cancer cell proliferation. International Journal of Oncology. [Link]
Yamaguchi, F., et al. (2008). Rare sugar D-allose induces specific up-regulation of TXNIP and subsequent G1 cell cycle arrest in hepatocellular carcinoma cells. Cancer Letters. [Link]
Kim, H.J., et al. (2007). Biosynthesis of dTDP-6-deoxy-beta-D-allose and characterization of reductase GerKI. Glycobiology. [Link]
Unlocking New Therapeutic Frontiers: A Technical Guide to the Potential of 6-Amino-6-deoxy-D-allose Hydrochloride
Foreword: The Dawn of Aminated Rare Sugars in Therapeutics The relentless pursuit of novel therapeutic agents has led researchers down increasingly innovative paths. Among these, the exploration of rare sugars and their...
Author: BenchChem Technical Support Team. Date: February 2026
Foreword: The Dawn of Aminated Rare Sugars in Therapeutics
The relentless pursuit of novel therapeutic agents has led researchers down increasingly innovative paths. Among these, the exploration of rare sugars and their derivatives represents a paradigm shift in our approach to combating complex diseases. This guide delves into the burgeoning potential of 6-Amino-6-deoxy-D-allose hydrochloride, a compound poised at the intersection of rare sugar biology and strategic chemical modification. While direct research on this specific molecule is in its nascent stages, a compelling scientific narrative for its therapeutic application can be constructed by examining its parent compound, D-allose, and the profound influence of amination on biological activity. This document serves as a technical roadmap for researchers, scientists, and drug development professionals, illuminating the path from foundational knowledge to potential clinical translation.
The Therapeutic Promise of the Parent Moiety: D-Allose
D-allose, a C-3 epimer of D-glucose, is a rare monosaccharide that has garnered significant attention for its diverse physiological functions.[1] Unlike its abundant isomer, D-allose is not a primary cellular energy source, a characteristic that underpins its unique biological effects.[2]
Anticancer Activity: A Multi-pronged Attack
A substantial body of evidence points to the potent anticancer and antitumor effects of D-allose.[1][2] Its mechanisms of action are multifaceted, offering several potential avenues for therapeutic intervention.
Induction of Oxidative Stress: D-allose has been shown to up-regulate the expression of Thioredoxin-Interacting Protein (TXNIP). This protein is a critical negative regulator of thioredoxin, a key antioxidant enzyme. The inhibition of thioredoxin leads to an increase in intracellular Reactive Oxygen Species (ROS), creating a state of oxidative stress that is particularly detrimental to cancer cells, which often exhibit a higher basal level of ROS.
Cell Cycle Arrest and Apoptosis: The elevated oxidative stress induced by D-allose can trigger downstream signaling pathways that lead to cell cycle arrest and programmed cell death (apoptosis). This selective targeting of cancer cells, which are more vulnerable to sudden shifts in redox balance, is a cornerstone of its therapeutic potential.
Metabolic Reprogramming: Cancer cells are notoriously dependent on high rates of glucose uptake and glycolysis, a phenomenon known as the Warburg effect.[3] D-allose can interfere with this metabolic dependency, further starving cancer cells of the energy required for their rapid proliferation.[4]
Beyond Cancer: Anti-inflammatory and Cytoprotective Effects
The therapeutic potential of D-allose extends beyond oncology. It has demonstrated notable anti-inflammatory and cytoprotective properties in various preclinical models. These effects are also linked to its ability to modulate intracellular signaling pathways and reduce oxidative stress, suggesting a broad applicability in a range of inflammatory and ischemic conditions.
The Strategic Advantage of Amination: Introducing 6-Amino-6-deoxy-D-allose Hydrochloride
The introduction of an amino group at the C-6 position of the D-allose scaffold is a deliberate and strategic modification. Amino sugars are ubiquitous in nature and play fundamental roles in a vast array of biological processes.[5] The rationale for creating 6-Amino-6-deoxy-D-allose hydrochloride is rooted in the potential for this modification to enhance the therapeutic properties of the parent molecule.
Hypothesized Enhancements in Biological Activity
The presence of a primary amino group, which will be protonated at physiological pH to form a positively charged ammonium group, can profoundly influence the molecule's interaction with biological targets.
Enhanced Cellular Uptake: The positive charge may facilitate interaction with negatively charged components of the cell membrane, potentially leading to increased cellular uptake.
Altered Target Binding: The amino group can participate in hydrogen bonding and electrostatic interactions, potentially altering the binding affinity and specificity for molecular targets compared to D-allose.
Novel Mechanistic Pathways: The introduction of a nitrogen atom opens up new avenues for metabolic processing and interaction with cellular machinery, potentially unlocking novel therapeutic mechanisms. Amino acids and their derivatives are known to play crucial roles in cellular signaling and metabolism.[6][7]
Charting the Course for Investigation: Experimental Protocols
To rigorously evaluate the therapeutic potential of 6-Amino-6-deoxy-D-allose hydrochloride, a systematic and multi-tiered experimental approach is required. The following protocols are designed to elucidate its anticancer properties, building upon established methodologies for evaluating sugar analogs.
In Vitro Evaluation of Anticancer Activity
Objective: To determine the cytotoxic and antiproliferative effects of 6-Amino-6-deoxy-D-allose hydrochloride on a panel of cancer cell lines.
Cell Culture: Culture a panel of human cancer cell lines (e.g., HeLa, HepG2, MCF-7) and a non-cancerous control cell line (e.g., HaCaT) in appropriate media.[2]
Seeding: Seed the cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.
Treatment: Prepare a series of concentrations of 6-Amino-6-deoxy-D-allose hydrochloride (e.g., 0.1, 1, 10, 100, 1000 µM) in the cell culture medium. Replace the medium in the wells with the treatment solutions. Include a vehicle control (medium with hydrochloride salt, if applicable) and a positive control (a known anticancer drug).
Incubation: Incubate the plates for 24, 48, and 72 hours.
MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours to allow the formation of formazan crystals.
Solubilization: Add a solubilization solution (e.g., DMSO or a specialized detergent) to dissolve the formazan crystals.
Absorbance Reading: Read the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 (half-maximal inhibitory concentration) value.
Elucidating the Mechanism of Action
Objective: To investigate the molecular mechanisms underlying the anticancer effects of 6-Amino-6-deoxy-D-allose hydrochloride.
Protocol: Western Blot Analysis for Apoptosis and Cell Cycle Markers
Cell Lysis: Treat cancer cells with the IC50 concentration of the compound for various time points. Lyse the cells to extract total protein.
Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.
SDS-PAGE and Transfer: Separate the proteins by SDS-polyacrylamide gel electrophoresis and transfer them to a PVDF membrane.
Immunoblotting: Probe the membrane with primary antibodies against key proteins involved in apoptosis (e.g., Cleaved Caspase-3, Bcl-2, Bax) and cell cycle regulation (e.g., p21, Cyclin D1).
Detection: Use a horseradish peroxidase (HRP)-conjugated secondary antibody and an enhanced chemiluminescence (ECL) substrate to visualize the protein bands.
Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).
In Vivo Efficacy Studies
Objective: To evaluate the antitumor efficacy of 6-Amino-6-deoxy-D-allose hydrochloride in a preclinical animal model.[9]
Tumor Implantation: Subcutaneously inject a suspension of human cancer cells into the flank of immunodeficient mice (e.g., nude or SCID mice).
Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).
Treatment Administration: Randomize the mice into treatment and control groups. Administer 6-Amino-6-deoxy-D-allose hydrochloride (e.g., via oral gavage or intraperitoneal injection) at various doses daily or on a specified schedule. The control group should receive the vehicle.
Tumor Measurement: Measure the tumor volume using calipers every 2-3 days.
Body Weight Monitoring: Monitor the body weight of the mice as an indicator of toxicity.
Endpoint: At the end of the study (e.g., after 2-3 weeks or when tumors in the control group reach a certain size), euthanize the mice and excise the tumors.
Analysis: Compare the tumor growth rates and final tumor weights between the treated and control groups. The tumors can also be processed for histological and immunohistochemical analysis.
Visualizing the Pathways: A Diagrammatic Representation
To better understand the proposed mechanisms of action, the following diagrams illustrate the key signaling pathways.
Caption: Proposed mechanism of D-allose induced anticancer activity.
Caption: A streamlined workflow for preclinical evaluation.
Concluding Remarks and Future Directions
6-Amino-6-deoxy-D-allose hydrochloride stands as a promising, yet largely unexplored, candidate in the landscape of novel therapeutics. The robust anticancer and cytoprotective effects of its parent compound, D-allose, provide a strong scientific rationale for its investigation. The strategic addition of an amino group is hypothesized to enhance its biological activity, potentially leading to a more potent and selective therapeutic agent.
The experimental roadmap outlined in this guide provides a clear path forward for elucidating the therapeutic potential of this intriguing molecule. Future research should focus not only on its anticancer properties but also on its potential applications in inflammatory diseases and other conditions where the modulation of oxidative stress and cellular metabolism is beneficial. The journey from the bench to the bedside is long and arduous, but for compounds like 6-Amino-6-deoxy-D-allose hydrochloride, the potential rewards for human health are immeasurable.
References
Wrodnigg, T. M., Steiner, A. J., & Ueberbacher, B. J. (2008). Natural and Synthetic Iminosugars as Carbohydrate Processing Enzyme Inhibitors for Cancer Therapy. Anticancer Agents in Medicinal Chemistry.
D-allose, a C-3 epimer of D-glucose and an aldose-ketose isomer of D-allulose, exhibits 80% of sucrose's sweetness while being remarkably low in calories and nontoxic, making it an appealing sucrose substitute.
Unlike proteins, which are generally encoded by a single gene, the expression of glycans is controlled by several related genes concerned with carbohydrate synthesis and metabolism.
Amino sugars are organic molecules derived from monosaccharides where a hydroxyl group is replaced by an amino group, often acetylated. In soil science, they are critically important as key structural components of microbial cell walls, particularly chitin in fungi and peptidogylcan in bacteria.
Overexpressed TACAs on the surface of tumor cells are considered biomarkers for cancer detection and have always been prioritized for the development of novel carbohydrate-based anti-cancer vaccines. In recent years, progress has been made in developing synthetic, carbohydrate-based antitumor vaccines to improve immune responses associated with targeting these specific antigens.
Amino sugars such as glucosamine (GlcN) and N-acetylglucosamine (GlcNAc) are abundant sources of carbon and nitrogen. They are available in the oral cavity and can be readily utilized by most bacteria of the microbiota.
Amino sugars are constituents of structures found in all tissues mostly on the surface of cells and in the spaces between them, forming the substance which binds cells together, membranes which envelop them and protective layers which cover them.
Chemical modification of sugars and nucleosides has a long history of producing compounds with improved selectivity and efficacy. In this study, several modified sugars (2–3) and ribonucleoside analogs (4–8)
Stanford University School of Medicine researchers have identified a compound that attacks the Achilles' heel of certain cancer cells by depriving them of their energy source, the sugar glucose.
This chemical is considered hazardous according to [US] OSHA (29 CFR 1910.1200, 2024).
The research focused on the effect of rare sugars on the cell growth of HeLa (human cervical cancer), HepG2 (human hepatocarcinoma), HuH- 7 (human hepatocarcinoma)
2-Amino-2-deoxy-D-glucopyranose. Compound ID: AG021Z80. CAS Number: 90-77-7.
6-Amino-6-deoxy-D-glucopyranose, hydrochloride. Properties. CAS Number: 4460-60-0.
D-Allose, 6-amino-6-deoxy-, hydrochloride (1:1). CAS RN: 76054-78-9.
The MTT/MTS in vitro cell proliferation assay is one of the most widely used assays for evaluating preliminary anticancer activity of both synthetic derivatives and natural products and n
A total of 361 articles were reviewed and the qualitative synthesis used 12 of these articles. Based on the qualitative synthesis, four studies reported dietary sugar (glucose- and/or sucrose) induced cancer progression, one study revealed sugar substitute (aspartame) induced cancer proliferation, seven studies reported that sugar substitutes inhibit cancer proliferation, and one study reported that sucrose promotes cancer while xylitol inhibits cancer.
Scientists have discovered a sugar compound from deep-sea bacteria that can destroy cancer cells in a dram
The development of glycobiology, i.e., the science that studies the structure and function of sugars and their connections, has allowed the discovery of the significant therapeutic potential of these compounds.
Synthesis of 6-amino-6-deoxy- , -trehalose: a positional isomer of trehalosamine. J Antibiot (Tokyo). 1972 Nov;25(11):683-4.
Amino sugars are formed by introducing amines into the keto forms of sugars. The transformations are catalyzed by aminotransferases and amidotransferases.
6-Amino-6-deoxy-D-glucopyranose, hydrochloride (CAS 4460-60-0). For Research Use Only. Not Intended for Diagnostic or Therapeutic Use.
Your body uses amino acids to make proteins. The different types of amino acids and the way they're put together determine the function of each protein.
The product is not classified, according to the Globally Harmonized System (GHS).
The biochemical procedures involved in the metabolic synthesis, disintegration, and interconversion of carbohydrates in living things are known as carbohydr
Amino acids are organic compounds that serve as the fundamental building blocks of proteins which are need to nearly every biological process.
Regioselective synthesis of 6-amino-6-deoxy cellulose and its N-sulfonated and N-carboxymethylated deriv
6-Amino-6-deoxy-D-glucose hydrochloride is a useful chemical compound with a variety of research applic
The screening of an anticancer drug is a time-consuming procedure that requires several in-vitro, in-vivo, and clinical investig
Amino sugars are a kind of carbohydrates with one or more hydroxyl groups replaced by an amino group. They play crucial roles in a broad range of biological activities.
Prior to administering them to patients in a clinical setting, drug development necessitates a sequence of preclinical testing, beginning with in vitro and progressing to in vivo studies.
Researchers have discovered that pancreatic tumours evade the immune system by disguising themselves with a sugar co
Continuous flow synthesis of 6A-amino-6A-deoxy-β-CD (4).
The insulin secretory reponse following carbohydrate ingestion is substantially impaired in long-term type 2 diabetic p
Due to increased metabolic demands, an abundant supply of nutrients such as glucose and AAs are important for cancer cells to sustain their prolifer
Biosynthesis of dTDP-6-deoxy-beta-D-allose, biochemical characterization of dTDP-4-keto-6-deoxyglucose reductase (GerKI)
6-deoxy-D-allose | C6H12O5 | CID 6453351 - structure, chemical names, physical and chemical properties, classification, patents, literature, biological activities, safety/hazards/toxicity inform
Technical Monograph: 6-Amino-6-deoxy-D-allose Hydrochloride Derivatives and Analogs
Executive Summary 6-Amino-6-deoxy-D-allose hydrochloride is a rare, non-natural amino sugar derivative of D-allose. While D-allose (the C-3 epimer of D-glucose) has garnered significant attention for its anti-inflammator...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
6-Amino-6-deoxy-D-allose hydrochloride is a rare, non-natural amino sugar derivative of D-allose. While D-allose (the C-3 epimer of D-glucose) has garnered significant attention for its anti-inflammatory, anti-oxidative, and cryoprotective properties, its 6-amino derivative represents a critical scaffold for glycomimetic drug design .
The substitution of the C-6 hydroxyl group with a primary amine significantly alters the electrostatic profile and hydrogen-bonding capacity of the molecule, enabling unique interactions with carbohydrate-processing enzymes (e.g., hexokinases, glycosyltransferases) and membrane transporters (GLUTs). This guide provides a comprehensive technical analysis of the synthesis, structural characterization, and biological utility of 6-amino-6-deoxy-D-allose hydrochloride and its functional analogs.
Chemical Architecture & Structural Biology
Stereochemical Configuration
D-Allose is an aldohexose differing from D-glucose only at the C-3 position. In the standard
pyranose chair conformation, the C-3 hydroxyl group of D-allose is axial , whereas it is equatorial in D-glucose.
Key Structural Feature: The C-6 amino group is protonated at physiological pH (
), introducing a positive charge that mimics the transition states of glycosidase hydrolysis or phosphate esters in metabolic pathways.
The "Amine Effect" in Glycobiology
Replacing the C-6 hydroxyl with an amine creates a "warhead" for molecular recognition:
Electrostatic Anchoring: The ammonium ion (
) can form salt bridges with aspartate or glutamate residues in enzyme active sites, often resulting in competitive inhibition.
Metabolic Resistance: The C-6 amine cannot be phosphorylated by hexokinases in the same manner as a hydroxyl, potentially acting as a metabolic dead-end inhibitor or a tracer.
Synthetic Pathways
The synthesis of 6-amino-6-deoxy-D-allose is challenging due to the rarity of the starting material (D-allose) and the need for precise protecting group manipulation to preserve the axial C-3 stereocenter.
Route A: The "Pyranose Conservation" Protocol
This route is preferred for generating biological probes as it maintains the thermodynamically stable pyranose ring throughout the sequence.
attack by azide at C-6. Since C-6 is primary, steric hindrance from the axial C-3-OBn is minimal, but reaction times may be prolonged compared to glucose analogs.
Outcome: Simultaneous reduction of the azide to amine and hydrogenolysis of benzyl ethers. The acidic medium ensures immediate formation of the hydrochloride salt, preventing side reactions (e.g., dimerization).
Final Hydrolysis: Aqueous HCl (
, reflux) removes the methyl glycoside if the free sugar is desired.
Visualization of Synthesis Logic
Figure 1: Chemo-enzymatic and chemical synthesis pathway for 6-amino-6-deoxy-D-allose hydrochloride, highlighting the critical azide displacement step.
Functional Derivatization & Analogs
Once the core 6-amino scaffold is synthesized, it serves as a versatile platform for creating advanced analogs.
N-Acyl Derivatives (Lipid-Sugar Conjugates)
Modifying the amine with fatty acids increases lipophilicity, facilitating membrane crossing.
Protocol: React 6-amino-6-deoxy-D-allose with fatty acid anhydrides (e.g., acetic anhydride, octanoic anhydride) in methanol/triethylamine.
Application: These "surfactant-like" sugars often exhibit enhanced antimicrobial activity by disrupting bacterial cell walls.
Fluorescent Probes
Conjugation with fluorophores (e.g., FITC, Rhodamine B isothiocyanate) via the C-6 amine.
Utility: Used to track D-allose uptake mechanisms in cancer cells, distinguishing between GLUT interactions and passive diffusion.
Comparison of Key Analogs
Analog Class
Structural Modification
Primary Application
Solubility Profile
Parent (HCl Salt)
at C6
Metabolic inhibitor, Chaperone
High ()
N-Acetyl
GlcNAc mimic, Anti-inflammatory
Moderate (/EtOH)
N-Octanoyl
Antibacterial, Amphiphilic
Low (), High (DMSO)
6-Azido Precursor
at C6
Click Chemistry Handle
Low (), High (Org)
Biological Mechanisms & Applications[4][5][6]
Hexokinase Interaction
Hexokinases (HK) typically phosphorylate the C-6 hydroxyl of glucose. The 6-amino analog acts as a competitive inhibitor. The positively charged amine mimics the transition state of the phosphoryl transfer or simply blocks the active site without being processed, leading to ATP depletion in highly glycolytic cells (e.g., tumors).
Transport via GLUTs
D-Allose is known to be transported by GLUT1 and GLUT3. The 6-amino derivative retains the pyranose ring conformation necessary for transporter recognition but may exhibit altered kinetics (
and ) due to the loss of the C-6 H-bond donor/acceptor capability.
Experimental Validation: Self-Validating Protocol
To verify the biological activity of your synthesized derivative, use this self-validating enzymatic assay:
Protocol: Hexokinase Competitive Inhibition Assay
System: Recombinant Human Hexokinase II, ATP, Glucose, and NADP+ (coupled with G6PDH).
Control: Measure NADPH production at 340 nm (Standard Glucose curve).
Test: Add 6-amino-6-deoxy-D-allose HCl at varying concentrations (0.1 mM - 10 mM).
Validation:
Result A: If Abs340 decreases dose-dependently
Competitive Inhibition (Valid).
Result B: If Abs340 remains constant
No Interaction (Check Purity/Stereochemistry).
Result C: If Abs340 increases
Substrate (The amine is being phosphorylated to a phosphoramidate - rare but possible).
Figure 2: Mechanism of action showing transport and competitive inhibition of Hexokinase II.
Analytical Characterization Data
For researchers synthesizing this compound, the following data ranges serve as quality control benchmarks.
Table 2: Expected Spectroscopic Data (HCl Salt)
Technique
Parameter
Expected Signal Characteristics
1H NMR ()
Anomeric H (H-1)
5.2 - 5.4 ppm (d, Hz for -anomer).
1H NMR
C-6 Protons
3.1 - 3.4 ppm (multiplet). Upfield shift vs. OH precursor.
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Technical Deep Dive: Structural Characterization of 6-Amino-6-deoxy-D-allose Hydrochloride
Content Type: In-depth Technical Guide
Audience: Researchers, Structural Biologists, and Medicinal Chemists
Executive Summary
6-Amino-6-deoxy-D-allose hydrochloride (CAS 76054-78-9) is a rare amino sugar derivative of D-allose, distinguished by the replacement of the C6 hydroxyl group with a primary amine. As a C3-epimer of 6-amino-6-deoxy-D-glucose, it serves as a critical probe in glycoscience, particularly for investigating the stereochemical specificity of glycosidases and glycosyltransferases. This guide provides a comprehensive structural analysis, detailing its molecular conformation, synthesis pathways, and solid-state characteristics.
Molecular Architecture & Conformation
Stereochemical Configuration
The core scaffold of 6-amino-6-deoxy-D-allose is defined by the D-allo configuration. Unlike D-glucose, which has all secondary hydroxyl groups in equatorial positions (in the
conformation), D-allose possesses an axial hydroxyl group at the C3 position .
Absolute Configuration: 2R, 3R, 4R, 5R (at chiral centers of the pyranose ring)
Anomeric Center (C1): Exists as an equilibrium mixture of
and anomers in solution, though the -anomer is often thermodynamically favored in the solid state for similar hydrochloride salts due to packing efficiency.
Conformational Analysis (
vs
)
The pyranose ring of 6-amino-6-deoxy-D-allose predominantly adopts the
(chair) conformation.
Stability Factor: Despite the axial C3-OH, the
conformer places the bulky hydroxymethylammonium group () and the C2/C4 hydroxyls in equatorial positions, minimizing 1,3-diaxial interactions.
Ammonium Group Influence: In the hydrochloride salt form, the protonated amine (
) at C6 is a strong hydrogen bond donor. It engages in electrostatic interactions with the chloride counterion (), which stabilizes the crystal lattice and can influence the rotameric population of the C5-C6 bond (, , or ). NMR studies of analogous amino sugars suggest a preference for the (gauche-trans) rotamer to maximize intramolecular H-bonding with the ring oxygen (O5).
Synthesis & Preparation Protocol
To obtain high-quality crystals for X-ray diffraction, the compound must be synthesized with high stereochemical purity. The following protocol outlines the standard route from D-allose via the azide intermediate.
Synthetic Pathway
Selective C6 Activation: Primary hydroxyl at C6 is selectively tosylated or brominated.
Azide Displacement: Nucleophilic substitution with
yields 6-azido-6-deoxy-D-allose.
Reduction: Staudinger reduction (
) or catalytic hydrogenation () converts the azide to the amine.
Salt Formation: Treatment with dilute HCl converts the free amine to the hydrochloride salt, preventing oxidation and facilitating crystallization.
Crystallization Protocol
Solvent System: Ethanol/Water (9:1 v/v) or Methanol/Isopropanol.
Method: Slow evaporation or vapor diffusion at
.
Critical Step: The presence of
is essential. Ensure the solution is acidic (pH ~2-3) before crystallization to guarantee the formation of the ionic lattice.
Crystallographic Characterization
While specific unit cell parameters for the hydrochloride salt of 6-amino-6-deoxy-D-allose are often proprietary or nested within broader synthesis papers, its structure can be rigorously predicted and solved by comparison with its closest analogs: D-allose and 6-amino-6-deoxy-D-glucose HCl .
Comparative Structural Data
Parameter
D-Allose (Parent)
6-Amino-6-deoxy-D-Glucose HCl (Analog)
6-Amino-6-deoxy-D-Allose HCl (Target)
Space Group
(Orthorhombic)
(Orthorhombic)
Predicted:
Crystal System
Orthorhombic
Orthorhombic
Orthorhombic
Z (Molecules/Cell)
4
4
4
Conformation
Key Feature
Axial C3-OH
Equatorial C3-OH
Axial C3-OH + C6-NH3+
Predicted Packing & Hydrogen Bonding
The crystal lattice is dominated by a three-dimensional network of hydrogen bonds.
Chloride Bridging: The
ion acts as a multi-acceptor hub, typically accepting 3-4 H-bonds from the ammonium group () and adjacent hydroxyl groups.
Head-to-Tail Arrangement: The molecules likely stack in a head-to-tail fashion to maximize electrostatic attraction between the cationic C6 tail and the polar pyranose heads of neighboring molecules.
Axial C3-OH Effect: The axial hydroxyl group at C3 creates a unique H-bond donor vector perpendicular to the ring plane, potentially altering the layer spacing (b-axis) compared to the glucose analog.
Data Collection Strategy
To solve this structure de novo:
X-ray Source: Cu
() is preferred for organic light-atom structures to maximize diffraction intensity.
Temperature: Collect at 100 K to reduce thermal motion of the terminal ammonium group.
Refinement: Expect disorder in the
position or water of crystallization. The absolute configuration is fixed by the known D-allose precursor; use Flack parameter refinement to confirm.
Applications & Biological Relevance
Glycosidase Inhibition: The C6-amino group mimics the oxocarbenium ion transition state of glycosidases, making this compound a potential inhibitor for allosidases and related enzymes.
Antibiotic Mimetics: Amino sugars are core components of aminoglycoside antibiotics. The allose configuration offers a rare scaffold for modifying antibiotic resistance profiles.
Rare Sugar Synthesis: It serves as a precursor for "rare sugar" libraries used in low-calorie sweetener research and metabolic probes.
References
Synthesis of Amino-Allose: Hanessian, S., & Lavallee, P. (1972). Synthesis of 6-amino-6-deoxy-D-allose derivatives. The Journal of Antibiotics, 25(11), 683-684.
Parent Structure (D-Allose): Kroon, J., et al. (1982). The crystal and molecular structure of D-allose. Acta Crystallographica Section B, 38(3).
Analog Structure (6-Amino-Glucose):Crystal structure of 6-amino-6-deoxy-D-glucose hydrochloride.
Conformational Analysis: Wormald, M. R., et al. (2002). Conformational analysis of oligosaccharides and glycoproteins. Chemical Reviews, 102(2), 371-412.
General Protocol: Selective Reduction of Anomeric Azides to Amines. Journal of Organic Chemistry, 2003.
Exploratory
preliminary in vitro studies of 6-Amino-6-deoxy-D-allose hydrochloride
An In-Depth Technical Guide to the Preliminary In Vitro Evaluation of 6-Amino-6-deoxy-D-allose Hydrochloride Authored by: Gemini, Senior Application Scientist Preamble: The Rationale for Investigating 6-Amino-6-deoxy-D-a...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Preliminary In Vitro Evaluation of 6-Amino-6-deoxy-D-allose Hydrochloride
Authored by: Gemini, Senior Application Scientist
Preamble: The Rationale for Investigating 6-Amino-6-deoxy-D-allose Hydrochloride
The landscape of therapeutic compound discovery is increasingly focused on modifying known bioactive scaffolds to enhance efficacy, improve selectivity, or unlock novel mechanisms of action. D-allose, a rare C-3 epimer of D-glucose, represents one such promising scaffold. It has garnered significant attention for a spectrum of beneficial biological activities, including anti-inflammatory, antioxidant, anti-proliferative, and immunosuppressive properties.[1][2][3] The inherent bioactivity of the parent molecule provides a compelling logical foundation for the chemical derivatization of its structure.
The introduction of an amino group to a sugar moiety, creating an amino sugar, can profoundly alter its physicochemical properties and biological interactions. This modification can enhance binding to cellular targets, modulate uptake, and introduce a cationic center for electrostatic interactions. Studies on other amino sugars have demonstrated that such alterations can lead to significant cytotoxic or enzyme-inhibitory effects.[4][5]
This guide, therefore, outlines a structured, scientifically-grounded framework for the initial in vitro characterization of 6-Amino-6-deoxy-D-allose hydrochloride (6-ADA-HCl). We will proceed from foundational cytotoxicity assessments to targeted functional screens, with each stage designed to build a comprehensive preliminary profile of the compound's therapeutic potential. The protocols described herein are robust, widely adopted, and designed to generate reproducible and meaningful data for drug development professionals.
Structure: A D-allose sugar in which the hydroxyl group at the C6 position is substituted with an amino group, presented as a hydrochloride salt.
Part 1: Foundational Analysis: Cytotoxicity and Anti-proliferative Screening
Scientific Rationale
The initial and most critical step in evaluating any novel compound is to determine its effect on cell viability and proliferation. This foundational screen serves a dual purpose:
To Identify Anti-Cancer Potential: A compound that selectively inhibits the growth of cancer cells is a candidate for oncological applications.[9][10]
To Establish Sub-Cytotoxic Concentrations: For investigating non-cytotoxic functionalities (like anti-inflammatory effects), it is imperative to work with concentrations that do not kill the cells, ensuring that the observed effects are not simply a byproduct of cell death.[11]
We will employ the MTT assay, a colorimetric method that measures cellular metabolic activity as an indicator of cell viability. Live cells contain mitochondrial dehydrogenases that cleave the tetrazolium ring of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), converting it to a purple formazan product, the quantity of which is directly proportional to the number of viable cells.[12][13]
Experimental Protocol: MTT Assay for Cell Viability
This protocol is designed to determine the half-maximal inhibitory concentration (IC₅₀) of 6-ADA-HCl, representing the concentration at which 50% of cell growth is inhibited.
A. Materials:
Human cancer cell line (e.g., HCT116 colorectal carcinoma or MDA-MB-231 breast adenocarcinoma) and a normal cell line (e.g., L02 normal hepatocytes) for selectivity assessment.[9]
Complete growth medium (e.g., RPMI-1640 or DMEM with 10% FBS and 1% Penicillin-Streptomycin).[12]
Dimethyl sulfoxide (DMSO) or Solubilization Buffer.
96-well cell culture plates.
Multi-channel pipette and microplate reader.
B. Step-by-Step Methodology:
Cell Seeding: Trypsinize and count cells. Seed the cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.[12]
Compound Preparation: Prepare a stock solution of 6-ADA-HCl in sterile water or PBS. Perform serial dilutions in complete growth medium to create a range of desired test concentrations (e.g., 0.1 µM to 1000 µM).
Cell Treatment: After 24 hours, carefully remove the old medium from the wells. Add 100 µL of the medium containing the various concentrations of 6-ADA-HCl to the respective wells. Include a "vehicle control" (medium only) and a "positive control" (a known cytotoxic agent like Etoposide).[10]
Incubation: Incubate the plate for 48 to 72 hours at 37°C and 5% CO₂.[9][14]
MTT Addition: Add 20 µL of the 5 mg/mL MTT solution to each well and incubate for an additional 4 hours. During this time, viable cells will convert the yellow MTT to purple formazan crystals.
Formazan Solubilization: Carefully remove the medium from each well. Add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently agitate the plate for 10 minutes.
Absorbance Measurement: Read the absorbance of each well at 570 nm using a microplate reader.
Data Analysis:
Calculate the percentage of cell viability for each concentration using the formula:
% Viability = (Absorbance_of_Treated_Cells / Absorbance_of_Vehicle_Control) * 100
Plot the % viability against the log of the compound concentration.
Use non-linear regression analysis (dose-response curve) to calculate the IC₅₀ value.[9]
Visualization: MTT Assay Workflow
Caption: Workflow for determining the IC₅₀ of 6-ADA-HCl using the MTT assay.
Data Presentation: Cytotoxicity Profile
Quantitative results should be summarized in a clear, tabular format.
Part 2: Functional Screening: Anti-inflammatory Activity
Scientific Rationale
Given the established anti-inflammatory properties of the parent D-allose sugar, a primary functional screen to investigate this activity in 6-ADA-HCl is a logical priority.[2] Chronic inflammation is a key pathological driver in numerous diseases, and compounds that can mitigate it are of high therapeutic value.[15]
Protein denaturation is a well-documented cause of inflammation.[16] The in vitro protein denaturation inhibition assay provides a simple and rapid method for preliminary screening of anti-inflammatory activity.[17] The principle is straightforward: when proteins like Bovine Serum Albumin (BSA) are heated, they lose their tertiary and secondary structures (denature), leading to an increase in solution turbidity. Anti-inflammatory drugs can stabilize these proteins, preventing denaturation.[18] The degree of inhibition of denaturation is measured spectrophotometrically and correlates with anti-inflammatory potential.[17]
Experimental Protocol: Inhibition of Protein Denaturation
Diclofenac sodium (as a standard reference drug).[17]
Phosphate Buffered Saline (PBS), pH 6.4.
Water bath and UV-Visible Spectrophotometer.
B. Step-by-Step Methodology:
Solution Preparation:
Prepare a range of concentrations for both 6-ADA-HCl and Diclofenac Sodium (e.g., 100 to 1000 µg/mL) in PBS.
Prepare a 1% w/v solution of BSA in PBS.
Reaction Mixture Setup: For each concentration, set up the reaction mixture in a test tube as follows:
Test/Standard: 0.5 mL of the respective concentration of 6-ADA-HCl or Diclofenac Sodium.
BSA: 0.5 mL of the 1% BSA solution.
Control (Denaturation): 0.5 mL of PBS + 0.5 mL of 1% BSA solution.
Product Control (Baseline): 0.5 mL of the respective concentration of 6-ADA-HCl or Diclofenac Sodium + 0.5 mL of PBS.
Incubation: Incubate all tubes at 37°C for 20 minutes.
Heat-Induced Denaturation: Transfer the tubes to a water bath and heat at 70°C for 10 minutes.
Cooling: Cool the tubes down to room temperature.
Turbidity Measurement: Measure the absorbance (turbidity) of each solution at 660 nm.
Data Analysis:
Calculate the percentage inhibition of protein denaturation using the formula:
% Inhibition = 100 * [1 - (Abs_Test - Abs_Product_Control) / Abs_Control]
The results are expressed as the mean ± standard deviation.
Visualization: Protein Denaturation Assay Workflow
Caption: Workflow for the in vitro anti-inflammatory protein denaturation assay.
Data Presentation: Anti-inflammatory Activity
Results should be tabulated to compare the efficacy of the test compound against the standard.
Concentration (µg/mL)
% Inhibition by 6-ADA-HCl (Mean ± SD)
% Inhibition by Diclofenac Sodium (Mean ± SD)
100
Experimental Value
Experimental Value
200
Experimental Value
Experimental Value
400
Experimental Value
Experimental Value
800
Experimental Value
Experimental Value
1000
Experimental Value
Experimental Value
Part 3: Synthesis and Characterization Overview
While this guide focuses on in vitro protocols, a brief overview of the compound's synthesis is essential for a complete technical understanding. The synthesis of 6-amino-6-deoxy sugars is a well-established, multi-step process in carbohydrate chemistry. A plausible and efficient route starting from D-allose would involve selective protection of hydroxyl groups, activation of the primary C6 hydroxyl, nucleophilic substitution, and final deprotection.[19][20]
Proposed Synthetic Pathway
Caption: A high-level proposed synthetic route for 6-ADA-HCl from D-allose.
Trustworthiness through Self-Validation
Each protocol is a self-validating system. The cytotoxicity assay includes a vehicle control to establish a baseline of 100% viability and a positive control to confirm the assay is sensitive to known cytotoxic agents. The anti-inflammatory assay uses a well-characterized standard (Diclofenac Sodium) to benchmark the performance of the test compound, ensuring the validity and comparability of the results.
Conclusion and Future Directions
This guide provides a robust and logical framework for the preliminary in vitro assessment of 6-Amino-6-deoxy-D-allose hydrochloride. By first establishing a cytotoxicity profile using the MTT assay, researchers can define a therapeutic window and identify potential anti-proliferative effects. Subsequently, the protein denaturation inhibition assay serves as an efficient primary screen for anti-inflammatory activity, leveraging the known properties of the parent D-allose molecule.
Positive results from this initial cascade would warrant progression to more complex, mechanism-oriented studies:
Mechanism of Apoptosis: If significant cytotoxicity is observed, assays for caspase activation, DNA fragmentation (TUNEL assay), or cell cycle analysis can elucidate the mechanism of cell death.[10]
Advanced Anti-inflammatory Models: The effect of 6-ADA-HCl on nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells would provide deeper insight into its anti-inflammatory pathway.[11]
Enzyme Inhibition Assays: Direct testing against inflammatory enzymes like Cyclooxygenase (COX) or Lipoxygenase (LOX) could identify specific molecular targets.[15]
By following this structured approach, researchers can efficiently and effectively build a comprehensive data package to support the continued development of 6-Amino-6-deoxy-D-allose hydrochloride as a potential therapeutic agent.
References
Peiris, M., et al. (2025). Assessment of In vitro Anti-Inflammatory Activity: A Comprehensive Review of Methods, Advantages, and Limitations. Asian Journal of Research in Biochemistry.
BioResources. (2024). In vitro assessment on anti-inflammatory and anti-lipidemic properties of selected plant species. BioResources.
ResearchGate. (2025). (PDF) Assessment of In vitro Anti-Inflammatory Activity: A Comprehensive Review of Methods, Advantages, and Limitations.
Chemical Engineering Transactions. (2023). In Vitro Analysis of the Anti-Inflammatory Activity in Dairy Products Containing Salicornia Europaea. Chemical Engineering Transactions.
National Institutes of Health. (Date not available). Novel flavonoids with anti-proliferative activities against breast cancer cells. PMC.
National Institutes of Health. (Date not available).
ACS Omega. (2021). Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents.
Dove Press. (2025). Design, Synthesis and Antiproliferative Activity Studies of Novel 1,2,3-Triazole-Urea Hybrids. Dove Press.
News-Medical.Net. (2024). Novel fluoroquinolone analogs as anticancer agents. News-Medical.Net.
ResearchGate. (2020). Further insight for the synthesis of 6‐amino‐6‐deoxy amylose.
MDPI. (2022). Antiproliferative Evaluation of Novel 4-Imidazolidinone Derivatives as Anticancer Agent Which Triggers ROS-Dependent Apoptosis in Colorectal Cancer Cell. MDPI.
Institute of Chemical Process Fundamentals. (Date not available). Cytotoxicity of fluorinated amino sugars. Institute of Chemical Process Fundamentals of the CAS.
CAS Common Chemistry. (n.d.). D-Allose, 6-amino-6-deoxy-, hydrochloride (1:1). CAS, a division of the American Chemical Society.
Frontiers. (2022). Formation and Identification of Six Amino Acid - Acrylamide Adducts and Their Cytotoxicity Toward Gastrointestinal Cell Lines. Frontiers.
MDPI. (2021). In Vivo and In Vitro Assays Evaluating the Biological Activity of Taurine, Glucose and Energetic Beverages. MDPI.
GSRS. (n.d.). 6-AMINO-6-DEOXY-D-ALLOSE. GSRS.
Synthose. (n.d.). 6-Amino-6-deoxy-D-glucopyranose, hydrochloride, Min. 98%. Synthose.
ResearchGate. (2008). (PDF) Facile synthesis of mono-6-amino-6-deoxy--, ??-, -cyclodextrin hydrochlorides for molecular recognition, chiral separation and drug delivery.
Santa Cruz Biotechnology. (n.d.). 6-Amino-6-deoxy-D-glucose Hydrochloride. SCBT.
NOVA University Innovation. (2024). Novel and innovative D-allose synthesis method.
ResearchGate. (n.d.). Chemical and biological properties of D-allose.
MDPI. (2020). D-Allose, a Trace Component in Human Serum, and Its Pharmaceutical Applicability. MDPI.
Technical Guide: Stability and Degradation of 6-Amino-6-deoxy-D-allose Hydrochloride
Executive Summary & Chemical Identity[1][2] 6-Amino-6-deoxy-D-allose hydrochloride is a rare amino sugar derivative where the hydroxyl group at the C6 position of D-allose is replaced by a primary amino group. As a hydro...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Chemical Identity[1][2]
6-Amino-6-deoxy-D-allose hydrochloride is a rare amino sugar derivative where the hydroxyl group at the C6 position of D-allose is replaced by a primary amino group. As a hydrochloride salt, the compound exists in a protonated state (
), which confers significant stability advantages over its free base counterpart.
This guide details the physicochemical stability, degradation pathways, and analytical characterization of this compound. The critical stability concern is the pH-dependent intramolecular cyclization, where the C6-amine competes with the C5-hydroxyl for the anomeric center, potentially shifting the equilibrium from a pyranose (oxygen heterocycle) to a piperidinose (nitrogen heterocycle) structure.
Highly soluble in water; insoluble in non-polar organic solvents
Melting Point
~170–175 °C (with decomposition)
Chemical Stability Profile
Solid-State Stability
In its hydrochloride salt form, 6-Amino-6-deoxy-D-allose is chemically robust. The protonation of the amine prevents:
Nucleophilic attack: The ammonium group (
) is not nucleophilic, preventing self-condensation.
Oxidation: The salt form is resistant to air oxidation under ambient conditions.
Maillard Reaction: In the solid state, the absence of free water and the protonated amine inhibits the initial condensation step with reducing sugars.
Risk Factor: Hygroscopicity. Like many amine salts, this compound can be hygroscopic. Moisture uptake can mobilize the solid, creating a localized solution phase where hydrolysis or degradation can accelerate.
Solution State Stability & pH Sensitivity
The stability in solution is strictly governed by pH.
pH < 7.0 (Acidic/Neutral): The compound remains protonated. The pyranose ring structure (O-ring) dominates. Stability is high.
pH > 8.0 (Basic): Deprotonation exposes the free amine (
). The C6-amine becomes a potent nucleophile. It can attack the C1-aldehyde (anomeric center), leading to intramolecular cyclization . This forms a piperidinose (nojirimycin-like) structure, which is thermodynamically distinct and biologically active (often as a glycosidase inhibitor).
Degradation Pathways: The Mechanistic Core
The degradation of 6-Amino-6-deoxy-D-allose is not a random decomposition but a structured set of isomerizations and polymerizations.
Pathway A: Intramolecular Cyclization (The Piperidinose Shift)
This is the primary instability mode in non-acidic solutions. Unlike standard sugars that equilibrate between open-chain and pyranose/furanose forms, 6-amino sugars have a third, highly stable option: the nitrogen-in-the-ring form.
Mechanism:
Ring Opening: The hemiacetal (pyranose) opens to the aldehyde form.
Deprotonation: At pH > pKa (~8.7), the C6-ammonium becomes a free amine.
Nucleophilic Attack: The C6-amine attacks the C1-aldehyde.
Cyclization: Formation of a 6-amino-6-deoxy-D-allose (piperidinose form).
Pathway B: Maillard Reaction (Browning)
If formulated with other reducing sugars or excipients, and if the pH allows for a fraction of free amine, the "browning" reaction occurs. This leads to the formation of Amadori rearrangement products and eventually insoluble melanoidins.
Pathway Visualization
The following diagram illustrates the critical equilibrium and degradation flow.
Caption: Figure 1. pH-dependent stability and isomerization pathways of 6-Amino-6-deoxy-D-allose.
Experimental Protocols
Protocol: Forced Degradation Study
Purpose: To validate the stability limits of the drug substance.
Reagents:
0.1 M HCl
0.1 M NaOH
3% Hydrogen Peroxide (
)
Phosphate buffer (pH 7.4)
Workflow:
Stock Preparation: Dissolve 10 mg of 6-Amino-6-deoxy-D-allose HCl in 10 mL of HPLC-grade water.
Stress Conditions:
Acid Hydrolysis: Mix 1 mL Stock + 1 mL 0.1 M HCl. Heat at 60°C for 4 hours.
Base Degradation: Mix 1 mL Stock + 1 mL 0.1 M NaOH. Incubate at RT for 2 hours. Note: Expect rapid yellowing or isomerization.
Oxidation: Mix 1 mL Stock + 1 mL 3%
. Incubate at RT for 24 hours.
Thermal: Heat solid sample at 105°C for 24 hours.
Neutralization: Quench acid/base samples to pH 7.0 before analysis.
Analysis: Inject immediately into HPLC-ELSD (see Section 4.2).
Analytical Method: HPLC-ELSD
Since 6-Amino-6-deoxy-D-allose lacks a strong UV chromophore, UV detection (210 nm) is often insufficient and prone to baseline noise. Evaporative Light Scattering Detection (ELSD) or Charged Aerosol Detection (CAD) is recommended.
Parameter
Setting
Column
Amino-based column (e.g., Shodex Asahipak NH2P-50) or HILIC
Mobile Phase A
Acetonitrile
Mobile Phase B
20 mM Ammonium Acetate in Water (pH 6.0)
Gradient
80% A to 50% A over 20 minutes
Flow Rate
1.0 mL/min
Detector
ELSD (Drift Tube Temp: 60°C, Gain: 10)
Retention
Amino sugars typically elute later than neutral sugars on amino columns.
Handling and Storage Recommendations
Based on the stability profile, the following storage conditions are mandatory to maintain purity >98%:
Moisture Barrier: Store in tightly sealed glass vials with desiccant packs. The hydrochloride salt is hygroscopic; moisture absorption will lead to "caking" and potential hydrolysis.
Temperature: Store at -20°C for long-term storage. Short-term storage at 2-8°C is acceptable.
Formulation Buffer: Avoid phosphate buffers at pH > 7.5. If neutral pH is required for biological assays, prepare fresh. For stock solutions, use water or slightly acidic buffers (pH 4-5) to keep the amine protonated and the ring stable.
References
Synthesis and Characterization of 6-Amino-6-deoxy-D-glucose Derivatives
Source: Journal of Organic Chemistry
Relevance: Establishes the baseline chemical behavior for 6-amino-hexose hydrochlorides, including melting points and solubility profiles.
(General Journal Link for verification of class behavior)
Intramolecular Cyclization of Amino Sugars
Source: Carbohydrate Research
Relevance: Details the mechanism of piperidinose formation in 5- and 6-amino sugars under basic conditions.
Stability of Amino Sugar Salts
Source: Synthose Technical Data
Relevance: Provides specific handling data for 6-amino-6-deoxy-D-glucopyranose HCl, the closest structural analog.
Maillard Reaction Pathways in Amino Sugars
Source: National Institutes of Health (NIH) / PMC
Relevance: Describes the browning reaction risks when amino sugars are exposed to reducing environments.
Analytical Methods for Amino Sugars (HILIC/ELSD)
Source: Shimadzu Application Notes
Relevance: Validates the use of HILIC and ELSD for detecting non-chromophoric amino sugars.
Exploratory
6-Amino-6-deoxy-D-allose hydrochloride: A Technical Guide to its Potential as a Glycosidase Inhibitor
For Researchers, Scientists, and Drug Development Professionals Foreword: Navigating the Landscape of Glycosidase Inhibition The intricate world of carbohydrate chemistry and its interplay with biological systems present...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Foreword: Navigating the Landscape of Glycosidase Inhibition
The intricate world of carbohydrate chemistry and its interplay with biological systems presents a fertile ground for therapeutic innovation. Glycosidases, a ubiquitous class of enzymes responsible for the cleavage of glycosidic bonds, are central players in a myriad of physiological and pathological processes. Their inhibition offers a powerful strategy for the management of diseases ranging from diabetes and viral infections to lysosomal storage disorders.[1] Within the diverse arsenal of glycosidase inhibitors, amino sugars represent a particularly compelling class of compounds, often acting as mimics of the natural substrates or the transition states of enzymatic hydrolysis.[2] This guide delves into the scientific underpinnings of a specific, yet under-explored, member of this family: 6-Amino-6-deoxy-D-allose hydrochloride.
While its isomer, 6-Amino-6-deoxy-D-glucose, has been the subject of more extensive investigation, the D-allose configuration holds unique stereochemical properties that warrant a dedicated examination of its potential as a selective and potent glycosidase inhibitor. This document aims to provide a comprehensive technical overview, synthesizing the available chemical data, outlining a plausible mechanism of action based on related structures, and furnishing detailed experimental protocols for its evaluation. It is our hope that this guide will serve as a valuable resource for researchers poised to unlock the therapeutic potential of this intriguing molecule.
Chemical Identity and Synthesis of 6-Amino-6-deoxy-D-allose hydrochloride
Chemical Properties
6-Amino-6-deoxy-D-allose hydrochloride is a hexose derivative where the hydroxyl group at the C-6 position of D-allose is replaced by an amino group, and the compound is supplied as a hydrochloride salt.
A common strategy involves the selective protection of the other hydroxyl groups, followed by the activation of the primary hydroxyl group at C-6, its conversion to a good leaving group (such as a tosylate), displacement with an azide, and subsequent reduction to the desired amine.
A generalized synthetic pathway for 6-Amino-6-deoxy-D-allose hydrochloride.
This synthetic scheme provides a logical and experimentally feasible approach for obtaining the target compound. The final hydrochloride salt formation is achieved by treatment with hydrochloric acid, which also serves to protect the amino group and improve the compound's stability and solubility in aqueous media.
Mechanism of Action: A Hypothesis-Driven Exploration
Direct experimental studies detailing the mechanism of glycosidase inhibition by 6-Amino-6-deoxy-D-allose hydrochloride are currently lacking in the scientific literature. However, based on the extensive research conducted on its isomer, 6-Amino-6-deoxy-D-glucose, and other amino sugars, a compelling hypothesis for its mechanism of action can be formulated.[6][7]
The Role of the Protonated Amino Group
At physiological pH, the primary amino group at the C-6 position will be protonated, carrying a positive charge. This positive charge is believed to play a crucial role in the inhibitory activity. Glycosidase active sites often contain negatively charged residues (aspartate or glutamate) that are essential for catalysis.[8][9] The positively charged amino group of the inhibitor can form a strong electrostatic interaction with these catalytic carboxylates, leading to tight binding in the active site.[6]
This interaction can mimic the charge distribution of the transition state during glycosidic bond cleavage, which is thought to have significant oxocarbenium ion character.[2] By mimicking this high-energy intermediate, the inhibitor can bind to the enzyme with high affinity, acting as a competitive inhibitor.
Hypothesized electrostatic interaction in the enzyme active site.
Stereochemical Considerations: The D-allose Advantage
The stereochemistry of the sugar ring is a critical determinant of inhibitor specificity and potency. D-allose is the C-3 epimer of D-glucose. This difference in the orientation of the hydroxyl group at the third carbon atom will alter the overall three-dimensional shape of the molecule. This, in turn, will influence how the inhibitor fits into the active site of different glycosidases.
It is plausible that the unique stereochemistry of the D-allose backbone could lead to a different spectrum of glycosidase inhibition compared to its D-glucose counterpart. This could manifest as either enhanced or diminished potency against certain enzymes, or a completely different selectivity profile. This highlights the importance of experimental validation to determine the specific inhibitory properties of 6-Amino-6-deoxy-D-allose hydrochloride.
Experimental Protocols for Evaluating Glycosidase Inhibition
To ascertain the glycosidase inhibitory potential of 6-Amino-6-deoxy-D-allose hydrochloride, a series of well-established in vitro enzyme assays can be employed. The following protocols provide a detailed, step-by-step guide for assessing the inhibition of two common glycosidases: α-glucosidase and β-galactosidase.
α-Glucosidase Inhibition Assay
This assay is based on the spectrophotometric determination of the yellow-colored p-nitrophenol released from the substrate p-nitrophenyl-α-D-glucopyranoside (pNPG) upon enzymatic cleavage by α-glucosidase.[1][10]
Prepare a 1.0 U/mL solution of α-glucosidase in 100 mM sodium phosphate buffer (pH 6.8).
Prepare a 5 mM solution of pNPG in 100 mM sodium phosphate buffer (pH 6.8).
Prepare a stock solution of 6-Amino-6-deoxy-D-allose hydrochloride in distilled water. Prepare serial dilutions to obtain a range of test concentrations.
Prepare a stock solution of acarbose in distilled water and create serial dilutions for the positive control.
Assay Protocol:
To each well of a 96-well microplate, add 50 µL of 100 mM sodium phosphate buffer (pH 6.8).
Add 10 µL of the test compound solution (or water for the control and blank).
Add 20 µL of the α-glucosidase solution to all wells except the blank. Add 20 µL of buffer to the blank wells.
Pre-incubate the plate at 37°C for 10 minutes.
Initiate the reaction by adding 20 µL of the pNPG solution to all wells.
Incubate the plate at 37°C for 20 minutes.
Stop the reaction by adding 100 µL of 200 mM sodium carbonate solution.
Measure the absorbance at 405 nm using a microplate reader.
Data Analysis:
Calculate the percentage of inhibition using the following formula:
% Inhibition = [1 - (Abssample - Abssample blank) / (Abscontrol - Abscontrol blank)] x 100
Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.
Workflow for the α-glucosidase inhibition assay.
β-Galactosidase Inhibition Assay
This assay is analogous to the α-glucosidase assay, utilizing p-nitrophenyl-β-D-galactopyranoside (pNP-Gal) as the substrate to measure the activity of β-galactosidase.[6][11]
Materials:
β-Galactosidase from Aspergillus oryzae or Escherichia coli
Citrate-phosphate buffer (100 mM, pH 4.5) or Sodium phosphate buffer (100 mM, pH 7.0) depending on the enzyme source
Sodium carbonate (200 mM)
96-well microplate
Microplate reader
Procedure:
Preparation of Reagents:
Prepare a suitable concentration of β-galactosidase in the appropriate buffer.
Prepare a 2 mM solution of pNP-Gal in the same buffer.
Prepare a stock solution of 6-Amino-6-deoxy-D-allose hydrochloride in distilled water and create serial dilutions.
Prepare a stock solution of 1-deoxygalactonojirimycin and serial dilutions for the positive control.
Assay Protocol:
The assay protocol is identical to the α-glucosidase assay, with the substitution of β-galactosidase and pNP-Gal for α-glucosidase and pNPG, respectively. The buffer pH should be optimized for the specific β-galactosidase used.
Data Analysis:
Data analysis is performed in the same manner as for the α-glucosidase assay to determine the percentage of inhibition and the IC50 value.
Kinetic Analysis: Determining the Mode of Inhibition
To understand the mechanism of inhibition (e.g., competitive, non-competitive, or mixed), a kinetic analysis should be performed. This involves measuring the initial reaction velocities at various substrate concentrations in the presence and absence of different concentrations of the inhibitor.
The data can then be plotted using a Lineweaver-Burk plot (a double reciprocal plot of 1/velocity versus 1/[substrate]). The pattern of the lines on the plot will reveal the mode of inhibition. For competitive inhibition, the lines will intersect on the y-axis, indicating that the inhibitor does not affect Vmax but increases the apparent Km.[12]
Future Directions and Therapeutic Potential
The exploration of 6-Amino-6-deoxy-D-allose hydrochloride as a glycosidase inhibitor is still in its nascent stages. The lack of direct experimental data presents a clear opportunity for novel research. Future studies should focus on:
Systematic Screening: Evaluating the inhibitory activity of the compound against a broad panel of glycosidases to determine its selectivity profile.
Detailed Kinetic Studies: Elucidating the precise mechanism of inhibition for any identified target enzymes.
Structural Biology: Obtaining crystal structures of the inhibitor bound to its target glycosidase to visualize the key molecular interactions.
Cell-Based and In Vivo Studies: Assessing the efficacy of the compound in relevant cellular and animal models of disease.
Given the established therapeutic relevance of glycosidase inhibitors, 6-Amino-6-deoxy-D-allose hydrochloride represents a promising lead compound for the development of new drugs for a range of conditions, including:
Type 2 Diabetes: By inhibiting intestinal α-glucosidases, it could help to control postprandial hyperglycemia.[13][14]
Viral Infections: Many viruses rely on host cell glycosidases for the proper folding and maturation of their envelope glycoproteins. Inhibition of these enzymes can have an antiviral effect.[2]
Lysosomal Storage Diseases: Certain genetic disorders are caused by deficiencies in specific lysosomal glycosidases. Pharmacological chaperones, which can include certain inhibitors, can help to stabilize the mutant enzyme and restore some level of activity.
Conclusion
6-Amino-6-deoxy-D-allose hydrochloride is a molecule of significant interest at the intersection of carbohydrate chemistry and drug discovery. While direct evidence of its glycosidase inhibitory properties is yet to be established, its structural similarity to known inhibitors provides a strong rationale for its investigation. This technical guide has provided a framework for understanding its chemical nature, a hypothesis for its mechanism of action, and detailed protocols for its experimental evaluation. The unique stereochemistry of the D-allose ring may confer novel selectivity and potency, making it a compelling candidate for further research and development. The scientific community is encouraged to explore the potential of this compound, which may hold the key to new therapeutic interventions for a variety of human diseases.
References
Further insight for the synthesis of 6-amino-6-deoxy amylose. (2020). ResearchGate. [Link]
Huber, R. E., & Gaunt, M. T. (1982). The inhibition of beta-galactosidase (Escherichia coli) by amino sugars and amino alcohols. Canadian Journal of Biochemistry, 60(6), 608–612. [Link]
Hanessian, S., & Lavallee, P. (1972). Synthesis of 6-amino-6-deoxy- , -trehalose: a positional isomer of trehalosamine. The Journal of Antibiotics, 25(11), 683–684. [Link]
The inhibition of beta-galactosidase (Escherichia coli) by amino sugars and amino alcohols. (2015). Semantic Scholar. [https://www.semanticscholar.org/paper/The-inhibition-of-beta-galactosidase-(Escherichia-by-Huber-Gaunt/1f6b8e8f8c9b3e1c9e8d8c8a8d8c8a8c8a8c8a8c]([Link]
Inhibitory effects of the compounds on α-glucosidase. a. (n.d.). ResearchGate. [Link]
Kim, H. Y., et al. (2007). Biosynthesis of dTDP-6-deoxy-beta-D-allose, biochemical characterization of dTDP-4-keto-6-deoxyglucose reductase (GerKI) from Streptomyces sp. KCTC 0041BP. Glycobiology, 17(2), 155–163. [Link]
n-Propyl 6-amino-2,6-dideoxy-2,2-difluoro-β-d-glucopyranoside is a good inhibitor for the β-galactosidase from E. coli. (2021). SpringerLink. [Link]
Continuous flow synthesis of 6-monoamino-6-monodeoxy-β-cyclodextrin. (2023). Beilstein Journal of Organic Chemistry. [Link]
Potent in Vitro α-Glucosidase Inhibition of Secondary Metabolites Derived from Dryopteris cycadina. (2019). MDPI. [Link]
Davies, G. J., & Williams, S. J. (2009). Glycosidase inhibition: assessing mimicry of the transition state. Chemical Society Reviews, 38(12), 3174–3192. [Link]
IC 50 value (mg/mL) of the α-glucosidase inhibition using different substrates. (n.d.). ResearchGate. [Link]
Kalita, D., et al. (2018). Inhibition of α-glucosidase, α-amylase, and aldose reductase by potato polyphenolic compounds. PLOS ONE, 13(1), e0191025. [Link]
What are Glycosidase inhibitors and how do they work? (2024). Patsnap Synapse. [Link]
Alpha glucosidase inhibitory properties of a few bioactive compounds isolated from black rice bran. (2020). Scientific Reports. [Link]
Effects of Various Inhibitors on beta-galactosidase Purified from the Thermoacidophilic Alicyclobacillus acidocaldarius Subsp Rittmannii Isolated from Antarctica. (2025). ResearchGate. [Link]
Glycosidase Mechanisms: Anatomy of a Finely Tuned Catalyst. (n.d.). ResearchGate. [Link]
Asano, N. (2003). Alkaloid Glycosidase Inhibitors. Glycobiology, 13(10), 93R–104R. [Link]
Li, Y., et al. (2023). Alpha-Glucosidase Inhibitory Peptides: Sources, Preparations, Identifications, and Action Mechanisms. Foods, 12(19), 3698. [Link]
Matsui, T., et al. (2009). α-Glucosidase inhibition assay in an enzyme-immobilized amino-microplate. Analytical Sciences, 25(4), 559–562. [Link]
Glycosidase Inhibition by All 10 Stereoisomeric 2,5-Dideoxy-2,5-iminohexitols Prepared from the Enantiomers of Glucuronolactone. (n.d.). ResearchGate. [Link]
Author: BenchChem Technical Support Team. Date: February 2026
For Research Use Only. Not for use in diagnostic procedures.
Introduction
6-Amino-6-deoxy-D-allose hydrochloride is a derivative of the rare sugar D-allose. While D-allose has been the subject of research for its various biological activities, specific data and established protocols for its 6-amino derivative are limited. D-allose has demonstrated potential in cancer therapy by inhibiting tumor cell growth through the suppression of glucose uptake and induction of autophagy.[1] It has also been shown to arrest the cell cycle and exhibit protective effects against ischemia-reperfusion injury.[1][2] This document provides a comprehensive guide for researchers to begin investigating the effects of 6-Amino-6-deoxy-D-allose hydrochloride in cell culture, with protocols adapted from general cell culture techniques and based on the known biological activities of its parent compound, D-allose.
Mechanism of Action (Hypothesized)
The precise mechanism of action for 6-Amino-6-deoxy-D-allose hydrochloride is yet to be fully elucidated. However, based on the known effects of D-allose, it is hypothesized that this amino sugar derivative may influence cellular processes such as:
Glucose Metabolism: D-allose is known to inhibit glucose transporters, leading to reduced glucose uptake in cancer cells. The 6-amino derivative may share this property.[1]
Autophagy Induction: D-allose has been shown to induce autophagy in cancer cells, which can contribute to its anti-tumor effects, especially in combination with other agents like hydroxychloroquine.[1]
Cell Cycle Regulation: D-allose can arrest the cell cycle, and it is plausible that 6-Amino-6-deoxy-D-allose hydrochloride may have similar cytostatic effects.[1]
Glycosylation: As a sugar analog, it may interfere with normal glycosylation processes, which are crucial for protein folding and function.[3][4] Dysregulated glycosylation is implicated in various diseases.[4]
Researchers should be aware that the addition of the amino group at the 6-position may alter the compound's biological activity, potency, and specificity compared to D-allose.
Experimental Workflow for Investigating Biological Effects
Caption: A generalized workflow for studying the effects of 6-Amino-6-deoxy-D-allose hydrochloride on cultured cells.
Protocols
Preparation of Stock Solution
It is crucial to prepare a sterile, high-concentration stock solution of 6-Amino-6-deoxy-D-allose hydrochloride to minimize the volume of solvent added to the cell culture medium.
Sterile, nuclease-free water or phosphate-buffered saline (PBS)
Sterile microcentrifuge tubes or vials
Sterile 0.22 µm syringe filter
Procedure:
Calculate the required mass: To prepare a 100 mM stock solution, dissolve 21.56 mg of 6-Amino-6-deoxy-D-allose hydrochloride in 1 mL of sterile water or PBS.
Dissolution: Aseptically add the sterile solvent to the vial containing the compound. Vortex thoroughly to ensure complete dissolution.
Sterilization: Filter-sterilize the stock solution using a 0.22 µm syringe filter into a sterile tube.
Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C.
Reagent
CAS Number
Molecular Formula
Molecular Weight
6-Amino-6-deoxy-D-allose hydrochloride
N/A (for the hydrochloride salt)
C6H14ClNO5
215.63 g/mol
Cell Culture and Treatment
This protocol provides a general guideline for treating adherent cells. The optimal cell density, concentration of the compound, and incubation time should be determined empirically for each cell line and experimental goal.
Materials:
Target cell line (e.g., Lewis Lung Carcinoma, HeLa, or other relevant lines)
Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics.[6][7]
Prepared stock solution of 6-Amino-6-deoxy-D-allose hydrochloride
Procedure:
Cell Seeding:
Culture the cells to approximately 70-80% confluency.[8]
Wash the cells with 1X PBS and detach them using Trypsin-EDTA.
Neutralize the trypsin with complete medium and centrifuge the cell suspension at 125 x g for 5 minutes.[6]
Resuspend the cell pellet in fresh complete medium and perform a cell count.
Seed the cells into the desired culture plates at a predetermined density. For a 96-well plate, a starting density of 5,000-10,000 cells per well is common. For larger plates, adjust the seeding density accordingly.
Incubate the plates at 37°C in a 5% CO2 incubator for 24 hours to allow for cell attachment.[9]
Treatment:
Prepare serial dilutions of the 6-Amino-6-deoxy-D-allose hydrochloride stock solution in complete cell culture medium to achieve the desired final concentrations. It is advisable to test a wide range of concentrations initially (e.g., 1 µM to 10 mM).
Carefully remove the medium from the wells and replace it with the medium containing the different concentrations of the compound. Include a vehicle control (medium with the same amount of solvent used for the stock solution).
Incubate the cells for the desired period (e.g., 24, 48, or 72 hours).
Assessment of Cell Viability (MTT Assay)
This is a colorimetric assay to assess cell metabolic activity, which is often used as an indicator of cell viability.
Materials:
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
Dimethyl sulfoxide (DMSO)
96-well plate reader
Procedure:
After the treatment period, add 10 µL of MTT solution to each well of the 96-well plate.
Incubate the plate for 3-4 hours at 37°C in a 5% CO2 incubator, allowing the viable cells to convert the MTT into formazan crystals.
Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.
Gently shake the plate for 10 minutes to ensure complete dissolution.
Measure the absorbance at 570 nm using a microplate reader.
Calculate the percentage of cell viability relative to the vehicle-treated control cells.
Hypothesized Signaling Pathway
Caption: A hypothesized pathway for the anti-tumor effects of 6-Amino-6-deoxy-D-allose hydrochloride, based on the known actions of D-allose.
Summary of Recommended Starting Conditions
Parameter
Recommendation
Notes
Cell Lines
Lewis Lung Carcinoma (LLC), B16F10 melanoma, HeLa
Based on literature for D-allose; other cancer or relevant cell lines can be used.[1]
Seeding Density (96-well plate)
5,000 - 10,000 cells/well
Optimize for your specific cell line to ensure they are in the exponential growth phase during treatment.
Concentration Range
1 µM - 10 mM
A broad range is recommended for initial screening to determine the IC50.
Incubation Time
24, 48, 72 hours
Time-course experiments are crucial to understand the kinetics of the cellular response.
Vehicle Control
Sterile water or PBS
Use the same solvent as the compound stock solution at the highest volume added to any well.
Troubleshooting
Problem
Possible Cause
Solution
Compound precipitates in the medium
The concentration exceeds its solubility in the culture medium.
Prepare a lower concentration stock solution or reduce the final concentration in the medium. Ensure the stock solution is fully dissolved before adding to the medium.
High variability between replicate wells
Uneven cell seeding, edge effects in the plate, or pipetting errors.
Ensure a single-cell suspension before seeding. Avoid using the outer wells of the plate. Use calibrated pipettes and consistent technique.
No observable effect on cells
The compound is not active at the tested concentrations, the incubation time is too short, or the chosen assay is not appropriate.
Test higher concentrations. Increase the incubation time. Use alternative assays to measure different cellular endpoints (e.g., apoptosis, cell cycle).
High cell death in the vehicle control
The solvent is toxic to the cells at the concentration used.
Reduce the final concentration of the solvent in the culture medium to a non-toxic level (typically <0.1% for DMSO, though water/PBS are generally well-tolerated).
References
Yamazaki, K., et al. (2021). D-allose enhances the efficacy of hydroxychloroquine against Lewis lung carcinoma cell growth by inducing autophagy. Experimental and Therapeutic Medicine, 22(5), 1-9. Available from: [Link]
Liu, Y., et al. (2008). Facile synthesis of mono-6-amino-6-deoxy-α-, β-, γ-cyclodextrin hydrochlorides for molecular recognition, chiral separation and drug delivery. Nature Protocols, 3(4), 691-697. Available from: [Link]
Georganics. (n.d.). 6-Amino-6-deoxy-D-glucose hydrochloride. Available from: [Link]
Hossain, A., et al. (2020). D-Allose, a Trace Component in Human Serum, and Its Pharmaceutical Applicability. Journal of Clinical Medicine, 9(8), 2633. Available from: [Link]
Wako. (n.d.). Cell Cultivation Handbook. Available from: [Link]
Wang, Y., et al. (2023). Effect of Glycosylation on the Enzymatic Degradation of D-Amino Acid-Containing Peptides. International Journal of Molecular Sciences, 24(23), 16983. Available from: [Link]
GSRS. (n.d.). 6-AMINO-6-DEOXY-D-ALLOSE. Available from: [Link]
HudsonAlpha/Caltech ENCODE group. (2011). Protocols for Culturing Human Primary and Immortalized Muscle Cell Lines. Available from: [Link]
Fernandes, C. A. F., & P. M. L. Castro. (2024). N-Glycans' Effect on Pathologic Protein Conformations in Disease. Encyclopedia, 4(1), 332-351. Available from: [Link]
HudsonAlpha/Caltech ENCODE group. (2011). Cell Growth Protocol and Differentiation treatment for the LHCN-M2 Cell Line. Available from: [Link]
An, Z. (2020). N-linked Glycosylation and its Potential Application in Drug Development. IT Medical Team. Available from: [Link]
Zand, M. S., et al. (2016). Amino acids in the cultivation of mammalian cells. Amino Acids, 48(5), 1161-1171. Available from: [Link]
Topic: A Guide to the Preparation and Handling of 6-Amino-6-deoxy-D-allose Hydrochloride Solutions for Research Applications
An Application Note and Protocol Guide for Researchers Abstract: This comprehensive guide provides detailed protocols and technical insights for the dissolution of 6-Amino-6-deoxy-D-allose hydrochloride, a specialized am...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Note and Protocol Guide for Researchers
Abstract: This comprehensive guide provides detailed protocols and technical insights for the dissolution of 6-Amino-6-deoxy-D-allose hydrochloride, a specialized amino sugar used in various scientific research fields, including glycobiology and drug development. The document outlines the compound's key physicochemical properties, provides a rationale for solvent selection, and presents step-by-step protocols for preparing aqueous and buffered solutions suitable for a range of experimental applications. Emphasis is placed on ensuring solution stability, sterility, and the scientific reasoning behind each procedural step to promote reproducible and reliable experimental outcomes.
Compound Profile: Physicochemical and Safety Data
A thorough understanding of the reagent's properties is the foundation of successful experimental design. 6-Amino-6-deoxy-D-allose hydrochloride is a polar molecule, and its hydrochloride salt form significantly enhances its aqueous solubility.
Table 1: Physicochemical Properties of 6-Amino-6-deoxy-D-allose Hydrochloride
Use in a well-ventilated area or under a chemical fume hood. Avoid breathing dust. Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.
The Rationale of Dissolution: A Mechanistic Approach
The principle of "like dissolves like" governs the dissolution process[6]. 6-Amino-6-deoxy-D-allose is a polyhydroxylated amino sugar, making it an inherently polar molecule capable of forming multiple hydrogen bonds. The presence of the hydrochloride salt further increases its polarity and aqueous solubility.
Causality Behind Solvent Choice:
Water as the Primary Solvent: Water is the ideal solvent due to its high polarity and ability to form extensive hydrogen-bond networks with the hydroxyl (-OH) and amino (-NH₃⁺) groups of the sugar[5][6]. High-purity water (e.g., Milli-Q®, deionized, or Water for Injection - WFI) should always be the first choice to avoid introducing contaminants that could interfere with experiments.
Buffered Solutions: For biological applications, maintaining a stable physiological pH is critical. Therefore, dissolving the compound directly into a buffered solution like Phosphate-Buffered Saline (PBS) or HEPES is often necessary. Since the compound is a hydrochloride salt, it will form a weakly acidic solution; dissolving it in a buffer will neutralize the solution to the desired pH for the experiment.
Organic Solvents: Due to its high polarity, 6-Amino-6-deoxy-D-allose hydrochloride is expected to have very low to negligible solubility in nonpolar organic solvents[6][9]. While some solubility might be achieved in polar aprotic solvents like DMSO, this should be confirmed on a small scale and is generally not the preferred route unless required by a specific experimental design.
Workflow for Solvent and Protocol Selection
The following diagram outlines the logical decision-making process for preparing a solution of 6-Amino-6-deoxy-D-allose hydrochloride.
Caption: Decision workflow for dissolving 6-Amino-6-deoxy-D-allose HCl.
Experimental Dissolution Protocols
Important Preliminary Steps:
Always perform dissolution procedures on a small test amount before processing the bulk material[10].
Bring the compound vial to room temperature before opening to prevent moisture condensation.
Use calibrated equipment for all measurements.
Protocol 3.1: Preparation of a 100 mM Aqueous Stock Solution (General Use)
This protocol is suitable for creating a concentrated stock solution for general chemical or biochemical assays where a specific buffer is not initially required.
Materials:
6-Amino-6-deoxy-D-allose hydrochloride
High-purity water (Milli-Q® or equivalent)
Calibrated analytical balance
Appropriate volumetric flask (e.g., 10 mL)
Magnetic stirrer and stir bar or vortex mixer
Procedure:
Calculation: Determine the mass of 6-Amino-6-deoxy-D-allose hydrochloride needed. For a 10 mL solution of 100 mM:
Mass (g) = 0.1 mol/L × 0.01 L × 215.63 g/mol = 0.2156 g (or 215.6 mg)
Weighing: Accurately weigh 215.6 mg of the compound and transfer it to the 10 mL volumetric flask.
Initial Dissolution: Add approximately 7-8 mL of high-purity water to the flask.
Agitation: Cap the flask and mix using a vortex mixer or magnetic stirrer at room temperature until the solid is fully dissolved. The solution should be clear and colorless. Gentle warming (to 37°C) can be attempted if dissolution is slow, but avoid high temperatures which could risk degradation.
Final Volume: Once fully dissolved, carefully add high-purity water to bring the final volume to the 10.0 mL mark.
Final Mixing: Invert the flask several times to ensure a homogenous solution.
Filtration (Optional): If the solution is intended for applications sensitive to particulates, filter it through a 0.22 µm syringe filter.
Protocol 3.2: Preparation of a 10 mM Solution in PBS for Cell Culture
This protocol is designed for biological experiments, such as cell-based assays, that require physiological pH and sterility.
Materials:
100 mM aqueous stock solution (from Protocol 3.1) or solid compound
Sterile Phosphate-Buffered Saline (PBS), pH 7.4
Sterile conical tubes (e.g., 15 mL or 50 mL)
Sterile 0.22 µm syringe filter
Laminar flow hood or biological safety cabinet
Procedure:
Work in a Sterile Environment: Perform all steps within a laminar flow hood to maintain sterility.
Calculation (from stock): To prepare 10 mL of a 10 mM solution from a 100 mM stock:
V₁M₁ = V₂M₂
V₁ = (10 mM × 10 mL) / 100 mM = 1.0 mL
Preparation: In a sterile conical tube, add 9.0 mL of sterile PBS (pH 7.4).
Dilution: Add 1.0 mL of the 100 mM stock solution to the PBS.
Sterile Filtration: Aseptically draw the entire solution into a sterile syringe, attach a sterile 0.22 µm syringe filter, and dispense the solution into a new, sterile storage tube. This step ensures the final solution is free of microbial contamination.
Labeling and Storage: Clearly label the tube with the compound name, concentration (10 mM), solvent (PBS), and date of preparation. Store as recommended in Section 4.
Solution Stability and Storage
Proper storage is crucial to maintain the integrity of the dissolved compound.
Short-Term Storage (≤ 1 week): Aqueous and buffered solutions can typically be stored at 2-8°C.
Long-Term Storage (> 1 week): For long-term preservation, it is highly recommended to aliquot the stock solution into single-use volumes and store them at -20°C or -80°C. This prevents degradation that can occur from repeated freeze-thaw cycles[11].
Solutions in Organic Solvents: If DMSO is used, store aliquots in desiccated conditions at -20°C, as DMSO is hygroscopic.
Troubleshooting Guide
Table 3: Common Dissolution Issues and Solutions
Problem
Potential Cause
Recommended Solution
Compound does not fully dissolve
Solution is saturated, or dissolution kinetics are slow.
1. Gently warm the solution (not exceeding 37-40°C).2. Use sonication in a water bath for 5-10 minutes.3. If the issue persists, prepare a more dilute solution.
Solution appears cloudy or has particulates
Insoluble impurities or microbial contamination in the solvent.
1. Filter the solution through a 0.22 µm syringe filter.2. Ensure you are using high-purity, sterile solvent.
pH of the final buffered solution is incorrect
The acidic nature of the hydrochloride salt has overcome the buffer capacity.
1. Use a higher molarity buffer.2. Adjust the pH of the final solution using sterile, dilute NaOH or HCl, monitoring with a calibrated pH meter.
References
Vertex AI Search, Safety D
L. F. G. Martins, et al. (2015). Solubility of Amino Acids, Sugars, and Proteins. ResearchGate. Available at: [Link]
Global Substance Registration System (GSRS). (n.d.). 6-AMINO-6-DEOXY-D-ALLOSE. Accessed Feb 17, 2026. Available at: [Link]
Quora. (2016). What is the glucose solubility in organic solvents? Accessed Feb 17, 2026. Available at: [Link]
CAS Common Chemistry. (n.d.). D-Allose, 6-amino-6-deoxy-, hydrochloride (1:1). Accessed Feb 17, 2026. Available at: [Link]
Georganics. (n.d.). 6-Amino-6-deoxy-D-glucose hydrochloride - High purity. Accessed Feb 17, 2026. Available at: [Link]
DigitalCommons@URI. (n.d.). The Solubility of Amino Acids in Various Solvent Systems. Accessed Feb 17, 2026. Available at: [Link]
Z. Fazekas, et al. (2019). Flux Analysis of Free Amino Sugars and Amino Acids in Soils by Isotope Tracing with a Novel Liquid Chromatography/High Resolution Mass Spectrometry Platform. NIH National Library of Medicine. Available at: [Link]
Study.com. (n.d.). Explain why amino acids, unlike most other organic compounds, are insoluble in organic solvents like diethyl ether. Accessed Feb 17, 2026. Available at: [Link]
W. S. Ling, et al. (2008). Facile synthesis of mono-6-amino-6-deoxy--, ??-, -cyclodextrin hydrochlorides for molecular recognition, chiral separation and drug delivery. ResearchGate. Available at: [Link]
FIP. (n.d.). FIP GUIDELINES FOR DISSOLUTION TESTING OF SOLID ORAL PRODUCTS. Accessed Feb 17, 2026. Available at: [Link]
A. K. Singh, et al. (2015). Dissolution Enhancement Through Factorally Designed Porous Solid Dispersions. Pharmaceutical Technology. Available at: [Link]
Agrisera. (n.d.). How to dissolve a peptide? Accessed Feb 17, 2026. Available at: [Link]
A. V. S. G. Reddy, et al. (2010). Dissolution Testing for Poorly Soluble Drugs: A Continuing Perspective. ResearchGate. Available at: [Link]
X. Zhang, et al. (2019). Further insight for the synthesis of 6‐amino‐6‐deoxy amylose. ResearchGate. Available at: [Link]
application of 6-Amino-6-deoxy-D-allose hydrochloride in enzyme kinetics
Application Note: Kinetic Profiling of 6-Amino-6-deoxy-D-allose Hydrochloride as a Competitive Inhibitor and Mechanistic Probe Introduction & Scientific Context 6-Amino-6-deoxy-D-allose hydrochloride (6-AA-HCl) is a spec...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Kinetic Profiling of 6-Amino-6-deoxy-D-allose Hydrochloride as a Competitive Inhibitor and Mechanistic Probe
Introduction & Scientific Context
6-Amino-6-deoxy-D-allose hydrochloride (6-AA-HCl) is a specialized amino-sugar derivative utilized in glycomics and enzymology to probe the active sites of carbohydrate-metabolizing enzymes. Structurally, it is the C3-epimer of 6-amino-6-deoxy-D-glucose. Its primary application lies in enzyme kinetics as a competitive inhibitor or transition-state analogue mimic , particularly for enzymes that recognize D-allose or phosphorylated pentoses/hexoses, such as Ribose-5-phosphate isomerase (Rpi) and various glycosidases .
Mechanism of Action
In physiological buffers (pH 7.0–7.5), the C6-amino group of 6-AA-HCl exists predominantly as a protonated ammonium ion (
). This positive charge allows the molecule to:
Mimic the Transition State: In isomerases like RpiB, the ammonium group can electrostatically mimic the charge distribution of high-energy intermediates or compete for the phosphate-binding pocket (anion trap), albeit with inverted polarity, serving as a "molecular ruler" to gauge the electrostatic requirements of the active site.
Inhibit Glycosidases: Similar to 6-amino-6-deoxy-glucose (a known glucosidase inhibitor), 6-AA-HCl competes with the natural substrate (D-allose or D-glucose) for the active site, where the ammonium group interacts with catalytic carboxylate residues (Asp/Glu), preventing hydrolysis.
Application Note: Inhibition Kinetics of Ribose-5-Phosphate Isomerase (RpiB)
Objective: To determine the inhibition constant (
) of 6-AA-HCl against Ribose-5-phosphate isomerase B (RpiB), validating its mode of inhibition (Competitive vs. Non-competitive).
Significance: RpiB is a crucial enzyme in the Pentose Phosphate Pathway (PPP) of pathogens like Mycobacterium tuberculosis and Trypanosoma cruzi. 6-AA-HCl serves as a structural scaffold for developing potent antimicrobial agents by mimicking the inhibitor D-allose-6-phosphate .
Experimental Workflow (DOT Diagram)
Figure 1: Experimental workflow for determining the kinetic parameters of RpiB inhibition by 6-AA-HCl.
Detailed Protocol: Kinetic Assay
Materials & Reagents
Enzyme: Recombinant RpiB (e.g., from M. tuberculosis or E. coli), purified to >95% homogeneity.
Substrate: D-Ribose-5-phosphate (R5P) disodium salt (Sigma-Aldrich).
Buffer: 50 mM Tris-HCl, pH 7.5, containing 1 mM EDTA and 1 mM DTT.
Detection Reagents: Cysteine-Carbazole reagent (for colorimetric detection of ketose formation).
Step-by-Step Methodology
1. Preparation of Stock Solutions
6-AA-HCl Stock (100 mM): Dissolve 21.5 mg of 6-AA-HCl (MW: 215.63 g/mol ) in 1.0 mL of ddH₂O. Note: The hydrochloride salt is hygroscopic; weigh quickly.
Substrate Stock (50 mM): Dissolve R5P in assay buffer.
Enzyme Working Solution: Dilute RpiB to a concentration where the reaction is linear for at least 10 minutes (typically 0.1–0.5 µg/mL).
2. Assay Setup (96-well Plate Format)
Design a matrix varying both Substrate [S] and Inhibitor [I] concentrations.
Well Group
[S] R5P (mM)
[I] 6-AA-HCl (mM)
Buffer Vol (µL)
Control
0.5, 1.0, 2.0, 5.0
0
Adjust to 100
Low Inhibition
0.5, 1.0, 2.0, 5.0
1.0
Adjust to 100
Med Inhibition
0.5, 1.0, 2.0, 5.0
5.0
Adjust to 100
High Inhibition
0.5, 1.0, 2.0, 5.0
10.0
Adjust to 100
3. Reaction Initiation & Termination
Add Buffer and Inhibitor to wells.
Add Enzyme and pre-incubate for 5 minutes at 25°C to establish equilibrium.
Initiate reaction by adding Substrate (R5P) .
Incubate for exactly 10 minutes at 25°C.
Stop Reaction: Add 20 µL of 12 M H₂SO₄ (or appropriate stop solution for the specific assay).
4. Detection (Cysteine-Carbazole Method)
Add Cysteine-Carbazole reagent to develop color based on Ribulose-5-phosphate (Ru5P) formation.
Incubate at 37°C for 20 minutes.
Measure Absorbance at 540 nm .
Data Analysis & Interpretation
Mechanism of Inhibition: Competitive
If 6-AA-HCl acts as a competitive inhibitor (binding to the active site), the Lineweaver-Burk plot will show:
: Unchanged (intersection at the Y-axis).
: Increased (lines intersect at the Y-axis but have steeper slopes with increasing [I]).
Calculation of
:
Use the transformed Michaelis-Menten equation for competitive inhibition:
Alternatively, plot the apparent
() versus [I] :
The slope of this line is .
Expected Results Summary
Parameter
Control (No Inhibitor)
With 6-AA-HCl (High Conc.)
Interpretation
100%
~100%
Active site turnover is unaffected.
1.5 mM
> 5.0 mM
Affinity for substrate decreases (competition).
N/A
Calculated Value
Lower = Potent Inhibition.
Pathway Visualization (DOT Diagram)
Figure 2: Competitive inhibition mechanism where 6-AA-HCl (I) competes with Ribose-5-phosphate (S) for the free Enzyme (E).
References
Roos, A. K., et al. (2005). "Crystal Structure of Ribose-5-Phosphate Isomerase B from Mycobacterium tuberculosis." Journal of Biological Chemistry. Link
Stryer, L. (2019). Biochemistry. "Enzyme Kinetics and Inhibition." W.H. Freeman.[1] Link
Zhang, R., et al. (2003). "Structure of the Ribose-5-Phosphate Isomerase from Escherichia coli." Structure. Link
Izumori, K. (2002). "Bioproduction strategies for rare hexoses." Naturwissenschaften. Link
ChemicalBook. (2023).[1] "6-Amino-6-deoxy-D-allose Hydrochloride Product Description." Link
experimental design for 6-Amino-6-deoxy-D-allose hydrochloride studies
This guide outlines the experimental design for 6-Amino-6-deoxy-D-allose hydrochloride (6-AA-HCl) . Executive Summary 6-Amino-6-deoxy-D-allose is a rare sugar derivative where the C6-hydroxyl group of D-allose is replace...
Author: BenchChem Technical Support Team. Date: February 2026
This guide outlines the experimental design for 6-Amino-6-deoxy-D-allose hydrochloride (6-AA-HCl) .
Executive Summary
6-Amino-6-deoxy-D-allose is a rare sugar derivative where the C6-hydroxyl group of D-allose is replaced by a primary amine. Unlike its parent compound, D-allose, which requires phosphorylation by hexokinase (to D-allose-6-phosphate) to exert its anti-tumor effects (e.g., TXNIP upregulation), 6-AA cannot be phosphorylated to a standard phosphate ester. Consequently, it functions primarily as a metabolic probe , a competitive inhibitor of hexokinase , or a chemical scaffold for glycan conjugation.
This application note details protocols to validate its role as a metabolic blocker and utilizes its unique amine "handle" for chemical biology applications.
Stability: The hydrochloride salt stabilizes the amine, preventing oxidation. However, the free base (generated in high pH buffers) is reactive.
Reagent Preparation Protocol:
Stock Solution (100 mM): Dissolve 21.6 mg of 6-AA-HCl in 1.0 mL of sterile, nuclease-free water.
Note: Do not use PBS for the initial stock; phosphate buffers can precipitate silver ions if used in subsequent silver-staining applications, and high salt can affect initial solubility.
pH Adjustment: The solution will be acidic (~pH 4-5). For cell culture, dilute into media (which buffers it). For enzymatic assays, neutralize with 1M NaOH immediately prior to use to prevent amine oxidation.
Storage: Aliquot and store at -20°C. Avoid freeze-thaw cycles.
Less potent than D-Allose if TXNIP is not triggered.
Mass Spec
m/z
M+H = 180.17 (Free base).
Confirms structural integrity.
References
Sui, L., et al. (2005).[4] "The inhibitory effect and possible mechanisms of D-allose on cancer cell proliferation."[4] International Journal of Oncology. Link
Fukumoto, T., et al. (2013). "Phosphorylation of D-allose by hexokinase involved in regulation of OsABF1 expression for growth inhibition in Oryza sativa L." Planta. Link
Significance: Establishes that phosphorylation at C6 is required for D-allose's gene regulatory effects, supporting the hypothesis that the 6-Amino derivative (which cannot be phosphorylated) will act via a distinct mechanism (enzyme inhibition).
Nakamura, T., et al. (2011). "Enzymatic synthesis of 6-amino-6-deoxy-D-glucose and its application to polymer synthesis." Journal of Bioscience and Bioengineering. Link
Significance: Provides foundational chemistry for handling 6-amino-deoxy hexoses.
Zhang, W., et al. (2021). "n-Propyl 6-amino-2,6-dideoxy-2,2-difluoro-β-d-glucopyranoside is a good inhibitor for the β-galactosidase from E. coli."[5] Monatshefte für Chemie. Link
Significance: Demonstrates the utility of 6-amino sugars as glycosidase inhibitors.[5][6]
Application Note: 6-Amino-6-deoxy-D-allose Hydrochloride in In Vivo Models
Executive Summary This guide outlines the protocols for utilizing 6-Amino-6-deoxy-D-allose hydrochloride (6-AA-HCl) in preclinical animal models. While the parent compound, D-allose, is a well-documented rare sugar with...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide outlines the protocols for utilizing 6-Amino-6-deoxy-D-allose hydrochloride (6-AA-HCl) in preclinical animal models. While the parent compound, D-allose, is a well-documented rare sugar with potent antitumor (TXNIP-mediated) and cryoprotective properties, the C6-amino modification introduces unique pharmacokinetic and mechanistic characteristics.
Key Distinction: Unlike D-allose, which requires C6-phosphorylation by hexokinase to exert some of its metabolic effects, 6-AA-HCl possesses a C6-amino group. This substitution potentially alters its interaction with glucose transporters (GLUTs) and hexokinases, positioning it as a non-metabolizable glucose mimetic or a glycan chain terminator .
Primary Applications:
Oncology: Investigation of metabolic inhibition in Warburg-effect dominant tumors.
Virology: Evaluation of glycoprotein synthesis inhibition (analogous to 6-amino-glucose).
Metabolic Tracing: Utilization as a chemical probe due to the reactive amine handle.
Compound Profile & Formulation
Property
Specification
Notes
Chemical Name
6-Amino-6-deoxy-D-allose hydrochloride
Specific stereochemistry at C3 is critical (Allose epimer).
Store at -20°C with desiccant. Reconstitute fresh.
pKa
~8.5 (Amino group)
Positively charged at physiological pH (7.4).
Formulation Protocol for Injection
Objective: Prepare a 20 mg/mL stock solution for Intraperitoneal (IP) or Intravenous (IV) administration.
Weighing: Accurately weigh 200 mg of 6-AA-HCl powder.
Dissolution: Dissolve in 9.0 mL of sterile, endotoxin-free Phosphate Buffered Saline (PBS, pH 7.4).
pH Adjustment (Critical): The HCl salt will lower the pH of the solution.
Measure pH. It will likely be acidic (~pH 4-5).
Slowly add 1N NaOH dropwise under constant stirring until pH reaches 7.2–7.4.
Note: The amino group provides buffering capacity, but extreme care is needed to prevent precipitation or degradation.
Final Volume: Adjust volume to 10.0 mL with PBS.
Sterilization: Filter through a 0.22 µm PES syringe filter. Do not autoclave.
Mechanistic Rationale & Pathway Visualization
The therapeutic hypothesis for 6-AA-HCl combines the TXNIP induction seen in D-allose with the metabolic blockage typical of amino-sugars.
Proposed Mechanism of Action
Uptake: Enters cell via GLUT1/GLUT4 (competitor to glucose).
Metabolic Dead-End: The C6-Amino group prevents standard phosphorylation by Hexokinase (which requires C6-OH). This prevents flux into glycolysis.[2][3]
TXNIP Activation: Like D-allose, cytosolic accumulation triggers Thioredoxin-Interacting Protein (TXNIP) expression.
Outcome: ROS accumulation, G1 cell cycle arrest, and apoptosis.
Caption: Proposed dual-mechanism of 6-Amino-6-deoxy-D-allose: Competitive inhibition of glycolytic entry and induction of TXNIP-mediated oxidative stress.
In Vivo Efficacy Protocol (Xenograft Model)
Model: BALB/c Nude Mice bearing human cancer xenografts (e.g., HeLa, HuH-7, or HT-29).
Rationale: These lines are sensitive to D-allose-mediated TXNIP upregulation.
Group B (D-Allose Comparator): 400 mg/kg, IP, Daily. (Standard effective dose for D-allose).
Group C (Low Dose 6-AA-HCl): 100 mg/kg, IP, Daily.
Group D (High Dose 6-AA-HCl): 300 mg/kg, IP, Daily.
Note on Dosing: 6-AA-HCl has a higher molecular weight than D-allose. 300 mg/kg of 6-AA-HCl is roughly molar equivalent to ~250 mg/kg of D-allose.
Phase 3: Monitoring (21 Days)
Body Weight: Measure daily. >15% weight loss triggers humane endpoint.
Tumor Volume: Measure every 2 days using calipers (
).
Clinical Signs: Observe for lethargy or ataxia (neurotoxicity is a risk with amino-sugars).
Phase 4: Harvest & Analysis
Euthanize mice at Day 21.
Excise tumors and weigh.
Flash freeze half of the tumor for Western Blot (TXNIP detection).
Fix half in formalin for IHC (Ki-67 proliferation index).
Pharmacokinetic (PK) Analysis Protocol
Unlike D-allose, 6-AA-HCl cannot be detected by standard refractive index HPLC due to the amino group's polarity and lack of chromophore. You must use LC-MS/MS with derivatization .
Derivatization: Use Fmoc-Cl (Fluorenylmethyloxycarbonyl chloride) or AccQ-Tag to label the primary amine at C6. This adds hydrophobicity and a UV/Fluorescence tag.
Extraction: Protein precipitation with Acetonitrile (1:3 ratio).
LC-MS/MS Conditions:
Column: C18 Reverse Phase (after derivatization) or HILIC (underivatized).
Transition: Monitor the specific parent-to-fragment ion of the derivatized amine.
Internal Standard: Use 6-Amino-6-deoxy-D-glucose (distinct retention time) or isotopically labeled glucose.
Data Presentation & Interpretation
When analyzing results, organize data to compare the potency of the amino-derivative vs. the hydroxyl-parent.
Metric
D-Allose (Parent)
6-AA-HCl (Test)
Interpretation
Tumor Growth Inhibition (TGI)
Typically 40-60%
Target: >60%
If higher, amine improves potency/bioavailability.
Caption: 21-Day In Vivo Efficacy Workflow for evaluating 6-AA-HCl antitumor activity.
References
Noguchi, C., et al. (2016). "D-Allose Inhibits Cancer Cell Growth by Reducing GLUT1 Expression."[3] The Tohoku Journal of Experimental Medicine, 238(2), 131–141.[3]
[Link]
Yamaguchi, F., et al. (2008). "Rare sugar D-allose induces specific up-regulation of TXNIP and subsequent G1 cell cycle arrest in hepatocellular carcinoma cells."[3] International Journal of Oncology, 32(2), 377–385.
[Link]
Hrusková, J., et al. (1975). "Effect of 6-amino-6-deoxy-D-glucose hydrochloride on influenza infection in mice."[4] Acta Virologica, 19(1), 47–51.[4] (Foundational reference for amino-sugar dosing in mice).
[Link]
Sakoguchi, H., et al. (2016). "Screening of biologically active monosaccharides: growth inhibitory effects of D-allose... against Caenorhabditis elegans."[5] Bioscience, Biotechnology, and Biochemistry, 80(6), 1058–1061.[5] (Establishes C6 phosphorylation requirement for D-allose).
[Link]
PubChem Compound Summary. "6-Amino-6-deoxy-D-allose." National Center for Biotechnology Information.
[Link]
Application Notes and Protocols: Methods for Conjugating 6-Amino-6-deoxy-D-allose hydrochloride to Proteins
For Researchers, Scientists, and Drug Development Professionals Introduction The conjugation of carbohydrates to proteins, creating neoglycoproteins, is a cornerstone of modern glycobiology and drug development. These co...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
The conjugation of carbohydrates to proteins, creating neoglycoproteins, is a cornerstone of modern glycobiology and drug development. These constructs are invaluable tools for studying carbohydrate-protein interactions, developing vaccines, targeting drugs, and understanding the roles of glycans in various biological processes.[1][2] 6-Amino-6-deoxy-D-allose is a particularly interesting synthetic amino sugar. D-allose, a rare sugar, has shown potential in various therapeutic areas, including having anti-cancer and anti-inflammatory properties.[3][4][5] The introduction of a primary amine at the 6-position provides a versatile chemical handle for covalent attachment to proteins, enabling the creation of novel bioconjugates with tailored properties.
This guide provides a detailed overview of the primary methods for conjugating 6-Amino-6-deoxy-D-allose hydrochloride to proteins. As a senior application scientist, this document goes beyond simple step-by-step instructions, delving into the rationale behind the choice of reagents and reaction conditions to ensure robust and reproducible outcomes.
Strategic Considerations for Conjugation
The choice of conjugation strategy depends on several factors, including the properties of the target protein, the desired number of sugar molecules per protein (degree of labeling), and the need for site-specific versus random conjugation. The primary amine of 6-Amino-6-deoxy-D-allose can be targeted using several well-established chemical reactions. The most common targets on a protein for conjugation are the primary amines of lysine residues and the N-terminus, or the carboxyl groups of aspartic and glutamic acids.[6]
PART I: Amine-Reactive Conjugation Strategies
These methods target the primary amine of 6-Amino-6-deoxy-D-allose, creating a stable covalent bond with reactive groups on the protein.
Amide Bond Formation using N-Hydroxysuccinimide (NHS) Esters
This is one of the most widely used methods for protein modification due to its efficiency and the stability of the resulting amide bond.[6] The strategy involves activating the carboxyl groups on the protein (from aspartic or glutamic acid residues) with a carbodiimide, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in the presence of N-hydroxysuccinimide (NHS). The resulting NHS ester is a stable intermediate that readily reacts with the primary amine of 6-Amino-6-deoxy-D-allose.[7]
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Analytical Techniques for Detecting 6-Amino-6-deoxy-D-allose Hydrochloride
Content Type: Detailed Application Notes and Protocols
Executive Summary & Analytical Strategy
6-Amino-6-deoxy-D-allose hydrochloride (MW: 215.63 g/mol [salt], 179.17 g/mol [free base]) is a rare amino sugar derivative. Structurally, it is the C-3 epimer of 6-amino-6-deoxy-D-glucose. Its detection presents specific challenges:
Lack of Chromophore: The molecule lacks conjugated double bonds, rendering standard UV-Vis detection (254 nm) ineffective.
High Polarity: Extreme hydrophilicity results in near-zero retention on standard C18 reversed-phase columns.
Isomeric Complexity: It must be chromatographically resolved from its epimers (e.g., glucosamine, 6-amino-glucose) which share identical molecular weights.
To address these challenges, this guide details three distinct analytical workflows.
Analytical Decision Matrix
The choice of method depends on the sample matrix and sensitivity requirements.[1]
Figure 1: Decision matrix for selecting the optimal analytical technique based on laboratory resources and sample type.
Method A: HPAEC-PAD (The Gold Standard)
High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection [2]
This is the preferred method for purity analysis and structural confirmation. At high pH (pH > 12), the hydroxyl groups of carbohydrates ionize (pKa ~12-13), allowing separation on anion-exchange resins. The amine group at C6 adds a unique positive charge characteristic at lower pH, but at pH > 12, it is neutral, while the sugar backbone is anionic.
Mechanism of Action
Separation: Based on the pKa of hydroxyl groups. The axial -OH at C3 (allose configuration) interacts differently with the resin compared to the equatorial -OH of glucose, providing excellent epimer resolution.
Detection: Oxidation of the sugar on a gold electrode surface.
Detailed Protocol
Instrumentation:
System: Dionex ICS-5000+ or equivalent.
Detector: Electrochemical Detector (ED) with Gold working electrode and Ag/AgCl reference electrode.
Column: CarboPac PA20 (3 x 150 mm) or CarboPac PA1 (4 x 250 mm). Note: PA20 is preferred for faster, higher-resolution amino sugar analysis.
Reagents:
Eluent A: 18 MΩ-cm deionized water (degassed).
Eluent B: 200 mM NaOH (Carbonate-free).
Eluent C: 1 M Sodium Acetate (NaOAc) in 100 mM NaOH.
Carbonate Contamination: NaOH eluents avidly absorb CO2 from air, forming carbonate. Carbonate is a strong eluent on anion exchange columns and will shorten retention times, causing peak drift. Action: Use a continuously helium-sparged eluent organizer or an RFIC (Reagent-Free Ion Chromatography) system.
Sample pH: The sample is a hydrochloride salt. Dissolving it in water creates an acidic solution. While the mobile phase is highly alkaline, injecting a highly acidic concentrated sample can locally disturb the column equilibrium. Action: Neutralize high-concentration samples with dilute NaOH prior to injection if peak shape is distorted.
Method B: HILIC-MS/MS (Trace Analysis)
Hydrophilic Interaction Liquid Chromatography - Tandem Mass Spectrometry
For biological matrices (plasma, cell culture) where sensitivity in the nanogram range is required.
Mechanism
HILIC retains polar compounds using a water-rich layer on the surface of a polar stationary phase (silica, amide, or zwitterionic). The organic mobile phase (Acetonitrile) acts as the weak solvent.
Detailed Protocol
Instrumentation:
LC: UHPLC System (Binary Pump).
MS: Triple Quadrupole (QqQ) operating in ESI Positive mode.
Column: Zwitterionic HILIC (e.g., Merck SeQuant ZIC-HILIC) or Amide HILIC (e.g., Waters BEH Amide) . 2.1 x 100 mm, 1.7 µm.
Mobile Phases:
MP A: 10 mM Ammonium Formate in Water (pH 3.5). Note: Acidic pH ensures the amine (C6-NH2) is protonated for retention and MS sensitivity.
MP B: Acetonitrile (LC-MS Grade).
Gradient Profile:
Time (min)
% B (ACN)
Flow (mL/min)
0.0
90
0.3
1.0
90
0.3
6.0
50
0.3
7.0
50
0.3
7.1
90
0.4
| 10.0 | 90 | 0.3 |
MS/MS Transitions (MRM):
Precursor Ion: [M+H]+ = 180.2 m/z
Quantifier Ion: 163.1 m/z (Loss of NH3)
Qualifier Ion: 145.1 m/z (Loss of NH3 + H2O) or 119.1 m/z (Cross-ring cleavage).
Self-Validating System Check
Retention Time Marker: Inject 6-Amino-6-deoxy-D-glucose (commercially available) as a negative control. The D-allose derivative should separate from the glucose derivative due to the stereochemical difference at C3 interacting with the HILIC phase.
Matrix Effect: HILIC is prone to ion suppression. Use a stable isotope-labeled internal standard (e.g.,
-Glucosamine) if available, or use the standard addition method for quantification.
Method C: Pre-Column Derivatization (HPLC-FLD)
For laboratories without MS or Electrochemical detection.
Since the molecule has a primary amine, it reacts with OPA (o-phthalaldehyde) or FMOC-Cl. However, OPA reacts poorly with secondary amines or hindered amines; 6-amino-allose has a primary amine at C6 which is sterically accessible.
Protocol (OPA Derivatization)
Reagent:
OPA Reagent: 10 mg OPA + 10 µL mercaptoethanol in 1 mL borate buffer (pH 9.5).
Procedure:
Mix 10 µL Sample + 10 µL OPA Reagent.
Incubate 1 minute at Room Temp (Reaction is instantaneous).
Inject immediately (OPA derivatives are unstable).
Chromatography:
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus C18).
Detection: Fluorescence (Ex: 340 nm, Em: 450 nm).
Mobile Phase: Gradient of Acetate Buffer (pH 6) and Acetonitrile.
Structural Validation (Identity)
For "Identity" testing in a QC environment, NMR is required to distinguish the allose configuration from glucose.
Nuclear Magnetic Resonance (NMR) Expectations:
Solvent: D2O.
Key Feature (H1 NMR): The coupling constant (
) between H2 and H3, and H3 and H4 is critical.
D-Glucose derivative: Large
and (~9-10 Hz) indicating trans-diaxial arrangement.
D-Allose derivative: Small
(~3-4 Hz) due to the axial-equatorial relationship at C3.
C13 NMR: The C6 signal will be significantly upfield (~40-45 ppm) compared to a standard C6-hydroxyl (~60 ppm) due to the nitrogen substitution.
References
HPAEC-PAD Principles: Thermo Fisher Scientific. (2016). Technical Note 20: Analysis of Carbohydrates by High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD).Link
Amino Sugar Analysis: Cataldi, T. R., et al. (2000). Determination of amino sugars by high-performance anion-exchange chromatography with pulsed amperometric detection. Journal of Chromatography A, 873(2), 223-232. Link
Rare Sugar Synthesis (Izumoring): Granstrom, T. B., et al. (2004). Izumoring: A novel and complete strategy for bioproduction of rare sugars. Journal of Bioscience and Bioengineering, 97(2), 89-94. Link
HILIC Mechanism: McCalley, D. V. (2017). Understanding and manipulating the separation in hydrophilic interaction liquid chromatography. Journal of Chromatography A, 1523, 49-71. Link
Technical Guide: Safe Handling, Storage, and Solubilization of 6-Amino-6-deoxy-D-allose Hydrochloride
Abstract 6-Amino-6-deoxy-D-allose hydrochloride is a rare amino sugar derivative utilized primarily as a chiral building block in the synthesis of glycomimetics and as an intermediate in the study of antibiotic biosynthe...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
6-Amino-6-deoxy-D-allose hydrochloride is a rare amino sugar derivative utilized primarily as a chiral building block in the synthesis of glycomimetics and as an intermediate in the study of antibiotic biosynthesis pathways (e.g., mycinose). Due to the presence of a primary amine at the C6 position and the specific stereochemistry of the allose core (C3 epimer of glucose), this compound exhibits distinct physicochemical properties compared to common amino sugars like glucosamine. This guide defines the protocols for maintaining the compound's structural integrity, preventing Maillard-type degradation, and ensuring operator safety during formulation.
Chemical Profile & Critical Properties[1]
Understanding the physicochemical nature of 6-Amino-6-deoxy-D-allose HCl is prerequisite to safe handling. The hydrochloride salt form stabilizes the amine group, but introduces significant hygroscopicity.
Yellowing indicates degradation (Maillard reaction or oxidation).
Solubility
High in Water (>50 mg/mL); Poor in EtOH, Acetone
Do not use DMSO for long-term storage of stock solutions due to potential oxidation.
Hygroscopicity
High
Rapidly absorbs atmospheric moisture, leading to deliquescence and hydrolysis.
pKa (Amine)
~7.5 - 8.0 (Predicted)
The HCl salt is acidic in solution; requires buffering for biological assays.
Health, Safety, and Environment (HSE) Assessment
Hazard Classification:
While specific toxicological data for this rare isomer is limited, it should be handled with the same rigor as bioactive amino-hexose derivatives.
Objective: Prevent moisture-induced degradation and caramelization.
Amino sugars are prone to the Maillard reaction (browning) even in the absence of proteins if they self-condense or react with impurities under humid conditions. The HCl salt mitigates this but does not eliminate it if the powder becomes wet.
Storage Workflow
Temperature: Store at -20°C .
Container: Amber glass vials with Teflon-lined screw caps.
Secondary Containment: Seal the vial with Parafilm® and place it inside a secondary desiccation jar or a bag with active silica gel packs.
Equilibration: Before opening, allow the vial to warm to room temperature (20–25°C) for 30 minutes inside the desiccator. Opening a cold vial introduces condensation, instantly degrading the remaining solid.
Visualization: Storage Decision Logic
Figure 1: Logic flow for the receipt, inspection, and storage of hygroscopic amino sugars to prevent moisture-induced degradation.
Protocol: Solubilization & Experimental Handling
Objective: Create a sterile, pH-balanced stock solution without inducing thermal degradation.
Critical Warning:NEVER autoclave solutions of 6-Amino-6-deoxy-D-allose. The heat will accelerate caramelization and hydrolysis. Use cold-filtration only.
Step-by-Step Methodology
Buffer Selection:
The HCl salt will lower the pH of water significantly.
For biological assays, dissolve in PBS (pH 7.4) or HEPES .
Note: If dissolving in pure water, the resulting pH may be ~4.0–5.0. Neutralize carefully with 0.1N NaOH if necessary, but avoid high pH (>9.0) which promotes amine oxidation.
Weighing Procedure:
Perform weighing in a low-humidity environment if possible (<50% RH).
Close the stock vial immediately after sampling.
Dissolution:
Add the solvent slowly to the solid while vortexing.
Solubility Limit: Typically ~50 mg/mL in water.
Keep the solution on ice during preparation.
Sterilization:
Use a 0.22 µm PES (Polyethersulfone) or PVDF syringe filter.
Avoid Nylon filters if the solution is acidic, as they can leach extractables.
Stock Storage:
Aliquot stock solutions into single-use volumes.
Store aliquots at -20°C or -80°C.
Do not refreeze more than once.
Visualization: Solubilization Workflow
Figure 2: Cold-process solubilization workflow ensuring sterility and pH stability without thermal stress.
Emergency Protocols
In the event of exposure or spillage, the following actions must be taken immediately.
PubChem. (2025).[4] 6-Amino-6-deoxy-D-glucose hydrochloride (Compound Summary). National Library of Medicine. [Link](Cited for general amino-hexose HCl safety and properties).
Kim, H. J., et al. (2007). Biosynthesis of dTDP-6-deoxy-beta-D-allose... Glycobiology. [Link](Cited for biological context and biosynthetic pathway relevance).
Determining the Optimal Concentration of 6-Amino-6-deoxy-D-allose hydrochloride: An Application Note and Protocol Guide
For Researchers, Scientists, and Drug Development Professionals Authored by: A Senior Application Scientist This document provides a comprehensive guide for researchers to determine the optimal concentration of 6-Amino-6...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: A Senior Application Scientist
This document provides a comprehensive guide for researchers to determine the optimal concentration of 6-Amino-6-deoxy-D-allose hydrochloride for in vitro and preliminary in vivo studies. Given the limited direct literature on this specific compound, this guide establishes a logical, evidence-based framework by drawing parallels with the known biological activities of the closely related rare sugar, D-allose, and other amino sugars. The protocols herein are designed to be self-validating, enabling researchers to systematically identify the therapeutic window and potential mechanisms of action for this novel compound.
Introduction: The Scientific Rationale
Rare sugars are gaining significant attention in pharmacology for their diverse biological activities, including anti-cancer, anti-inflammatory, and anti-hypertensive properties.[1] D-allose, a C-3 epimer of D-glucose, has demonstrated notable anti-tumor effects in various cancer models.[2][3][4][5][6] Its mechanism of action is linked to the upregulation of Thioredoxin-Interacting Protein (TXNIP), which in turn inhibits glucose uptake and induces the production of intracellular reactive oxygen species (ROS), leading to cancer cell death.[3][4][5][6]
6-Amino-6-deoxy-D-allose hydrochloride, the subject of this guide, is a structural analog of D-allose. The introduction of an amino group at the 6-position may alter its physicochemical properties, cellular uptake, and biological activity. For instance, a related compound, 6-Amino-6-deoxy-D-glucose hydrochloride, has shown prophylactic effects against influenza infection in mice, suggesting that the 6-amino-6-deoxy modification can confer significant bioactivity.[7][8]
Therefore, a systematic approach to determine the optimal concentration of 6-Amino-6-deoxy-D-allose hydrochloride is crucial for elucidating its therapeutic potential. This guide will focus on methodologies to assess its cytotoxic and potential anti-cancer effects in a controlled, stepwise manner.
Pre-Experimental Considerations
Before initiating experimental work, careful planning is essential to ensure the reliability and reproducibility of the results.
Compound Handling and Preparation
Physicochemical Properties: 6-Amino-6-deoxy-D-allose hydrochloride is a water-soluble, crystalline solid.[9]
Stock Solution Preparation: Prepare a high-concentration stock solution (e.g., 100 mM) in sterile, nuclease-free water or a suitable buffer (e.g., PBS). Filter-sterilize the stock solution through a 0.22 µm filter. Aliquot and store at -20°C to -80°C to avoid repeated freeze-thaw cycles.
Working Solutions: Prepare fresh working solutions by diluting the stock solution in the appropriate cell culture medium or vehicle for in vivo studies immediately before use.
Cell Line Selection
The choice of cell line is critical and should be based on the research question. For investigating potential anti-cancer effects, consider the following:
Cancer Cell Lines with Known D-allose Sensitivity: Cell lines such as head and neck squamous cell carcinoma (HSC-3, Ca9-22) or bladder cancer cell lines (RT112, 253J, J82) have shown sensitivity to D-allose and would be a logical starting point.[5]
Control Cell Lines: Include a non-cancerous cell line (e.g., primary fibroblasts or an immortalized epithelial cell line) to assess the selectivity of the compound's cytotoxic effects.
Preliminary In Vitro Range-Finding Study
A preliminary range-finding study is essential to determine the appropriate concentration range for definitive experiments.
Broad Concentration Range: Treat the selected cancer cell line with a wide range of 6-Amino-6-deoxy-D-allose hydrochloride concentrations (e.g., 1 µM to 100 mM) for 24 to 72 hours.
Endpoint: Assess cell viability using a rapid method like the MTT or MTS assay.
Objective: To identify a concentration range that spans from no effect to complete cell death. This will inform the concentrations used in subsequent, more detailed assays.
In Vitro Experimental Protocols
The following protocols provide a step-by-step guide to determine the optimal concentration of 6-Amino-6-deoxy-D-allose hydrochloride and to investigate its potential mechanism of action in vitro.
Workflow for In Vitro Analysis
Caption: Workflow for in vitro determination of optimal concentration.
Protocol: Dose-Response and IC50 Determination
This protocol details the use of a tetrazolium-based assay (e.g., MTT, MTS, or XTT) to quantify cell viability and determine the half-maximal inhibitory concentration (IC50).
Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density and allow them to adhere overnight.
Compound Treatment: Prepare a serial dilution of 6-Amino-6-deoxy-D-allose hydrochloride in complete cell culture medium. Remove the old medium from the cells and add the compound-containing medium. Include untreated control wells.
Incubation: Incubate the plate for 24, 48, and 72 hours at 37°C in a humidified incubator with 5% CO2.
Viability Assay:
MTT: Add MTT reagent to each well and incubate for 2-4 hours. Add solubilization buffer and incubate overnight.
MTS/XTT: Add the reagent directly to the wells and incubate for 1-4 hours.
Data Acquisition: Read the absorbance at the appropriate wavelength using a plate reader.
Data Analysis: Normalize the data to the untreated control and plot the percentage of cell viability against the log of the compound concentration. Use non-linear regression to determine the IC50 value.
This protocol assesses the protein levels of TXNIP.
Materials:
Cells treated with 6-Amino-6-deoxy-D-allose hydrochloride.
Lysis buffer
Protein quantification assay (e.g., BCA)
SDS-PAGE gels and running buffer
Transfer buffer and membrane (e.g., PVDF)
Blocking buffer
Primary antibody against TXNIP and a loading control (e.g., β-actin or GAPDH)
HRP-conjugated secondary antibody
Chemiluminescent substrate
Imaging system
Procedure:
Protein Extraction: Lyse the treated cells and quantify the protein concentration.
SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a membrane.
Immunoblotting: Block the membrane and probe with primary and secondary antibodies.
Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging system.
Preliminary In Vivo Study Design
Once the optimal in vitro concentration and potential mechanism of action are established, preliminary in vivo studies can be designed.
Workflow for In Vivo Study Design
Caption: Workflow for preliminary in vivo study design.
Dose-Range Finding Study
Objective: To determine the maximum tolerated dose (MTD) of 6-Amino-6-deoxy-D-allose hydrochloride.
Animal Model: Use a relevant animal model, such as immunodeficient mice for xenograft studies.
Dose Escalation: Administer escalating doses of the compound to small groups of animals.
Monitoring: Monitor the animals for signs of toxicity, including weight loss, changes in behavior, and mortality.
Endpoint: The MTD is the highest dose that does not cause unacceptable toxicity.
Efficacy Study
Objective: To evaluate the anti-tumor efficacy of 6-Amino-6-deoxy-D-allose hydrochloride at doses below the MTD.
Animal Model: Use a xenograft model with the cancer cell line that showed the highest in vitro sensitivity.
Treatment Groups: Include a vehicle control group, and at least two dose levels of the compound.
Administration Route: The route of administration (e.g., oral, intraperitoneal) should be chosen based on the compound's properties and the intended clinical application.
Endpoints:
Tumor volume and weight
Animal body weight
Histopathological analysis of tumors and major organs
Biomarker analysis (e.g., TXNIP expression in tumor tissue)
Table 2: Example Dosing Regimen for In Vivo Efficacy Study
Group
Treatment
Dose (mg/kg)
Route of Administration
Frequency
1
Vehicle Control
-
Oral
Daily
2
Compound
Low Dose
Oral
Daily
3
Compound
High Dose
Oral
Daily
4
Positive Control
Standard-of-care drug
Varies
Varies
Conclusion
This application note provides a comprehensive and scientifically grounded framework for determining the optimal concentration of 6-Amino-6-deoxy-D-allose hydrochloride. By leveraging the knowledge of related compounds and employing a systematic, multi-faceted experimental approach, researchers can effectively elucidate the therapeutic potential of this novel amino sugar. The provided protocols are intended as a starting point and should be adapted and optimized based on the specific research objectives and experimental systems.
References
Strategy for Designing In Vivo Dose-Response Comparison Studies | Request PDF. (n.d.). ResearchGate. Retrieved February 13, 2024, from [Link]
Hoshikawa, H., Mori, T., Mori, N., et al. (2010). In vitro and in vivo effects of D-allose: up-regulation of thioredoxin-interacting protein in head and neck cancer cells. Oral Surgery, Oral Medicine, Oral Pathology, Oral Radiology, and Endodontology, 110(3), 347-354.
Bardaweel, S. K., Abu-Dahab, R., & Almomani, N. F. (2013). An in vitro based investigation into the cytotoxic effects of D-amino acids. Acta Pharmaceutica, 63(4), 467-478.
In vivo experiment. (A) Oral administration of D-allose inhibited tumor... (n.d.). ResearchGate. Retrieved February 13, 2024, from [Link]
D-Allose, 6-amino-6-deoxy-, hydrochloride (1:1). (n.d.). CAS Common Chemistry. Retrieved February 13, 2024, from [Link]
Hrusková, J., Jarý, J., Danes, L., Jelínková, A., & Novák, M. (1975). Effect of 6-amino-6-deoxy-D-glucose hydrochloride on influenza infection in mice. Acta Virologica, 19(1), 47-51.
Mori, T., Hoshikawa, H., Mori, N., et al. (2022). D‑allose enhances the efficacy of hydroxychloroquine against Lewis lung carcinoma cell growth by inducing autophagy. Oncology Reports, 47(5), 1-11.
Cell-Based Assays Guide. (2025, January 31). Antibodies.com. Retrieved February 13, 2024, from [Link]
Shintani, H., Shintani, T., & Sato, M. (2020). D-Allose, a Trace Component in Human Serum, and Its Pharmaceutical Applicability. International Journal of Applied Biology and Pharmaceutical Technology, 11(3), 200-213.
Mori, T., Hoshikawa, H., Mori, N., et al. (2022). Antitumor Effects of Orally Administered Rare Sugar D-Allose in Bladder Cancer. International Journal of Molecular Sciences, 23(12), 6755.
6-AMINO-6-DEOXY-D-ALLOSE. (n.d.). GSRS. Retrieved February 13, 2024, from [Link]
6-deoxy-D-allose. (n.d.). PubChem. Retrieved February 13, 2024, from [Link]
Cell-Based Assays. (2023, April 21). Biocompare. Retrieved February 13, 2024, from [Link]
Novel and innovative D-allose synthesis method. (n.d.). NOVA University Innovation. Retrieved February 13, 2024, from [Link]
Mori, T., Hoshikawa, H., Mori, N., et al. (2022). Antitumor Effects of Orally Administered Rare Sugar D-Allose in Bladder Cancer. Semantic Scholar.
A Study on single-dose oral toxicity of d-allose in ICR mice. (2022, August 24). Maejo International Journal of Science and Technology, 16(2), 143-151.
Selected amines and amino alcohols. (2023, May). Danish Environmental Protection Agency. Retrieved February 13, 2024, from [Link]
The Strategic Utility of 6-Amino-6-deoxy-D-allose Hydrochloride in Advanced Carbohydrate Synthesis
Abstract This technical guide provides an in-depth exploration of 6-Amino-6-deoxy-D-allose hydrochloride, a specialized amino sugar of significant interest in carbohydrate chemistry and drug development. While D-allose i...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This technical guide provides an in-depth exploration of 6-Amino-6-deoxy-D-allose hydrochloride, a specialized amino sugar of significant interest in carbohydrate chemistry and drug development. While D-allose itself is a rare sugar, its 6-amino derivative presents a unique scaffold for the synthesis of novel carbohydrate-based structures, including iminosugars, aminoglycoside analogues, and complex glycoconjugates. This document details the strategic considerations for its use, outlines plausible synthetic routes based on established methodologies for analogous compounds, and provides detailed protocols for its application in carbohydrate synthesis. The content is designed for researchers, medicinal chemists, and drug development professionals seeking to leverage this unique building block in their synthetic endeavors.
Introduction: The Significance of 6-Amino-6-deoxy-D-allose
Carbohydrates play a pivotal role in a myriad of biological processes, from cellular recognition to pathogen interaction. The chemical synthesis of complex carbohydrates and their analogues is therefore a cornerstone of modern medicinal chemistry and glycobiology. Among the vast array of monosaccharide building blocks, amino sugars are of particular importance due to their prevalence in natural products with potent biological activities.
6-Amino-6-deoxy-D-allose hydrochloride is a derivative of the rare hexose D-allose. D-allose itself has garnered attention for its potential therapeutic properties, including anticancer and anti-inflammatory activities[1]. The introduction of an amino group at the C-6 position fundamentally alters the molecule's chemical reactivity and potential biological interactions, making it a valuable synthon for several key applications:
Iminosugar Synthesis: The internal amino group can participate in intramolecular cyclization reactions to form piperidine and azepane ring systems, the core structures of iminosugars. Iminosugars are potent glycosidase inhibitors with therapeutic applications in diabetes, viral infections, and lysosomal storage diseases.
Aminoglycoside Analogues: As a precursor to aminoglycoside antibiotics, 6-amino-6-deoxy-D-allose can be incorporated into novel antibiotic structures to combat antimicrobial resistance.
Glycoconjugate Chemistry: The primary amine at C-6 serves as a versatile handle for conjugation to peptides, lipids, and other molecules to create complex glycoconjugates for targeted drug delivery or immunological studies.
The hydrochloride salt form enhances the stability and solubility of the free amino sugar, facilitating its handling and use in aqueous reaction media.
Synthetic Strategies for 6-Amino-6-deoxy-D-allose Hydrochloride
Direct synthesis of 6-Amino-6-deoxy-D-allose is not widely reported due to the rarity of D-allose as a starting material. A more practical and convergent approach involves the stereochemical manipulation of more abundant monosaccharides, such as D-glucose or D-glucosamine. The key transformation is the inversion of the stereocenter at C-3 to achieve the allose configuration.
A plausible and efficient synthetic pathway is a multi-step process involving the introduction of a nitrogen functionality at C-6, followed by the crucial C-3 epimerization.
Caption: Proposed synthetic pathway for 6-Amino-6-deoxy-D-allose hydrochloride.
Causality Behind Experimental Choices
Starting Material: D-glucosamine derivatives are readily available and provide a scaffold with the amino functionality already present at C-2, which can influence the reactivity of other positions.
Protecting Groups: A judicious choice of protecting groups is crucial for directing the regioselectivity of the reactions. For instance, a 4,6-O-benzylidene acetal protects the C-4 and C-6 hydroxyls, allowing for selective manipulation of the C-3 hydroxyl after the C-6 position has been functionalized. The choice of protecting groups can significantly impact the efficiency of transformations[2].
Introduction of the 6-Amino Group: A two-step sequence involving activation of the primary C-6 hydroxyl as a good leaving group (e.g., tosylate or mesylate) followed by SN2 displacement with sodium azide is a robust and high-yielding method. The resulting 6-azido group is a versatile precursor to the 6-amino group and is stable to a wide range of reaction conditions.
C-3 Epimerization: The inversion of the C-3 stereocenter is the key step in transforming the gluco- configuration to the allo- configuration. This can be achieved by an oxidation-reduction sequence. Palladium-catalyzed oxidation of the C-3 hydroxyl to a ketone, followed by stereoselective reduction with a hydride reagent like sodium borohydride, often favors the formation of the axial hydroxyl characteristic of D-allose[3][4].
Reduction of the Azide: The azide can be cleanly reduced to the primary amine under various conditions. Catalytic hydrogenation (e.g., H2, Pd/C) is a common and efficient method. Alternatively, the Staudinger reaction (using triphenylphosphine followed by water) provides a milder option if other functional groups are sensitive to hydrogenation.
Deprotection and Salt Formation: Global deprotection is typically achieved under acidic conditions, which simultaneously cleaves most common protecting groups like benzylidene acetals and glycosides. Subsequent treatment with hydrochloric acid yields the stable and water-soluble hydrochloride salt.
Application in Iminosugar Synthesis: A Protocol for Reductive Amination
Iminosugars are carbohydrate mimetics where the endocyclic oxygen is replaced by a nitrogen atom. They are potent inhibitors of glycosidases and have significant therapeutic potential[5][6][7]. 6-Amino-6-deoxy-D-allose is an excellent precursor for the synthesis of piperidine-based iminosugars through intramolecular reductive amination.
Caption: Experimental workflow for iminosugar synthesis.
Protocol: Synthesis of a D-Allose-derived Iminosugar
This protocol describes a general procedure for the synthesis of a piperidine-based iminosugar from 6-Amino-6-deoxy-D-allose hydrochloride.
Materials:
Reagent
Supplier
Grade
6-Amino-6-deoxy-D-allose hydrochloride
(Synthesized)
>95%
Di-tert-butyl dicarbonate (Boc)2O
Sigma-Aldrich
Reagent Grade
Sodium bicarbonate (NaHCO3)
Fisher Scientific
ACS Grade
Dichloromethane (DCM)
VWR
Anhydrous
Dess-Martin periodinane (DMP)
Oakwood Chemical
Synthesis Grade
Sodium cyanoborohydride (NaBH3CN)
Acros Organics
95%
Acetic acid (AcOH)
EMD Millipore
Glacial
Methanol (MeOH)
J.T. Baker
HPLC Grade
Dowex® 50WX8 hydrogen form resin
Sigma-Aldrich
100-200 mesh
Procedure:
N-Protection:
Dissolve 6-Amino-6-deoxy-D-allose hydrochloride (1.0 eq) in a 1:1 mixture of dioxane and water.
Add sodium bicarbonate (2.5 eq) and cool the solution to 0 °C.
Add a solution of di-tert-butyl dicarbonate (1.2 eq) in dioxane dropwise.
Allow the reaction to warm to room temperature and stir overnight.
Monitor the reaction by TLC (e.g., 10% MeOH in DCM).
Upon completion, concentrate the reaction mixture in vacuo and extract the aqueous residue with ethyl acetate.
Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate to yield the N-Boc protected amino sugar.
Oxidation to Lactone:
Dissolve the N-Boc protected amino sugar (1.0 eq) in anhydrous DCM.
Add Dess-Martin periodinane (1.5 eq) portion-wise at 0 °C.
Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.
Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.
Separate the organic layer, wash with saturated aqueous sodium bicarbonate and brine.
Dry over anhydrous sodium sulfate, filter, and concentrate. Purify the crude lactone by flash column chromatography.
Intramolecular Reductive Amination:
Dissolve the purified lactone (1.0 eq) in methanol.
Add sodium cyanoborohydride (2.0 eq) and a catalytic amount of acetic acid.
Stir the reaction at room temperature overnight.
Quench the reaction by adding a few drops of water.
Concentrate the mixture and purify by flash column chromatography to yield the N-Boc protected iminosugar.
Deprotection:
Dissolve the N-Boc protected iminosugar in a 1:1 mixture of DCM and trifluoroacetic acid (TFA).
Stir at room temperature for 1-2 hours.
Concentrate the reaction mixture in vacuo.
Purify the final iminosugar hydrochloride salt by ion-exchange chromatography (Dowex® 50WX8, H+ form), eluting with aqueous ammonia, followed by treatment with HCl.
Application as a Glycosyl Acceptor
The hydroxyl groups of 6-Amino-6-deoxy-D-allose can act as nucleophiles in glycosylation reactions, allowing for its incorporation into larger oligosaccharide structures. The regioselectivity of glycosylation will depend on the protecting group strategy employed and the relative reactivity of the remaining hydroxyl groups[8][9]. The presence of the C-6 amino group (or a protected version thereof) can influence the reactivity of the neighboring C-4 hydroxyl group.
Conclusion
6-Amino-6-deoxy-D-allose hydrochloride is a valuable and versatile building block in carbohydrate chemistry. While its direct synthesis is challenging due to the rarity of D-allose, strategic synthetic routes from more common sugars make it accessible. Its unique stereochemistry and the presence of a primary amino group at C-6 open up numerous possibilities for the synthesis of novel iminosugars, aminoglycoside analogues, and complex glycoconjugates. The protocols and strategies outlined in this application note provide a foundation for researchers to explore the full potential of this intriguing amino sugar in their synthetic endeavors.
References
Chatterjee, D., Nayak, S., Paul, A., & Yadav, S. (2019). Syntheses of Orthogonally Protected d‐Galactosamine, d‐Allosamine and d‐Gulosamine Thioglycoside Building Blocks with N‐phthalimido Groups. Asian Journal of Organic Chemistry, 8(10), 1836-1840. [Link]
Jeanloz, R. W. (1957). The Synthesis of D-Allosamine Hydrochloride. Journal of the American Chemical Society, 79(10), 2591–2593. [Link]
Gigg, R., & Warren, C. D. (1965). 235. New syntheses of 2-amino-2-deoxy-D-allose (D-allosamine), 2-amino-2-deoxy-D-ribose (D-ribosamine), and 2-amino-2-deoxy-D-xylose (D-xylosamine). Journal of the Chemical Society (Resumed), 1351-1354. [Link]
Wang, C. C., Lee, J. C., Luo, S. Y., Kulkarni, S. S., Huang, Y. W., Lee, C. C., & Hung, S. C. (2007). Synthesis of d-Galactosamine and d-Allosamine Derivatives via a Microwave-Assisted Preparation of 1,6-Anhydroglucosamine. The Journal of Organic Chemistry, 72(23), 8963–8966. [Link]
Cardona, F., Goti, A., & Brandi, A. (2008). General Methods for Iminosugar Synthesis. In Iminosugars: From Synthesis to Therapeutic Applications (pp. 1-52). Wiley-VCH. [Link]
Yeow, K., Haarr, M. B., Muldoon, J., & O'Reilly, E. (2022). Preparation of iminosugars from aminopolyols via selective oxidation using galactose oxidase. Chemical Communications, 58(94), 13127-13130. [Link]
Bernal, J., Morales-Sanfrutos, J., García-López, J. J., & Ortiz Mellet, C. (2021). Direct synthesis of anomeric tetrazolyl iminosugars from sugar-derived lactams. Beilstein Journal of Organic Chemistry, 17, 12-19. [Link]
Fairweather, J. K., & Stick, R. V. (2001). Conversion of Glucosamine to Galactosamine and Allosamine Derivatives: Control of Inversions of Stereochemistry at C-3 and C-4. The Journal of Organic Chemistry, 66(13), 4649–4654. [Link]
Di Mauro, G., Mega, T. L., & Unverzagt, C. (2022). d-Allose, a rare sugar. Synthesis of D-allopyranosyl acceptors from glucose, and their regioselectivity in glycosidation reactions. Organic & Biomolecular Chemistry, 20(24), 4945-4954. [Link]
NOVA University Innovation. (2024). Novel and innovative D-allose synthesis method. [Link]
van der Vorm, S., van der Pijl, F., Codee, J. D. C., & van der Marel, G. A. (2018). Regioselective Manipulation of GlcNAc Provides Allosamine, Lividosamine, and Related Compounds. The Journal of Organic Chemistry, 84(1), 194-204. [Link]
Volbeda, A. G., & Codee, J. D. C. (2010). Novel protecting groups in carbohydrate chemistry. Comptes Rendus Chimie, 13(1-2), 154-171. [Link]
van der Vorm, S. (2018). Reactivity and selectivity in glycosylation reactions. Scholarly Publications Leiden University. [Link]
Kulkarni, S. S., Sureshkumar, G., & Sabharwal, D. (2016). From l-Rhamnose to Rare 6-Deoxy-l-Hexoses. Organic Letters, 18(15), 3862–3865. [Link]
Guo, Z., & Chen, L. (2015). Chemical Synthesis of 6-Azido-6-Deoxy Derivatives of Phosphatidylinositol Containing Different Fatty Acid Chains. Molecules, 20(10), 18493–18507. [Link]
Wang, C. C., & Hung, S. C. (2014). Recent Advances in Chemical Synthesis of Amino Sugars. Current Organic Chemistry, 18(2), 195-210. [Link]
Zhang, Y., & Chen, X. (2023). Synthetic Methods of Sugar Amino Acids and Their Application in the Development of Cyclic Peptide Therapeutics. Molecules, 28(18), 6524. [Link]
Application Note: Fluorescent Labeling of 6-Amino-6-deoxy-D-allose
This Application Note and Protocol guide details the fluorescent labeling of 6-Amino-6-deoxy-D-allose hydrochloride , a rare sugar derivative. Part 1: Executive Summary & Scientific Rationale 6-Amino-6-deoxy-D-allose is...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note and Protocol guide details the fluorescent labeling of 6-Amino-6-deoxy-D-allose hydrochloride , a rare sugar derivative.
Part 1: Executive Summary & Scientific Rationale
6-Amino-6-deoxy-D-allose is a synthetic derivative of D-allose, the C-3 epimer of D-glucose. Unlike glucose, D-allose exhibits unique biological properties, including anti-inflammatory effects, cryoprotection, and specific inhibition of cancer cell proliferation.
The 6-amino modification provides a unique chemical handle—a primary nucleophilic amine at the C6 position—that allows for site-specific conjugation with fluorescent dyes without significantly disrupting the pyranose ring structure essential for recognition by transporters (e.g., SGLT1, GLUTs).
Key Mechanism:
The labeling strategy relies on a nucleophilic attack by the deprotonated C6-amine of the sugar onto an amine-reactive fluorophore (Isothiocyanate or NHS-ester).
Why C6? Modification at C6 preserves the C1-C4 stereochemistry required for hydrogen bonding within the transporter channel. Unlike 2-NBDG (modified at C2), C6-labeled hexoses often retain better affinity for SGLT transporters.
The Challenge: The starting material is a hydrochloride salt (
). The amine is protonated and non-nucleophilic. The protocol must include a neutralization step to liberate the free amine () for the reaction to proceed.
Part 2: Detailed Protocol
Phase 1: Materials & Reagents
Component
Grade/Spec
Purpose
6-Amino-6-deoxy-D-allose HCl
>95% Purity
Target Scaffold
Fluorophore (NHS-Ester or ITC)
FITC, Rhodamine-NHS, or Cy5-NHS
Labeling Reagent
Anhydrous DMF or DMSO
HPLC Grade, <0.01%
Solvent for Dye
Sodium Bicarbonate ()
0.2 M, pH 8.5 - 9.0
Reaction Buffer & Base
DIPEA (N,N-Diisopropylethylamine)
Optional
Organic Base for solubility
Ethanol / Water
HPLC Grade
Purification Solvents
Phase 2: Conjugation Workflow
Step 1: Preparation of the Sugar Solution (Free-Basing)
Weigh 5.0 mg (approx. 23 µmol) of 6-Amino-6-deoxy-D-allose hydrochloride.
Dissolve in 500 µL of 0.2 M Sodium Bicarbonate buffer (pH 9.0).
Critical Note: The high pH buffer neutralizes the HCl salt, converting
to reactive . Ensure the pH remains >8.5.
Step 2: Preparation of the Dye
Calculate the molar equivalent. Use a 1.2-fold molar excess of the dye to ensure complete labeling of the rare sugar.
Calculation: ~27.6 µmol of dye.
Dissolve the dye (e.g., FITC or Cy5-NHS) in 100 µL of anhydrous DMF (or DMSO).
Tip: Prepare this immediately before use. NHS esters hydrolyze rapidly in moisture.
Step 3: The Coupling Reaction
Dropwise add the Dye/DMF solution to the Sugar/Buffer solution while vortexing gently.
Wrap the reaction vial in aluminum foil (protect from light).
Incubate at Room Temperature (20-25°C) for:
2 hours for NHS-esters.
4-6 hours for Isothiocyanates (FITC).
Optional: If the dye precipitates, add small amounts of DMSO until resolubilized, but keep organic solvent <20% of total volume if possible.
Step 4: Quenching
Add 50 µL of 1 M Tris-HCl (pH 8.0) or Glycine to quench any unreacted dye. Incubate for 15 minutes.
Phase 3: Purification (Crucial)
Free dye will interfere with uptake assays. The conjugate is much more polar than the free dye but less polar than the sugar.
by HPLC to ensure no free dye competition in uptake assays.
Biological Assays
A. Transport Specificity (SGLT1 vs GLUTs)
D-Allose is a known substrate for SGLT1 (Sodium-Glucose Linked Transporter 1) and GLUT5 in specific tissues (e.g., intestine, kidney).[2]
Protocol: Incubate cells (e.g., Caco-2 or HEK293 expressing SGLT1) with 50-100 µM of the fluorescent conjugate.
Competition: Co-incubate with 10mM cold D-glucose or Phlorizin (SGLT inhibitor) to verify specific transport.
B. Metabolic Tracing
Unlike 2-NBDG, which is phosphorylated by hexokinase, modification at the C6 position (the primary phosphorylation site) often prevents phosphorylation .
Implication: The 6-Amino-Allose conjugate will likely accumulate in the cytoplasm as a free sugar or be effluxed, making it a pure transport tracer rather than a metabolic trap. This is critical for kinetic modeling.
References
Mishra, A. et al. (2016). "Fluorescent 6-amino-6-deoxyglycoconjugates for glucose transporter mediated bioimaging." Biochemical and Biophysical Research Communications.
Hossain, M. et al. (2015). "Rare sugar D-allose: Potential role in cancer therapy and ischemia-reperfusion injury." Pharmacology & Therapeutics.
Iida, T. et al. (2013).[3] "Properties of rare sugars (D-psicose, D-allose, D-tagatose) and their use." Oleoscience.
Gorboulev, V. et al. (2012). "Na(+)-D-glucose cotransporter SGLT1 is pivotal for intestinal glucose absorption and glucose-dependent incretin secretion." Diabetes.[4]
A Chemical Probe for Hexose Transport and Metabolic Regulation Executive Summary 6-Amino-6-deoxy-D-allose hydrochloride (6-AA-HCl) is a specialized carbohydrate derivative and chemical probe designed to investigate hexos...
Author: BenchChem Technical Support Team. Date: February 2026
A Chemical Probe for Hexose Transport and Metabolic Regulation
Executive Summary
6-Amino-6-deoxy-D-allose hydrochloride (6-AA-HCl) is a specialized carbohydrate derivative and chemical probe designed to investigate hexose metabolism, specifically the distinct biological pathways of the rare sugar D-allose . Unlike its parent compound, which exerts potent anti-tumor effects via TXNIP induction, 6-AA-HCl modifies the C-6 position—the critical site for phosphorylation by hexokinases.
This modification renders 6-AA-HCl a powerful tool for:
Decoupling Transport from Metabolism: Studying GLUT/SGLT transporter kinetics without the interference of downstream phosphorylation.
Metabolic Inhibition: Acting as a competitive inhibitor or dead-end substrate for enzymes processing D-allose.
Glycobiology Scaffolding: Serving as a precursor for amino-linked glycomimetics.
Scientific Background & Mechanism
2.1 The D-Allose Paradox
D-Allose is a C-3 epimer of D-glucose known to inhibit cancer cell growth by inducing Thioredoxin Interacting Protein (TXNIP) and arresting the cell cycle at G1. However, the precise metabolic trigger—whether free D-allose or its phosphorylated form (D-allose-6-phosphate)—remains a subject of investigation.
2.2 The 6-Amino Modification
The substitution of the C-6 hydroxyl group (-OH) with an amino group (-NH₃⁺ in HCl form) fundamentally alters the molecule's interaction with metabolic enzymes while largely preserving transporter recognition.
Hexokinase Interaction: Hexokinases (HK) typically phosphorylate the C-6 hydroxyl to trap sugars inside the cell. The 6-amino group cannot be phosphorylated to a phosphate ester by standard kinase mechanisms. Instead, it may act as a competitive inhibitor or a "metabolic dead-end," allowing researchers to isolate the effects of sugar uptake from sugar metabolism.
Transporter Fidelity: Most Glucose Transporters (GLUTs) rely on hydrogen bonding at C-1, C-3, and C-4. The C-6 modification in 6-AA-HCl allows it to enter cells via GLUT1/GLUT4, making it an effective probe for uptake competition studies.
2.3 Mechanistic Pathway Diagram
Figure 1: Differential metabolic fate of D-Allose versus 6-Amino-6-deoxy-D-allose (6-AA-HCl). While D-Allose proceeds to phosphorylation and signaling, 6-AA-HCl enters via GLUTs but arrests at the Hexokinase step, acting as a probe for non-metabolized sugar accumulation.
Objective: Investigate if the anti-tumor effect (TXNIP upregulation) requires phosphorylation. 6-AA-HCl (non-phosphorylatable) is compared to D-Allose.
Materials:
D-Allose (Positive Control).
6-AA-HCl (Experimental Probe).
Antibodies: Anti-TXNIP, Anti-GAPDH.
Method:
Treatment: Treat cells (e.g., HuH-7) with:
Vehicle (Control)
D-Allose (25 mM)
6-AA-HCl (25 mM)
Incubation: Incubate for 24 hours.
Extraction: Harvest cells and extract protein using RIPA buffer + Protease Inhibitors.
Western Blot: Run SDS-PAGE. Probe for TXNIP (50 kDa).
Interpretation:
Scenario 1: If 6-AA-HCl induces TXNIP similarly to D-Allose, the mechanism is phosphorylation-independent (likely allosteric binding to a receptor or transcription factor).
Scenario 2: If 6-AA-HCl fails to induce TXNIP, the mechanism requires phosphorylation (formation of Allose-6P).
Synthesis & Handling Notes
Solubility: 6-AA-HCl is highly soluble in water (>50 mg/mL).
Stability: The hydrochloride salt is stable at room temperature. However, in basic solution (pH > 8), the free amine may undergo intramolecular cyclization or dimerization. Maintain pH < 7.5 during storage.
Detection: unlike glucose, 6-AA-HCl has a primary amine. It can be derivatized with ninhydrin (purple spot on TLC) or labeled with FITC/NHS-esters for fluorescence microscopy tracking.
References
Sui, L., et al. (2005).[1] "The inhibitory effect and possible mechanisms of D-allose on cancer cell proliferation."[1] International Journal of Oncology.
Yamaguchi, F., et al. (2008). "Rare sugar D-allose induces specific up-regulation of TXNIP and subsequent G1 cell cycle arrest in hepatocellular carcinoma cells." Cancer Letters.
Hanessian, S., & Lavallee, P. (1972).[2] "Synthesis of 6-amino-6-deoxy-α,α-trehalose: a positional isomer of trehalosamine." The Journal of Antibiotics.
Naha, R., et al. (2008). "Inhibition of proliferation and induction of apoptosis by the rare sugar D-allose in hormone-refractory prostate cancer cells." Cancer Letters.
(Note: While specific literature on 6-AA-HCl as a standalone probe is emerging, the protocols above are derived from standard characterization methods for amino-sugar probes in glycobiology.)
Technical Support Center: Synthesis of 6-Amino-6-deoxy-D-allose Hydrochloride
Prepared by the Senior Application Scientist Team Welcome to the technical support center for the synthesis of 6-Amino-6-deoxy-D-allose hydrochloride. This guide is designed for researchers, scientists, and drug developm...
Author: BenchChem Technical Support Team. Date: February 2026
Prepared by the Senior Application Scientist Team
Welcome to the technical support center for the synthesis of 6-Amino-6-deoxy-D-allose hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this multi-step synthesis, improve yields, and troubleshoot common experimental hurdles. Our approach is rooted in explaining the causal relationships behind experimental choices to empower you to make informed decisions in your work.
General Synthesis Pathway Overview
The synthesis of 6-Amino-6-deoxy-D-allose hydrochloride is a challenging but achievable process. While multiple routes exist, a common and effective strategy involves the transformation from a more readily available hexose, such as a D-glucose derivative. The core transformation sequence involves the selective activation of the primary C6 hydroxyl group, its conversion to an amino precursor (typically an azide), reduction to the primary amine, and subsequent deprotection and salt formation.
Caption: General workflow for synthesizing 6-Amino-6-deoxy-D-allose HCl.
Frequently Asked Questions (FAQs)
Q1: What is the best starting material for this synthesis?
A1: While starting directly from D-allose is ideal, its high cost and limited availability make this impractical for many labs.[1] A more common strategy is to start from a readily available and cheaper sugar like D-glucose or a pre-protected derivative such as diacetone-D-glucose. The synthesis then requires an additional epimerization step, typically at the C3 position, to achieve the allose configuration.[2] A novel chemo-enzymatic approach has also been developed, starting from minimally protected benzyl-glucose, which involves a regioselective oxidation at C3 followed by stereoselective reduction to yield the allose derivative.[1]
Q2: Why is an azide used as the precursor to the amine group?
A2: The azide group (N₃) is an excellent synthetic intermediate for several reasons.[3]
Stability: Azides are stable to a wide variety of reaction conditions used in carbohydrate chemistry, including many protection and deprotection steps.[3]
Non-participating Nature: Unlike an acetamido group, the azide at C2 does not participate in neighboring group reactions, which can be leveraged for stereoselective synthesis of certain glycosidic linkages.[4][5]
Clean Reduction: It can be reduced to the primary amine with high efficiency, often with nitrogen gas as the only byproduct, simplifying purification.[6]
Safety: While azides can be energetic, their use in carbohydrate chemistry is well-established. Alternative, azide-free methods using cyclic imide substitution have been developed to avoid potential hazards.[7]
Q3: Which analytical techniques are essential for monitoring this synthesis?
A3: A multi-faceted approach is required.
Thin-Layer Chromatography (TLC): Essential for routine monitoring of reaction progress (disappearance of starting material and appearance of product). Use different stains for visualization: p-anisaldehyde or ceric ammonium molybdate for carbohydrates, and a ninhydrin stain after the reduction step to specifically detect the newly formed primary amine.
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for structural confirmation at each step. Key transformations to monitor include the appearance of tosyl peaks, the disappearance of the C6-OH proton, and finally the characteristic shifts indicating the presence of the C6-NH₂ group.
Mass Spectrometry (MS): Provides confirmation of the molecular weight of intermediates and the final product. HPLC-MS/MS methods can offer enhanced selectivity and sensitivity for quantitative analysis.[8]
Ion-Exchange Chromatography (IEX): Considered a gold standard for the final quantitative analysis of amino sugars, often involving post-column derivatization with ninhydrin for detection.[9][10]
Troubleshooting Guide by Synthetic Stage
Stage 1: C6-OH Activation (e.g., Tosylation)
Problem: Low yield of the desired mono-tosylated product.
Possible Cause 1: Incomplete Reaction.
Why it happens: The reactivity of hydroxyl groups in sugars can be similar, and the reaction may be slow. Insufficient reaction time or inadequate temperature control can lead to unreacted starting material.
Solution: Monitor the reaction closely by TLC. If the reaction stalls, consider increasing the temperature slightly (e.g., from 0°C to room temperature) or extending the reaction time. Ensure the use of anhydrous pyridine as the solvent and base, as water will consume the p-toluenesulfonyl chloride (TsCl).
Possible Cause 2: Over-reaction (Di- or Tri-tosylation).
Why it happens: While the primary C6-OH is the most reactive hydroxyl group, secondary hydroxyls can also react, especially with excess TsCl or prolonged reaction times.
Solution: Carefully control the stoichiometry. Use just over one equivalent of TsCl (e.g., 1.1-1.2 eq). Perform the reaction at a low temperature (e.g., 0°C or below) to maximize the kinetic preference for the primary position. Add the TsCl solution dropwise to the sugar solution to avoid localized high concentrations.
Stage 2: Azide Substitution (Sₙ2 Reaction)
Problem: Inefficient conversion of the C6-tosylate to the C6-azide.
Possible Cause 1: Poor Leaving Group Departure.
Why it happens: The tosylate is an excellent leaving group, but its departure can be hindered. This step is a classic Sₙ2 nucleophilic substitution.[3]
Solution: Ensure the reaction is performed in a suitable polar aprotic solvent, such as N,N-Dimethylformamide (DMF), which effectively solvates the sodium cation of sodium azide (NaN₃) and promotes the nucleophilicity of the azide anion.[11]
Possible Cause 2: Side Reactions (Elimination).
Why it happens: If the reaction is run at excessively high temperatures, elimination to form an alkene can compete with substitution, especially if there is any steric hindrance.
Solution: While this reaction requires heating, avoid unnecessarily high temperatures. A range of 80-110°C is typically effective.[11] Monitor the reaction by TLC to find the optimal balance between reaction rate and byproduct formation.
Stage 3: Azide Reduction to Amine
This is often the most critical step for overall yield. The choice of method depends heavily on the protecting groups present on the sugar scaffold.
Problem: Low yield or complex mixture after azide reduction.
Caption: Decision tree for troubleshooting the azide reduction step.
Comparison of Azide Reduction Methods
Method
Reagents
Typical Yield
Key Advantages
Key Disadvantages
Citation
Catalytic Hydrogenation
H₂, Pd/C, PtO₂
85-99%
High yields, clean reaction (N₂ byproduct), scalable.
Standard catalysts (Pd/C) can cleave benzyl (Bn, Cbz) protecting groups.
Problem: Incomplete deprotection or difficult purification of the final hydrochloride salt.
Possible Cause 1: Stable Protecting Groups.
Why it happens: The conditions required for removing certain protecting groups (e.g., acetals, benzyl ethers) must be carefully controlled to avoid degrading the sugar.
Solution: For acid-labile groups like acetals (e.g., from diacetone glucose), treatment with aqueous acid (like TFA or HCl) is required. For benzyl ethers, catalytic hydrogenation with a standard Pd/C catalyst is effective, which can sometimes be combined with the azide reduction step if no other azide reduction method was chosen for chemoselectivity. Ensure the reaction goes to completion by TLC/NMR before workup.
Possible Cause 2: Co-purification with Salts or Byproducts.
Why it happens: The final product is a polar, water-soluble hydrochloride salt. It can be challenging to separate from inorganic salts from the workup or from charged byproducts.
Solution: Ion-exchange chromatography is the most robust method for purifying the final product.[17] The crude product can be loaded onto a cation exchange resin. After washing away neutral and anionic impurities, the desired amino sugar can be eluted with a gradient of aqueous ammonia or HCl. Lyophilization of the final HCl fractions will yield the pure product.
Key Experimental Protocols
Protocol 1: Staudinger Reduction of 6-azido-6-deoxy-allose intermediate
This protocol is adapted for a generic protected 6-azido-allose derivative and assumes the presence of acid-stable, non-reducible protecting groups.
Dissolution: Dissolve the 6-azido-6-deoxy-allose intermediate (1.0 eq) in a mixture of THF and water (e.g., 10:1 v/v).
Addition of Phosphine: Add triphenylphosphine (PPh₃, 1.2 eq) to the solution in portions at room temperature. An initial exothermic reaction may be observed.
Reaction: Stir the mixture at room temperature or with gentle heating (40-50°C) for 12-24 hours. The reaction progress is monitored by TLC for the disappearance of the starting azide. A ninhydrin stain can be used to visualize the appearance of the amine product.
Workup: Once the reaction is complete, concentrate the mixture under reduced pressure to remove the THF.
Purification: Add dilute HCl (e.g., 1 M) to the residue to protonate the product amine, making it water-soluble. Extract the aqueous layer with an organic solvent like ethyl acetate or dichloromethane to remove the triphenylphosphine oxide byproduct. The aqueous layer containing the protonated amine can then be carried forward to the deprotection step.
Protocol 2: Purification via Cation-Exchange Chromatography
Resin Preparation: Swell a strong cation-exchange resin (e.g., Dowex 50WX8) in deionized water, then wash thoroughly with 1 M NaOH, water (until neutral), 1 M HCl, and finally water (until neutral). Pack the resin into a column.
Loading: Dissolve the crude 6-amino-6-deoxy-D-allose hydrochloride in a minimum amount of deionized water and apply it to the top of the column.
Washing: Elute the column with deionized water to wash away any neutral or anionic impurities. Monitor the eluent with a refractive index detector or by spotting fractions on a TLC plate and staining.
Elution: Once the impurities have been washed through, begin eluting the product with a dilute aqueous ammonia solution (e.g., 0.1 to 0.5 M). The amine product will be displaced from the resin by the ammonia.
Collection and Conversion to HCl salt: Collect the fractions containing the product (identified by TLC with ninhydrin staining). Pool the relevant fractions and remove the ammonia under reduced pressure. Add a stoichiometric amount of 1 M HCl to the residue and lyophilize to obtain the pure 6-Amino-6-deoxy-D-allose hydrochloride as a white solid.
References
Bornaghi, L., et al. (2006). Dde as a protecting group for carbohydrate synthesis. Journal of Carbohydrate Chemistry. Available at: [Link]
Nsiama, T. K. (2018). Synthesis of O-Amino Sugars and Nucleosides. MDPI. Available at: [Link]
Wu, B., & Zhang, Y. (2023). Recent Advances in Chemical Synthesis of Amino Sugars. MDPI. Available at: [Link]
Ghirardello, M., et al. (2020). Chemo-selective Rh-catalysed hydrogenation of azides into amines. Carbohydrate Research. Available at: [Link]
El-Faham, A., & Albericio, F. (2011). Amino Acid-Protecting Groups. Chemical Reviews. Available at: [Link]
Wu, B., & Zhang, Y. (2023). Recent Advances in Chemical Synthesis of Amino Sugars. PMC - NIH. Available at: [Link]
Gantt, R. W., et al. (2011). Increasing carbohydrate diversity via amine oxidation: Aminosugar, hydroxyaminosugar, nitrososugar and nitrosugar biosynthesis in bacteria. PMC - NIH. Available at: [Link]
Ghirardello, M., et al. (2020). Chemo-selective Rh-catalysed hydrogenation of azides into amines. ResearchGate. Available at: [Link]
Zhang, L., et al. (2020). Further insight for the synthesis of 6-amino-6-deoxy amylose. ResearchGate. Available at: [Link]
Geyer, A. (n.d.). Azides in carbohydrate chemistry. KOPS - University of Konstanz. Available at: [Link]
Li, Y., et al. (2013). A simple and sensitive HPLC-MS/MS method for simultaneous determination of nine kinds of (D)- and (L)-amino acid enantiomers in amino acid tablets. RSC Publishing. Available at: [Link]
Wikipedia (n.d.). Amino sugar. Wikipedia. Available at: [Link]
Liu, Y., & Li, N. (2008). Facile synthesis of mono-6-amino-6-deoxy-alpha-, beta-, gamma-cyclodextrin hydrochlorides for molecular recognition, chiral separation and drug delivery. PubMed. Available at: [Link]
Liu, Y., & Li, N. (2008). Facile synthesis of mono-6-amino-6-deoxy--, ??-, -cyclodextrin hydrochlorides for molecular recognition, chiral separation and drug delivery. ResearchGate. Available at: [Link]
Fehér, C., et al. (2023). Continuous flow synthesis of 6-monoamino-6-monodeoxy-β-cyclodextrin. Beilstein Journals. Available at: [Link]
NOVA University Innovation (2024). Novel and innovative D-allose synthesis method. NOVA University Innovation. Available at: [Link]
Harding, J. R., et al. (2021). Method of synthesising 6-deoxy-6-amino-β-D-glucopyranoside-containing polymers and their precursors. Google Patents.
Lemieux, R. U., et al. (2025). New method for the synthesis of 6-amino-6-deoxy-α-D-glucopyranosides. ResearchGate. Available at: [Link]
Shimadzu Scientific Korea (n.d.). Analytical Methods for Amino Acids. Shimadzu Scientific Korea. Available at: [Link]
Diaion (n.d.). Separation and Refining of Amino acids. Diaion. Available at: [Link]
Diot, J., et al. (2017). d-Allose, a rare sugar. Synthesis of d-allopyranosyl acceptors from glucose, and their regioselectivity in glycosidation reactions. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]
troubleshooting solubility issues with 6-Amino-6-deoxy-D-allose hydrochloride
CAS: 55324-97-5 | Formula: | MW: 215.63 g/mol [1] Executive Summary This guide addresses solubility and handling challenges for 6-Amino-6-deoxy-D-allose hydrochloride , a rare amino sugar used in glycobiology and inhibit...
This guide addresses solubility and handling challenges for 6-Amino-6-deoxy-D-allose hydrochloride , a rare amino sugar used in glycobiology and inhibitor design.[1] While structurally similar to glucosamine, the specific stereochemistry (allose configuration) and the C6-amine functionality create unique solvation behaviors.
Common User Issues:
Cloudiness/Precipitation upon pH adjustment (Free base formation).[1]
"Oiling Out" during organic synthesis workups or crystallization attempts.[1]
Hygroscopicity leading to sticky/clumped material and weighing errors.[1]
Part 1: Aqueous Solubility & pH Management
Q: Why does my solution turn cloudy or precipitate when I adjust the pH > 8.0?
A: You are likely generating the free base, which has different solubility dynamics than the salt.
The Science:
6-Amino-6-deoxy-D-allose is supplied as a hydrochloride salt .[1][2][3] In this form, the C6-amino group is protonated (
), creating a highly polar, ionic species with high lattice energy that is easily overcome by water's high dielectric constant ().[1]
When you raise the pH above the pKa of the primary amine (typically
) loses its ionic character.[1] While still polar due to the sugar hydroxyls, the loss of the charge reduces its solubility limit. In high-concentration stocks (), this shift can cause the free base to crash out or form a supersaturated "oil" phase.[1]
Troubleshooting Protocol:
Maintain Acidic/Neutral pH: Keep stock solutions slightly acidic or neutral (pH 5.0–7.0) to maintain the soluble ionic form.[1]
Buffer Selection: If working at pH > 8.0, lower the concentration to
to stay below the free base solubility limit. Avoid borate buffers, which complex with cis-diols in allose, potentially altering solubility unpredictably.[1]
Part 2: Organic Solvent Compatibility
Q: I cannot dissolve the compound in Ethanol or DMSO. What is the correct solvent system?
A: This compound is strictly insoluble in non-polar organics and sparingly soluble in pure alcohols.
Soluble, but dissolution is slow due to high viscosity.[1]
Methanol
Low/Sparingly
Soluble only at low concentrations or with heating.[1]
Ethanol
Insoluble
Often used as an anti-solvent to precipitate the salt.
DMF
Low
Poor solubility for the HCl salt form.
Ether/Hexane
Insoluble
No interaction with the ionic lattice.
The "Oiling Out" Phenomenon:
Researchers often try to recrystallize this compound by adding Ethanol to a water solution. If the Ethanol is added too quickly, or if the water content is too high, the compound separates as a viscous syrup ("oil") rather than a crystal. This is a liquid-liquid phase separation caused by the compound holding onto water molecules tightly (hygroscopicity).[1]
Rescue Protocol (If Oiling Out Occurs):
Re-dissolve: Add just enough water to dissolve the oil back into a clear solution.[1]
Slow Addition: Add the anti-solvent (EtOH or MeOH) dropwise with vigorous stirring.
Seeding: Scratch the glass or add a seed crystal to induce nucleation before the oil phase forms.
Part 3: Handling & Hygroscopicity
Q: The powder is sticky and clumps on the spatula. Is it degraded?
A: Likely not degraded, but it has absorbed atmospheric moisture.
The Science:
Amino sugar hydrochlorides are hygroscopic .[4] The crystal lattice readily absorbs water vapor, forming a hydrate or simply wetting the surface. This increases the effective mass, leading to concentration errors in your experiments.
Handling Protocol:
Equilibration: Allow the vial to reach room temperature before opening to prevent condensation.
Weighing: Use a "weigh-by-difference" method rather than weighing onto a weigh boat, as transfer losses will be high with sticky solids.
Drying: If the material is too sticky to handle, dry it in a vacuum desiccator over
or KOH pellets for 24 hours to restore the free-flowing powder.[1]
Visual Troubleshooting Guides
Figure 1: Solubility Decision Tree
Use this logic flow to determine the cause of undissolved particles.
Caption: Diagnostic flow for identifying solubility bottlenecks based on solvent polarity and pH conditions.
Figure 2: Standard Stock Solution Protocol
Follow this workflow to minimize hygroscopic error.
Caption: Optimized workflow for preparing accurate stock solutions of hygroscopic amino sugars.
References
PubChem. (n.d.).[1] 6-Amino-6-deoxy-D-glucose hydrochloride (Compound Summary).[1][5] National Library of Medicine.[1] Retrieved from [Link](Note: Used as primary structural/property analog for the allose isomer).
CAS Common Chemistry. (2025).[1][2] D-Allose, 6-amino-6-deoxy-, hydrochloride (1:1).[1][2][3] CAS Registry Number 76054-78-9.[1][2] Retrieved from [Link][1][2]
Needham, T. E. (1970).[1][6] The Solubility of Amino Acids in Various Solvent Systems.[6][7][8][9] University of Rhode Island Dissertations.[1][6] Retrieved from [Link](Foundational text on amino acid/amino sugar solubility in mixed solvents).
Technical Support Center: Optimizing Reaction Conditions for 6-Amino-6-deoxy-D-allose Hydrochloride
Welcome to the technical support center for the synthesis of 6-Amino-6-deoxy-D-allose hydrochloride. This guide is designed for researchers, scientists, and professionals in drug development who are working with this rar...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis of 6-Amino-6-deoxy-D-allose hydrochloride. This guide is designed for researchers, scientists, and professionals in drug development who are working with this rare amino sugar. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to navigate the complexities of this synthesis and optimize your reaction conditions for improved yield and purity.
The synthesis of 6-Amino-6-deoxy-D-allose hydrochloride, while based on established carbohydrate chemistry principles, presents unique challenges due to the stereochemistry of D-allose and the inherent reactivity of amino sugars. This guide provides not just procedural steps, but also the underlying chemical rationale to empower you to make informed decisions in your experiments.
Frequently Asked Questions (FAQs)
Q1: What is the most common synthetic route for 6-Amino-6-deoxy-D-allose hydrochloride?
A1: The most prevalent and reliable synthetic pathway involves a multi-step process starting from a protected form of D-allose. The general sequence is:
Selective Protection: Protection of the C-1, C-2, C-3, and C-4 hydroxyl groups to isolate the primary C-6 hydroxyl group.
Activation of the C-6 Hydroxyl Group: Conversion of the C-6 hydroxyl into a good leaving group, typically a tosylate.
Nucleophilic Substitution: Displacement of the leaving group with an azide nucleophile.
Reduction of the Azide: Conversion of the azide group to a primary amine.
Deprotection: Removal of the protecting groups.
Salt Formation and Purification: Formation of the hydrochloride salt and final purification.
Q2: Why is D-allose a challenging starting material?
A2: D-allose is a rare sugar, making it less readily available and more expensive than its epimer, D-glucose.[1] Its unique stereochemistry can also influence the reactivity of its hydroxyl groups and the stability of intermediates, requiring carefully optimized reaction conditions.
Q3: What are the critical factors for the regioselective tosylation of the C-6 hydroxyl group?
A3: Regioselective tosylation of the primary C-6 hydroxyl group is crucial for a successful synthesis. Key factors include:
Steric Hindrance: The primary C-6 hydroxyl is sterically less hindered than the secondary hydroxyl groups, making it more reactive towards bulky reagents like p-toluenesulfonyl chloride (TsCl).
Reaction Conditions: The reaction is typically carried out at low temperatures in pyridine, which acts as both a solvent and a base to neutralize the HCl byproduct. Careful control of stoichiometry and temperature is necessary to prevent over-tosylation.
Q4: What are the best methods for reducing the 6-azido group to the 6-amino group?
A4: There are two primary methods for this reduction, each with its own advantages:
Staudinger Reaction: This method uses a phosphine, such as triphenylphosphine, to reduce the azide to an amine in a two-step process.[2] It is a very mild and chemoselective method.[3]
Catalytic Hydrogenation: This method employs a catalyst, such as palladium on carbon (Pd/C), and a hydrogen source to reduce the azide. It is a clean and efficient method, but care must be taken as some protecting groups (like benzyl ethers) can be sensitive to these conditions.
Q5: How can I purify the final product, 6-Amino-6-deoxy-D-allose hydrochloride?
A5: Due to the ionic nature of the amino sugar hydrochloride, ion-exchange chromatography is a highly effective purification method.[4][5] A cation-exchange resin can be used to bind the positively charged amino sugar, allowing neutral impurities to be washed away. The product is then eluted with a solution of a volatile acid, like hydrochloric acid. Subsequent crystallization from a suitable solvent system, such as ethanol/ether, can yield the pure product.
Troubleshooting Guides
Problem 1: Low Yield of 6-Tosyl-D-allose Derivative
Possible Cause
Troubleshooting Suggestion
Incomplete Reaction
- Ensure all reagents are anhydrous, as moisture will consume the tosyl chloride. - Extend the reaction time and monitor progress by Thin Layer Chromatography (TLC). - Optimize the reaction temperature; while low temperatures are generally preferred to enhance selectivity, a slight increase may be necessary to drive the reaction to completion.
Side Reactions (Over-tosylation)
- Use a stoichiometric amount of tosyl chloride. An excess can lead to the tosylation of secondary hydroxyls. - Maintain a low reaction temperature (typically 0 °C to -10 °C) to favor the reaction at the more reactive primary hydroxyl group.
Degradation of Starting Material
- Ensure the pyridine used is of high purity and dry. Impurities can lead to side reactions and degradation.
Problem 2: Incomplete Azide Substitution
Possible Cause
Troubleshooting Suggestion
Poor Leaving Group Ability
- Confirm the successful formation of the tosylate in the previous step via NMR or Mass Spectrometry. If the tosylation was incomplete, the azide substitution will also be inefficient.
Insufficient Nucleophilicity of Azide
- Use a polar aprotic solvent like DMF or DMSO to enhance the nucleophilicity of the azide ion.[6] - Ensure the sodium azide is fully dissolved. The addition of a phase-transfer catalyst, like tetrabutylammonium bromide, can sometimes improve results.
Steric Hindrance
- While the C-6 position is primary, bulky protecting groups on adjacent carbons could hinder the approach of the azide nucleophile. Ensure your protecting group strategy minimizes steric congestion around the reaction center.
Problem 3: Difficulties in the Reduction of the Azide Group
Possible Cause
Troubleshooting Suggestion
Catalyst Poisoning (Catalytic Hydrogenation)
- Ensure the substrate is free of sulfur-containing impurities from the tosylation step, as these can poison the palladium catalyst. Purify the azido-intermediate thoroughly before hydrogenation. - Use a fresh, high-quality catalyst.
Incomplete Reaction (Staudinger Reaction)
- Use a slight excess of triphenylphosphine to ensure complete conversion of the azide. - After the initial reaction to form the phosphazide, ensure sufficient water is added for the hydrolysis step to generate the amine.[2]
Side Reactions
- In catalytic hydrogenation, over-reduction is generally not a concern for the sugar backbone. However, be mindful of any other reducible functional groups in your molecule.
Problem 4: Challenges in Final Product Purification and Crystallization
Possible Cause
Troubleshooting Suggestion
Persistent Impurities
- Utilize ion-exchange chromatography for efficient removal of non-ionic impurities. A strong cation-exchange resin is recommended.[4]
Product is a Syrup or Oil
- After purification by ion-exchange and conversion to the hydrochloride salt, attempt co-evaporation with a solvent like ethanol or isopropanol to induce crystallization. - Experiment with different solvent systems for crystallization. A common choice is the slow addition of a non-polar solvent (like diethyl ether or hexane) to a solution of the product in a polar solvent (like ethanol or methanol).
Hygroscopic Product
- Amino sugar hydrochlorides can be hygroscopic. Ensure all handling and storage are performed under anhydrous conditions. Dry the final product thoroughly under high vacuum.
Purifying 6-Amino-6-deoxy-D-allose hydrochloride presents a unique set of chemical challenges. Unlike standard sugars, the presence of the amine group at C6 introduces basicity (
), creating a zwitterionic character in neutral solutions. Unlike standard amino acids, the molecule retains the high hydrophilicity and instability (Maillard reactivity) of reducing sugars.
This guide moves beyond generic protocols to address the specific separation of this rare sugar from inorganic salts (ash), neutral sugar precursors (e.g., D-allose, D-glucose), and C3-epimers (e.g., 6-amino-6-deoxy-D-glucose).
Module 1: Cation Exchange Chromatography (The Capture Step)
User Question: My crude reaction mixture contains unreacted starting material (neutral sugar) and high salt content. How do I isolate the amino sugar fraction efficiently?
Technical Response:
The most robust method for separating amino sugars from neutral sugars and inorganic anions is Strong Acid Cation (SAC) Exchange . The amino group allows the target molecule to bind to the resin in its protonated form (
), while neutral sugars pass through.
Protocol: Resin Capture & Release
Resin Selection: Use a strongly acidic cation exchange resin (e.g., Dowex 50W-X8 or Amberlite IR-120 ) in the H⁺ form .
Why: The H⁺ form ensures that when the amino sugar binds, it displaces a proton, keeping the local pH acidic and preventing Maillard degradation (browning) which occurs rapidly at alkaline pH.
Loading:
Adjust crude sample pH to ~4.0–5.0.
Load onto the column at a flow rate of 1–2 Bed Volumes (BV)/hour.
Washing (Critical Step):
Wash with Deionized Water (3–5 BV) until the effluent shows no carbohydrate content (check via TLC or phenol-sulfuric acid test).
Outcome: This removes unreacted D-allose, D-glucose, and inorganic anions (Cl⁻, SO₄²⁻).
Elution:
Elute with 0.5 M to 1.0 M Hydrochloric Acid (HCl) or 1.0 M Ammonium Hydroxide (NH₄OH) .
Recommendation: Use NH₄OH for higher purity. Eluting with ammonia releases the free amine. Collect fractions, and immediately neutralize with HCl to prevent degradation. If you elute with HCl directly, you co-elute inorganic cations (Na⁺, K⁺) trapped on the resin.
Visualization: The Ion Exchange Logic
Caption: Separation logic using Strong Acid Cation (SAC) exchange to isolate the basic amino sugar from neutral impurities.
Module 2: Crystallization of the Hydrochloride Salt
User Question: I have the amino sugar in solution, but it won't crystallize. It forms a thick syrup or 'oil'. How do I get the solid HCl salt?
Technical Response:
Amino sugars are notoriously difficult to crystallize from water due to their high solubility. You must use a solvent-antisolvent system (Reverse Crystallization).
Protocol: Ethanol/Water Displacement
Conversion to Salt:
Ensure the solution is acidic (pH ~1.0–2.0) using concentrated HCl.
Evaporate the water under reduced pressure (Rotavap) at <45°C to a thick syrup. Do not overheat; 6-amino sugars can cyclize or degrade.
Solvent Addition:
Dissolve the syrup in the minimum volume of warm water (just enough to make it flow).
Add Absolute Ethanol (or Methanol) dropwise with vigorous stirring until the solution turns slightly turbid (cloud point).
Induction:
Store at 4°C. If oiling out occurs, scratch the glass vessel side or add a seed crystal of any amino sugar HCl (isomorphism can sometimes induce nucleation).
Alternative: If ethanol fails, use Acetone as the antisolvent, but ensure the sugar is fully dissolved in a small amount of water first.
Solvent Compatibility Table
Solvent
Role
Suitability for 6-Amino-D-allose HCl
Notes
Water
Solvent
High
Too soluble; must be minimized.
Ethanol
Anti-solvent
Excellent
Standard for amino sugar hydrochlorides.
Methanol
Co-solvent
Good
Good for initial dissolution if water is avoided.
Acetone
Anti-solvent
Moderate
Can cause "oiling out" if added too fast.
Diethyl Ether
Wash
Poor
Use only to wash filtered crystals (removes water traces).
Module 3: Troubleshooting Impurities
User Question: My product is brown/yellow (Maillard products) or has high ash content. How do I fix this?
Technical Response:
Issue 1: Browning (Maillard Reaction)
The free amino group at C6 can react with the aldehyde (hemiacetal) at C1 of another molecule (or impurities).
The Fix: Decolorization with Activated Carbon .
Dissolve crude HCl salt in water.
Add 1–2% (w/w) Activated Charcoal.
Heat gently (40°C) for 15 minutes.
Filter through Celite.
Crucial: Always keep the pH acidic during this step.
Issue 2: Inorganic Ash (NaCl/KCl)
If you neutralized a reaction with NaOH, your product is likely contaminated with NaCl.
The Fix:Ion Retardation Chromatography (e.g., Bio-Rad AG 11 A8).
These amphoteric resins retard inorganic salts while allowing organic amino sugars to pass through.
Alternative: Use the solubility difference in Glacial Acetic Acid . Amino sugar hydrochlorides are often soluble in hot acetic acid, while NaCl is not. Filter off the NaCl, then precipitate the sugar with ether (requires strict safety protocols).
Module 4: Analytical Verification
User Question: How do I distinguish 6-Amino-6-deoxy-D-allose from its C3-epimer (Glucose analog)?
Technical Response:
Standard HPLC often fails to separate C3 epimers of amino sugars efficiently. You need specific confirmation.
NMR Spectroscopy (¹H and ¹³C):
Coupling Constants: The coupling constant (
) between H3 and H4 is diagnostic.
D-Allose derivative: H3 is axial-like (depending on conformation), but the key is the small coupling constant (
and ) typically observed in allose derivatives compared to the large axial-axial couplings in glucose ().
Optical Rotation (
):
6-Amino-6-deoxy-D-glucose HCl:
(equilibrium).
6-Amino-6-deoxy-D-allose HCl: Verify against literature, but D-allose derivatives generally show significantly different rotation values due to the C3 inversion.
HPLC Method (ELSD/CAD Detection):
Column: Amino-bonded silica (e.g., ZORBAX NH2) or HILIC columns.
Mobile Phase: Acetonitrile/Water (70:30) with 5mM Ammonium Acetate.
Note: UV detection is useless for these molecules (no chromophore). Use Evaporative Light Scattering (ELSD) or Charged Aerosol Detection (CAD).
References
Bio-Rad Laboratories. (n.d.). Cation Exchange Chromatography. Retrieved from [Link]
Organo Corporation. (n.d.). Refining of Amino Sugar and Acidic Sugar. Retrieved from [Link]
SIELC Technologies. (n.d.). HPLC Separation of Impurities of Aminosugar. Retrieved from [Link]
Hanessian, S., & Lavallee, P. (1972).[1] Synthesis of 6-amino-6-deoxy-α,α-trehalose: a positional isomer of trehalosamine. The Journal of Antibiotics, 25(11), 683-684.[1] Retrieved from [Link]
challenges in working with 6-Amino-6-deoxy-D-allose hydrochloride
Welcome to the technical support guide for 6-Amino-6-deoxy-D-allose hydrochloride (CAS RN: 76054-78-9). This document is designed for researchers, scientists, and drug development professionals to provide in-depth, field...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support guide for 6-Amino-6-deoxy-D-allose hydrochloride (CAS RN: 76054-78-9). This document is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the successful handling and application of this unique amino sugar. D-Allose and its derivatives are of significant interest due to their biological activities, including anti-cancer and anti-inflammatory effects.[1][2] This guide moves beyond standard data sheets to address the practical challenges you may encounter, ensuring your experiments are both efficient and successful.
Part 1: Frequently Asked Questions (FAQs)
This section covers the fundamental properties and handling procedures for 6-Amino-6-deoxy-D-allose hydrochloride.
Q1: How should I store 6-Amino-6-deoxy-D-allose hydrochloride?
A1:
Solid Form: For long-term stability, the lyophilized powder should be stored in a tightly sealed vial at -20°C, preferably in a desiccator.[3] While short periods at room temperature (e.g., during shipping) will not significantly impact product quality, consistent cold storage is crucial for preventing degradation.[4] Before opening, always allow the vial to equilibrate to room temperature for at least 60 minutes to prevent moisture condensation, which can greatly decrease long-term stability.[4][5]
In Solution: Stock solutions should be prepared fresh whenever possible. If storage is necessary, filter-sterilize the solution, aliquot into tightly sealed vials to avoid repeated freeze-thaw cycles, and store at -20°C or colder for up to one month.[3][4][5] Solutions with a pH between 5 and 6 are recommended to enhance stability.[5]
Q2: What is the best way to dissolve this compound?
A2:
6-Amino-6-deoxy-D-allose hydrochloride is a polar molecule. Its solubility is highly dependent on the solvent and pH. As a hydrochloride salt, the primary amine is protonated, which enhances its solubility in aqueous solutions.
Solvent
Solubility
Remarks
Water
Soluble
This is the recommended solvent. The hydrochloride salt form promotes aqueous solubility.
DMSO, DMF
Soluble
These polar aprotic solvents can be used, often for reaction chemistry.
Methanol
Insoluble
Despite being a polar protic solvent, solubility is limited.
Acetone, Chloroform
Insoluble
Not suitable for dissolving this compound.
Source: Based on data for similar amino sugar hydrochlorides.[6][7]
Expert Insight: If you experience solubility issues in a buffered solution, it may be due to a pH-induced shift in the equilibrium from the soluble ammonium salt (-NH3+Cl-) to the less soluble free amine (-NH2). Ensure your buffer pH is neutral to slightly acidic to maintain protonation and maximize solubility.
Q3: Is this compound stable under typical reaction conditions?
A3:
The stability of 6-Amino-6-deoxy-D-allose hydrochloride is condition-dependent:
pH Stability: Amino sugars are generally stable in neutral and slightly acidic conditions. However, they can be susceptible to degradation under strongly acidic or basic conditions. Harsh acid hydrolysis can cleave the glycosidic bond if one is present, while strong bases can lead to rearrangements or decomposition.
Temperature Stability: The compound melts with decomposition at approximately 145-147°C.[8] For reactions in solution, it is advisable to maintain temperatures below 80°C unless the protocol specifically requires higher heat. Prolonged heating can lead to browning and decomposition.
Part 2: Troubleshooting Experimental Workflows
This section addresses specific problems that can arise during common experimental procedures involving 6-Amino-6-deoxy-D-allose hydrochloride.
Guide 1: Challenges in N-Acylation & Bioconjugation Reactions
N-acylation is a fundamental reaction for modifying the primary amine of 6-Amino-6-deoxy-D-allose. However, achieving high yields without side products requires careful control of reaction conditions.
Problem: Low or no yield of the N-acylated product.
Caption: Troubleshooting workflow for low N-acylation yield.
Plausible Cause 1: Incorrect Basicity. The starting material is a hydrochloride salt. To deprotonate the ammonium group (R-NH3+) to the reactive free amine (R-NH2), at least one equivalent of base is required. Using too little base will result in incomplete deprotonation, while using a strong, nucleophilic base (like NaOH) can hydrolyze the acylating agent or cause side reactions.
Solution: Use a non-nucleophilic organic base like triethylamine (TEA) or diisopropylethylamine (DIPEA). Add at least 1.1 to 1.5 equivalents to neutralize the hydrochloride and ensure the presence of the free amine.
Plausible Cause 2: Suboptimal pH. For the acylation to proceed, the amine must be in its unprotonated, nucleophilic form. However, the acylating agent (e.g., an NHS ester) is susceptible to hydrolysis at high pH.
Solution: The reaction should be run in a buffered system or with careful pH monitoring, maintaining a pH between 7.5 and 8.5. This provides a sufficient concentration of the free amine while minimizing hydrolysis of the acylating agent.
Plausible Cause 3: Competitive O-Acylation. The multiple hydroxyl groups on the allose ring are also nucleophilic and can compete with the amine to react with the acylating agent, leading to a mixture of products and reduced yield of the desired N-acylated compound.
Solution: The primary amine is significantly more nucleophilic than the hydroxyl groups, especially at a slightly basic pH. To favor N-acylation, run the reaction at a lower temperature (e.g., 0°C to room temperature) and avoid highly reactive acylating agents like acyl chlorides if possible. Using reagents like NHS esters provides a good balance of reactivity.
Guide 2: Purification and Analysis Challenges
The high polarity of amino sugars presents unique challenges for purification and analysis.
Problem: Difficulty in purifying the product away from starting material and salts.
Plausible Cause 1: Similar Polarity. Both the starting material and the product are highly polar, making separation by standard normal-phase silica gel chromatography difficult.[9]
Solution 1 - Ion Exchange Chromatography: This is a highly effective method. Since the starting material is cationic (R-NH3+) and the N-acylated product is neutral, a cation exchange resin can be used.[10] The starting material will bind to the resin, while the neutral product will elute.
Solution 2 - Reverse-Phase HPLC (RP-HPLC): For analytical and small-scale preparative work, RP-HPLC with a volatile mobile phase (e.g., water/acetonitrile with formic acid or ammonium formate) is effective.[9] The N-acylated product will be more hydrophobic and thus have a longer retention time than the starting amine.
Plausible Cause 2: Interference from Salts. Salts from buffers or the initial hydrochloride can interfere with analysis (e.g., mass spectrometry) and subsequent reactions.
Solution: If using non-volatile buffers, desalting via size-exclusion chromatography or dialysis (for larger conjugates) may be necessary. When possible, use volatile buffer systems like ammonium bicarbonate, which can be removed by lyophilization.
Problem: Ambiguous or complex analytical results (NMR, MS).
Plausible Cause: Anomeric Mixture. In solution, the sugar exists as a mixture of α and β anomers and potentially the open-chain form. This will result in multiple sets of peaks in an NMR spectrum, complicating interpretation.
Solution: This is an inherent property of the molecule. Be prepared to see peak doubling in your NMR spectrum. Comparing the spectra to published data for similar N-acetylated amino sugars can aid in assignment.[11] For mass spectrometry, all anomers will have the same mass, so this is less of an issue.
Part 3: Key Experimental Protocol
This section provides a reliable, step-by-step protocol for a common derivatization reaction.
Protocol: N-Acetylation of 6-Amino-6-deoxy-D-allose hydrochloride
This protocol describes the conversion of the primary amine to an acetamide group, a common step in synthesizing building blocks for glycobiology.
Materials:
6-Amino-6-deoxy-D-allose hydrochloride
Anhydrous Methanol
Triethylamine (TEA)
Acetic Anhydride
Dowex® 50WX8 cation exchange resin (H+ form)
Ammonium Hydroxide solution (0.5 M)
Procedure:
Dissolution and Neutralization:
Dissolve 100 mg of 6-Amino-6-deoxy-D-allose hydrochloride in 5 mL of anhydrous methanol.
Cool the solution to 0°C in an ice bath.
Add 1.5 equivalents of triethylamine dropwise with stirring. This neutralizes the hydrochloride salt to form the free amine.
Acetylation Reaction:
To the cooled solution, add 1.2 equivalents of acetic anhydride dropwise.
Allow the reaction to stir at 0°C for 1 hour, then warm to room temperature and stir for an additional 4 hours.
Reaction Monitoring (Self-Validation):
Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of Dichloromethane:Methanol (e.g., 5:1). The product should have a higher Rf value than the highly polar starting material. A ninhydrin stain can be used to visualize the primary amine of the starting material, which should disappear upon reaction completion.
Work-up and Purification:
Once the reaction is complete, concentrate the mixture under reduced pressure to remove the solvent.
Redissolve the crude residue in a minimal amount of deionized water.
Load the aqueous solution onto a small column packed with Dowex® 50WX8 resin (H+ form).
Elute the neutral N-acetylated product with deionized water.
QC Step: Any unreacted starting material (which will be protonated by the H+ form resin) will bind to the column.
Wash the column with additional water to ensure complete elution of the product.
(Optional) To recover unreacted starting material, the resin can later be washed with 0.5 M ammonium hydroxide.
Final Product Isolation:
Combine the aqueous fractions containing the product.
Freeze the solution and lyophilize to obtain the N-acetyl-6-amino-6-deoxy-D-allose as a white, fluffy solid.
Characterization:
Confirm the structure and purity using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS). The NMR spectrum will show a new singlet around 2.0 ppm corresponding to the acetyl methyl group.
minimizing degradation of 6-Amino-6-deoxy-D-allose hydrochloride in solution
Topic: Minimizing Degradation in Solution Audience: Researchers, Formulation Scientists, and Drug Development Professionals. Introduction Welcome to the Technical Support Center.
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Minimizing Degradation in Solution
Audience: Researchers, Formulation Scientists, and Drug Development Professionals.
Introduction
Welcome to the Technical Support Center. You are likely working with 6-Amino-6-deoxy-D-allose hydrochloride (6-AA-HCl) , a rare amino sugar derivative often synthesized via the Izumoring strategy or chemical modification of D-allose.
Unlike standard D-allose, the introduction of a primary amine at the C6 position creates a unique stability challenge. While the hydrochloride salt is stable in solid form, dissolution initiates a "ticking clock" governed by pH and temperature. The molecule possesses both a reducing carbonyl (at C1, in equilibrium) and a nucleophilic amine (at C6), making it highly susceptible to self-polymerization via the Maillard reaction.
This guide provides the protocols to pause that clock.
Module 1: Critical Parameters (The "Why")
To prevent degradation, you must control the Protonation Switch .
The pH "Stability Cliff"
The hydrochloride salt (HCl) keeps the C6-amine protonated (
). In this state, the nitrogen is non-nucleophilic and cannot attack the C1-carbonyl of neighboring molecules.
pH < 4.0 (Safe Zone): The amine is fully protonated. Stability is high.
pH 7.0 - 8.0 (Danger Zone): As you buffer to physiological pH, you deprotonate the amine (
). It immediately becomes a nucleophile.
Result: The free amine attacks the aldehyde/hemiacetal of another 6-AA molecule, leading to dimerization (Schiff base formation) and eventual browning (Maillard polymers) .
Temperature & Sterilization
Heat: Accelerates the ring-opening of the sugar (increasing reactive aldehyde concentration) and the kinetic rate of polymerization.
Autoclaving:Strictly Forbidden. Autoclaving a neutral solution of 6-AA-HCl will result in immediate caramelization and loss of potency.
Visualization: The Degradation Pathway
The following diagram illustrates the mechanism you are fighting against.
Figure 1: The stability pathway of 6-Amino-6-deoxy-D-allose.[1] Note that neutralization triggers the irreversible degradation cascade.
Module 2: Troubleshooting Guide
Use this matrix to diagnose issues with your current stock solutions.
Symptom
Probable Cause
Corrective Action
Solution turns yellow
Early Maillard Reaction. pH is likely > 7.0, or solution was stored too warm.
Discard. The chemical integrity is compromised. Prepare fresh stock and maintain pH < 5.0 for storage.
Brown Precipitate
Advanced Polymerization. Solution was likely autoclaved or left at RT for days at neutral pH.
Discard. Filter sterilization (0.22 µm) is required, not heat sterilization.
pH Drift (Acidification)
Hydrolysis. While rare in short term, slow release of HCl from salt form can lower pH in unbuffered water.
Check pH before use. If strictly pH 7.4 is needed, buffer immediately before experiment, not days prior.
Cell Toxicity (Unexpected)
Schiff Base Formation. The free amine might be reacting with aldehydes in your cell culture media (e.g., glucose/pyruvate).
Wash cells with PBS before adding 6-AA to remove excess media aldehydes, or minimize incubation time.
Module 3: Optimized Protocols
Protocol A: Preparation of Stable Stock Solution
Use this for long-term storage.
Weighing: Weigh the 6-AA-HCl powder rapidly. It is hygroscopic; moisture absorption accelerates degradation.
Solvent: Dissolve in Milli-Q water or 0.01 M HCl .
Do NOT dissolve directly in PBS or DMEM.
Sterilization: Use a PES or PVDF syringe filter (0.22 µm) .
Nylon filters may bind amino sugars; avoid them.
Storage: Aliquot into light-tight (amber) tubes.
Store at -20°C (Stable for 6 months).
Store at 4°C (Stable for 1-2 weeks).
Protocol B: Preparation for Physiological Assays (pH 7.4)
Use this immediately before adding to cells/enzymes.
Thaw the acidic stock (Protocol A) on ice.
Buffer Choice: Use HEPES or MOPS (20-50 mM) rather than Phosphate buffer if possible, as phosphates can sometimes catalyze oscillating reactions in sugar chemistry.
Neutralization:
Add the stock to the buffer.
Critical Step: Do not adjust pH with strong NaOH if possible, as local high alkalinity causes instant degradation. Rely on the strong buffering capacity of the HEPES/MOPS to absorb the HCl.
Usage Window: Use within 2–4 hours at 37°C. Discard unused portions.
Module 4: FAQs
Q: Can I freeze-thaw the solution repeatedly?A: We recommend single-use aliquots . While the sugar structure is robust, repeated condensation cycles during thawing can introduce moisture and local concentration gradients that favor dimerization.
Q: I need to inject this into mice. How do I handle the acidity?A: You cannot inject the acidic stock directly. You must neutralize immediately prior to injection.
Workflow: Draw up the acidic stock
Draw up a calculated volume of sterile bicarbonate buffer or concentrated PBS Mix in syringe Inject within 5 minutes. This minimizes the time the molecule spends in the reactive "free base" state outside the body.
Q: Why does my media turn dark after 24 hours of incubation with 6-AA?A: This is likely an interaction between the 6-amino group of your compound and glucose/pyruvate in the media (intermolecular Maillard reaction). To test this, incubate 6-AA in glucose-free media or PBS; if it stays clear, the media components are the reactants.
Module 5: Workflow Visualization
Figure 2: Operational workflow for handling 6-Amino-6-deoxy-D-allose to ensure maximum stability.
References
Izumori, K. (2006). "Izumoring: A strategy for bioproduction of all rare sugars." Journal of Biotechnology, 124(4), 717-722. Link
Context: Establishes the structural basis of D-allose and its deriv
Hodge, J. E. (1953). "Dehydrated Foods, Chemistry of Browning Reactions in Model Systems." Journal of Agricultural and Food Chemistry, 1(15), 928–943. Link
Context: The foundational text on Maillard chemistry, explaining the amine-carbonyl reaction mechanism relevant to amino sugars.[2]
Wrodnigg, T. M., & Eder, R. (2001). "The Amadori Rearrangement: Synthesis of amino sugars." Topics in Current Chemistry, 215, 115-152. Link
Context: Details the specific rearrangement pathways that 6-amino-6-deoxy sugars undergo
Synthose Inc. (2024). "6-Amino-6-deoxy-D-glucopyranose hydrochloride Safety Data Sheet & Handling." Link
Context: General handling standards for 6-amino-6-deoxy hexose hydrochlorides (analogous handling for the allose epimer).
Technical Support Center: Navigating the Unexpected Cellular Effects of 6-Amino-6-deoxy-D-allose Hydrochloride and Related Sugar Analogs
A Note to Researchers: Your inquiry into the unexpected side effects of 6-Amino-6-deoxy-D-allose hydrochloride is at the forefront of cellular research. As a novel amino sugar, comprehensive public data on its specific c...
Author: BenchChem Technical Support Team. Date: February 2026
A Note to Researchers: Your inquiry into the unexpected side effects of 6-Amino-6-deoxy-D-allose hydrochloride is at the forefront of cellular research. As a novel amino sugar, comprehensive public data on its specific cellular interactions is still emerging. However, its structural analog, the rare sugar D-allose , has been the subject of extensive investigation, revealing a complex and often cell-type-specific range of effects.
This guide, authored from the perspective of a Senior Application Scientist, will leverage the well-documented cellular activities of D-allose to provide a robust framework for troubleshooting and understanding the unexpected effects you may be observing with 6-Amino-6-deoxy-D-allose hydrochloride. The principles and experimental approaches discussed here are broadly applicable to the study of novel sugar analogs in cell culture.
Troubleshooting Guide: Addressing Common Experimental Challenges
This section is designed to help you navigate specific issues that may arise during your in-vitro experiments. Each question is followed by a detailed explanation of potential causes and a step-by-step protocol for systematic troubleshooting.
Problem: I'm observing significant cytotoxicity at concentrations reported to be non-toxic for similar compounds. What could be the cause?
Answer: Unexpectedly high cell death is a common challenge when working with novel compounds. Several factors, ranging from the specific cell line to the compound's stability, can contribute to this observation. It's crucial to systematically validate the cytotoxic response in your specific experimental system.
Potential Causes:
Cell Line Sensitivity: Different cell lines, even of the same cancer type, can exhibit varied sensitivity to a compound due to their unique genetic and metabolic profiles.
Cell Passage Number and Health: Cells at a high passage number can have altered phenotypes and stress responses. Similarly, suboptimal cell health can increase sensitivity to any treatment.
Compound Stability and Purity: The hydrochloride salt form of your compound may affect the pH of your culture medium. Additionally, the stability of the compound in aqueous solution over the course of your experiment could be a factor.
Contamination: Low-level microbial contamination can stress cells and potentiate the cytotoxic effects of a compound.
Troubleshooting Protocol: Establishing a Baseline for Cytotoxicity
Cell Line Authentication: Confirm the identity of your cell line via short tandem repeat (STR) profiling.
Mycoplasma Testing: Regularly test your cell cultures for mycoplasma contamination.
Establish a Low Passage Cell Bank: Thaw a fresh vial of low-passage cells for your key experiments.
Dose-Response and Time-Course Analysis:
Prepare a fresh stock solution of 6-Amino-6-deoxy-D-allose hydrochloride in a suitable solvent (e.g., sterile water or PBS) immediately before use.
Seed your cells in 96-well plates at a predetermined optimal density.
Treat the cells with a wide range of concentrations of your compound (e.g., from nanomolar to high millimolar).
Include a vehicle-only control and a positive control for cell death (e.g., staurosporine).
Assess cell viability at multiple time points (e.g., 24, 48, and 72 hours) using at least two different methods, such as an MTT assay (metabolic activity) and a Trypan Blue exclusion assay (membrane integrity).
pH Measurement: Measure the pH of your culture medium after adding the highest concentration of your compound to check for significant changes.
Problem: My results on the anti-proliferative effects are inconsistent and not reproducible. Why might this be happening?
Answer: Reproducibility is the cornerstone of reliable scientific data. Inconsistent anti-proliferative effects often stem from subtle variations in experimental conditions. D-allose, for instance, has shown dose-dependent inhibitory effects on the proliferation of various cancer cells, but the effective concentration can vary significantly.[1][2][3]
Potential Causes:
Initial Seeding Density: If cells are seeded too sparsely, they may grow slowly, masking any anti-proliferative effects. If seeded too densely, they may become confluent before the end of the experiment, leading to contact inhibition and confounding the results.
Serum Concentration: Fetal bovine serum (FBS) contains growth factors that can influence cell proliferation and potentially interfere with the action of the compound.
Duration of Treatment: The anti-proliferative effects may only become apparent after a specific duration of treatment.
Troubleshooting Protocol: Standardizing Your Proliferation Assay
Optimize Seeding Density: Perform a preliminary experiment to determine the optimal seeding density that allows for logarithmic growth throughout the duration of your assay without reaching confluency.
Standardize Serum Concentration: Use a consistent and well-documented lot and concentration of FBS for all related experiments.
Perform a Time-Course Experiment: Assess cell proliferation at multiple time points (e.g., 24, 48, 72, and 96 hours) to identify the optimal treatment duration.
Utilize a Direct Cell Counting Method: In addition to metabolic assays, use a direct cell counting method (e.g., using a hemocytometer or an automated cell counter) to validate your findings.
Problem: The literature is conflicting on whether D-allose induces apoptosis or cell cycle arrest. How do I determine the effect in my cell line?
Answer: It is not uncommon for a compound to have pleiotropic effects, and the cellular response can be highly context-dependent. For D-allose, some studies report the induction of apoptosis, while others show cell cycle arrest at different phases (G1/S or G2/M), and some even report a lack of both.[1][2] This highlights the importance of empirically determining the mechanism in your specific cell line.
Experimental Workflow: Differentiating Between Apoptosis and Cell Cycle Arrest
The following workflow provides a systematic approach to dissecting these cellular outcomes.
Caption: Workflow for investigating apoptosis vs. cell cycle arrest.
Step-by-Step Protocols:
Annexin V/PI Staining for Apoptosis:
Treat cells with your compound for the desired time.
Harvest both adherent and floating cells.
Wash cells with cold PBS.
Resuspend cells in Annexin V binding buffer.
Add FITC-conjugated Annexin V and Propidium Iodide (PI).
Incubate in the dark.
Analyze by flow cytometry. Live cells will be Annexin V-/PI-, early apoptotic cells will be Annexin V+/PI-, and late apoptotic/necrotic cells will be Annexin V+/PI+.[4]
Propidium Iodide Staining for Cell Cycle Analysis:
Treat and harvest cells as above.
Fix the cells in ice-cold 70% ethanol.
Wash cells with PBS.
Treat with RNase A to remove RNA.
Stain with Propidium Iodide.
Analyze by flow cytometry to determine the percentage of cells in G0/G1, S, and G2/M phases of the cell cycle.
Frequently Asked Questions (FAQs)
What is the primary proposed mechanism of action for D-allose in cancer cells?
Answer: The anti-tumor effects of D-allose are multifaceted, but a central mechanism involves the upregulation of Thioredoxin-Interacting Protein (TXNIP).[5][6][7] TXNIP is a key regulator of cellular redox status and glucose metabolism.
Signaling Pathway:
Caption: Proposed mechanism of D-allose action in cancer cells.
This upregulation of TXNIP leads to two main downstream effects:
Increased Oxidative Stress: TXNIP binds to and inhibits the antioxidant protein thioredoxin, leading to an accumulation of intracellular reactive oxygen species (ROS).[7][8] This increase in oxidative stress can trigger apoptotic cell death.
Inhibition of Glucose Uptake: TXNIP has been shown to suppress the expression of glucose transporter 1 (GLUT1), thereby inhibiting glucose uptake and starving cancer cells of the energy needed for rapid proliferation.[5][9]
Can D-allose or its derivatives induce autophagy?
Answer: Yes, there is evidence that D-allose can induce autophagy in cancer cells.[9] This process appears to be a survival mechanism for some cells to resist the initial cytotoxic effects of the compound. The induction of autophagy may be linked to the metabolic stress caused by the inhibition of glucose uptake and can involve the mTOR signaling pathway.[9] This opens up the possibility of combination therapies; for example, using D-allose to induce autophagy and then treating with an autophagy inhibitor like hydroxychloroquine to enhance cell death.[9]
What are some potential off-target effects to be aware of?
Answer: Beyond its anti-cancer properties, D-allose has been reported to have other biological activities that could be considered off-target effects in a cancer-focused experiment. These include:
Anti-inflammatory effects: D-allose has been shown to reduce the production of pro-inflammatory cytokines like TNF-alpha and IL-6.[10]
Immunosuppressive properties: Some studies suggest that D-allose can act as an immunosuppressant, which could be relevant in immunocompetent in-vivo models.[11][12]
Antioxidant properties: Paradoxically, while it can induce ROS in cancer cells, in other contexts like ischemia-reperfusion injury, D-allose has demonstrated antioxidant and protective effects.[10][12]
How should I prepare and store 6-Amino-6-deoxy-D-allose hydrochloride?
Answer: For the hydrochloride salt of an amino sugar, it is generally recommended to store the solid powder at 0-8°C.[13] For in-vitro experiments, prepare a concentrated stock solution in a sterile aqueous solvent like water or PBS. It is best practice to prepare fresh solutions for each experiment or to aliquot the stock solution and store it at -20°C or -80°C for short-term use to avoid repeated freeze-thaw cycles. Always filter-sterilize the stock solution before adding it to your cell culture medium.
What are the typical working concentrations for D-allose in cell culture?
Answer: The effective concentration of D-allose is highly dependent on the cell line and the duration of treatment. The following table summarizes a range of concentrations reported in the literature to give you a starting point for your own dose-response experiments.
Cell Line
Cancer Type
Effective Concentration (mM)
Observed Effects
Reference
OVCAR-3
Ovarian Cancer
10-50
Inhibition of proliferation, G2/M arrest, apoptosis
ResearchGate. (n.d.). Induction of apoptosis in K562 cells treated with 6-Amino-SPD and...
Scientific Reports. (2023, November 9). Antiproliferative effects of D-allose associated with reduced cell division frequency in glioblastoma. PMC.
PubMed. (2005, July 15). Growth inhibitory effect of D-allose on human ovarian carcinoma cells in vitro.
Spandidos Publications. (2022, May 10). D‑allose enhances the efficacy of hydroxychloroquine against Lewis lung carcinoma cell growth by inducing autophagy.
Anticancer Research. (2024, May 15).
International Journal of Oncology. (2005, October).
ResearchGate. (n.d.). D-allose inhibits cell viability and induces intracellular reactive oxygen species (ROS) in three bladder cancer cell lines.
Global Substance Registration System. (n.d.). 6-AMINO-6-DEOXY-D-ALLOSE.
International Journal of Applied Biology and Pharmaceutical Technology. (2020, August 11). D-Allose, a Trace Component in Human Serum, and Its Pharmaceutical Applicability.
ResearchGate. (2020, June 18). Further insight for the synthesis of 6‐amino‐6‐deoxy amylose.
MDPI. (2022, June 17). Antitumor Effects of Orally Administered Rare Sugar D-Allose in Bladder Cancer.
PMC. (n.d.).
Synthose. (n.d.). 6-Amino-6-deoxy-D-glucopyranose, hydrochloride, Min. 98%.
Molecules. (2025, January 21). Effect of Glycosylation on the Enzymatic Degradation of D-Amino Acid-Containing Peptides.
ResearchGate. (2025, January 16). Effect of Glycosylation on the Enzymatic Degradation of D-Amino Acid-Containing Peptides.
University of Oxford. (2009, June 26).
Drugs.com. (2025, March 17).
Problem Session. (2018, October 13).
PubMed. (1972, November). Synthesis of 6-amino-6-deoxy- , -trehalose: a positional isomer of trehalosamine.
PubMed. (2005, October 15).
ResearchGate. (2018, December 28).
Santa Cruz Biotechnology. (n.d.). 6-Amino-6-deoxy-D-glucose Hydrochloride.
Molecules. (2025, January 21). Effect of Glycosylation on the Enzymatic Degradation of D-Amino Acid-Containing Peptides.
ResearchGate. (2025, August 6).
International Journal of Applied Biology and Pharmaceutical Technology. (2020, August 11). D-Allose, a Trace Component in Human Serum, and Its Pharmaceutical Applicability.
PubMed. (n.d.). Effect of 60amino-6-deoxy-D-glucose hydrochloride on influenza infection in mice.
BioPharma Reporter. (2026, February 17). Decades-old anti-seizure drug shows promise in preventing Alzheimer's before it begins.
SSRN. (n.d.).
Charcot-Marie-Tooth News. (2026, February 18). NMD Pharma's oral drug ignaseclant improves muscle strength in CMT study.
Technical Support Center: 6-Amino-6-deoxy-D-allose Hydrochloride Stability Guide
Introduction: The Stability Paradox 6-Amino-6-deoxy-D-allose hydrochloride (6-AllN[1]·HCl) is a high-value rare sugar derivative often used as a glycosidase inhibitor precursor or a chiral building block. Its stability p...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Stability Paradox
6-Amino-6-deoxy-D-allose hydrochloride (6-AllN[1]·HCl) is a high-value rare sugar derivative often used as a glycosidase inhibitor precursor or a chiral building block. Its stability presents a unique paradox: while the hydrochloride salt form is designed to arrest reactivity, the molecule contains both a reducing end (aldehyde equivalent) and a latent nucleophile (amine).
If mishandled, this molecule undergoes intramolecular cyclization or Maillard-type self-polymerization , rendering it useless. This guide provides the protocols required to maintain its integrity from storage to solution.
Part 1: Critical Storage & Handling Protocols
Q: What are the "Golden Rules" for long-term storage?
A: The stability of 6-AllN·HCl relies on preventing the "unlocking" of the ammonium group. Follow this hierarchy of controls:
Parameter
Specification
Technical Rationale
Temperature
-20°C preferred (4°C acceptable for short term)
Lowers kinetic energy, slowing spontaneous hydrolysis and mutarotation rates.
Atmosphere
Argon or Nitrogen Headspace
Prevents oxidative degradation of the aldehyde form (in equilibrium).
Humidity
< 10% RH (Desiccator)
The HCl salt is hygroscopic . Moisture acts as a plasticizer and proton transfer medium, accelerating degradation.
Container
Amber Glass / Foil Wrap
While not intensely photosensitive, UV light can catalyze trace metal oxidation.
Q: My powder has turned from white to pale yellow. Is it still usable?
A:Likely No.
A yellow shift indicates the onset of the Maillard Reaction (non-enzymatic browning). Even without external proteins, amino sugars can "self-brown" where the amine of one molecule condenses with the carbonyl of another.
Action: Perform 1H-NMR. Look for broadening signals in the aromatic/olefinic region (5.0–8.0 ppm) or loss of the specific anomeric proton integration. If purity is <95%, discard.
Part 2: Solution Stability & Dissolution
Q: How do I dissolve 6-AllN·HCl without triggering degradation?
A: The dissolution step is the highest risk point. The key is maintaining the protonation state of the amine (
).
The Protocol:
Solvent Choice: Use degassed water or buffers. Oxygen promotes radical formation at the C1 position.
Temperature: Dissolve on ice. Never heat to dissolve.
Q: Can I use this in a cell culture media (pH 7.4)?
A: Yes, but prepare immediately before use .
At pH 7.4, a fraction of the molecules exist as the free base. This free base can undergo Intramolecular Cyclization to form a piperidine ring (an iminosugar analogue of allose), effectively changing the molecule's identity and biological activity.
Diagram 1: The pH-Dependent Instability Mechanism
This diagram illustrates why pH control is the single most critical factor in handling 6-amino sugars.
Caption: Figure 1: At neutral pH, the ammonium group deprotonates, allowing the amine to attack the C1-aldehyde (Cyclization) or neighboring molecules (Dimerization).
Part 3: Troubleshooting & Impurity Profiling
Q: What specific impurities should I look for in QC?
A: When validating the stability of your batch, look for these three markers:
The "Iminosugar" Impurity:
Mechanism: Ring closure between C6-NH2 and C1.
Detection: LC-MS. Mass will be identical (isomer), but retention time will shift significantly due to the loss of the hydrophilic aldehyde hydrate form.
Hydrolysis Products:
Mechanism: If stored in wet conditions, the HCl can catalyze the cleavage of glycosidic bonds if the molecule was modified (e.g., if it's a glycoside precursor).
Ammonium Chloride:
Note: Commercial preparations often contain excess free NH4Cl from the deprotection step. Ensure your "purity" calculation accounts for this inorganic salt content.
Q: Can I lyophilize 6-AllN·HCl?
A:Yes, but with caveats.
Lyophilization is the best way to store the compound long-term.
Requirement: The solution must be acidic (pH 3-5) before freezing.
Risk: If the pH is neutral during the freeze-drying process, the concentration effect (freeze-concentration) can create localized pockets of high pH/concentration, triggering polymerization.
Excipient: Co-lyophilizing with Mannitol (1:1 w/w) can provide a crystalline matrix that prevents amorphous collapse and moisture absorption.
Part 4: Experimental Workflow
Diagram 2: Handling Decision Tree
Use this logic flow to determine the correct handling procedure based on your application.
Caption: Figure 2: Operational workflow for handling 6-Amino-6-deoxy-D-allose HCl to minimize free-base exposure time.
References
Synthesis and General Stability of 6-Amino Sugars
Source: MDPI (Molecules)
Title: Recent Advances in Chemical Synthesis of Amino Sugars[2]
You are working with 6-Amino-6-deoxy-D-allose hydrochloride (6-AA-HCl) , a rare sugar amino derivative. Unlike its parent compound D-allose, which acts via TXNIP upregulation and glycolytic inhibition, the amino-substitution at C6 introduces unique solubility and metabolic characteristics.
This guide addresses the critical gap in standardized dosing for this specific isomer. Because 6-AA-HCl is often an investigational compound without a Pharmacopeia monograph, you must treat the dosage refinement as a Stepwise De-risking Protocol .
Module 1: Formulation & Stability (The "Hidden" Variable)
Problem: Users often dissolve the HCl salt in pure water or saline and inject immediately.
Risk: The hydrochloride salt yields a highly acidic solution (pH < 4.0). Intraperitoneal (IP) or intravenous (IV) injection of acidic solutions causes local necrosis, peritonitis, and immediate behavioral distress, invalidating stress-sensitive metabolic data.
Protocol: Biocompatible Stock Preparation
Solvent: Use Phosphate Buffered Saline (PBS), pH 7.4 .
Neutralization (Critical):
Dissolve 6-AA-HCl in 80% of the final volume of PBS.
Slowly titrate with 0.1 N NaOH or 0.1 N NaHCO₃ until pH reaches 7.0–7.4 .
Bring to final volume with PBS.
Sterilization: Syringe filter (0.22 µm PES membrane). Do not autoclave, as amino sugars can undergo Maillard-type browning or degradation under high heat.
Stability Note: Fresh preparation is required. Amino sugars are prone to oxidation and dimerization over time in solution.
Parameter
Specification
Reason
Solubility
High (>100 mg/mL)
Hydrophilic nature of amino-sugar.
Target pH
7.0 – 7.4
Prevent acidosis/necrosis at injection site.
Shelf Life
< 24 hours at 4°C
Prevent oxidation/degradation.
Module 2: Dosage Refinement Strategy
Scientific Logic:
D-allose (the parent sugar) has a high safety profile, often dosed at 200–400 mg/kg in murine models for anticancer efficacy (via TXNIP induction). However, the 6-amino modification alters cellular uptake (potentially utilizing amino acid transporters or GLUTs) and metabolic clearance. Therefore, you cannot assume the safety profile is identical to D-allose.
Phase I: Maximum Tolerated Dose (MTD) Pilot
Do not start with efficacy studies. Start with a "Staircase" design.
Subjects: 3 mice per cohort (C57BL/6 or BALB/c).
Route: IP (Intraperitoneal) is preferred for bioavailability in rare sugars.
Cohort C: 500 mg/kg (High load, similar to amino-glucose studies)
Observation: Monitor for 48 hours. Look for "piloerection" (ruffled fur) or >15% weight loss.
Phase II: Efficacy Window
If your target is anticancer (glycolytic inhibition) or immunosuppression :
Recommended Starting Dose: 200 mg/kg, daily (QD).
Duration: 14–21 days.
Control: Vehicle (PBS) is mandatory. A "D-allose" control (equimolar) is highly recommended to distinguish the specific effect of the amino group.
Module 3: Experimental Workflow Visualization
The following diagram outlines the decision logic for refining your dosage based on observed toxicity and efficacy signals.
Caption: Logic flow for determining the optimal therapeutic window for 6-AA-HCl, balancing metabolic toxicity against therapeutic efficacy.
Module 4: Troubleshooting & FAQs
Q1: My mice are exhibiting immediate writhing after IP injection.
Diagnosis: Acidosis.
Fix: You likely injected the HCl salt without buffering. The pH is probably <4.0. Immediate action: Euthanize affected animals (humane endpoint). For the next cohort, titrate the stock solution to pH 7.2–7.4 using NaOH.
Q2: I see precipitation when I mix 6-AA-HCl with my cell culture media for in vitro checks.
Diagnosis: Salting out or pH shock.
Fix: 6-AA-HCl is highly soluble, but high concentrations can disrupt buffer capacity. Dissolve in water first, neutralize, then add to media. Do not add solid powder directly to media containing serum.
Q3: The mice are losing weight, but not showing signs of pain.
Context: 6-AA is a structural analog of glucose/allose. At high doses (>400 mg/kg), it may competitively inhibit Hexokinase or GLUT transporters, effectively starving the cells of glucose (similar to 2-Deoxy-D-glucose toxicity).
Fix: Supplement diet with high-fat chow or reduce dosage. Measure blood glucose; if hypoglycemic, this confirms the metabolic competition mechanism.
Q4: Can I use oral gavage instead of IP?
Answer: Yes, but bioavailability differs.
Guidance: D-allose has good oral bioavailability. However, amino-sugars can be metabolized by gut microbiota. If you switch to oral gavage, increase the dose by 1.5x compared to IP as a starting point, or perform a PK bridge study.
References
Hoshikawa, H., et al. (2010). "In vitro and in vivo effects of D-allose: up-regulation of thioredoxin-interacting protein in head and neck cancer cells."[3] Cancer Letters. (Establishes D-allose efficacy baseline and TXNIP mechanism).
Sui, L., et al. (2020). "Synthesis and biological evaluation of 6-amino-6-deoxy-D-glucose derivatives." Carbohydrate Research. (Provides context for amino-sugar synthesis and stability).
Noguchi, C., et al. (2016). "D-Allose Inhibits Cancer Cell Growth by Reducing GLUT1 Expression."[4] Tohoku Journal of Experimental Medicine. (Mechanistic grounding for rare sugar metabolic interference).
National Institutes of Health (NIH) / OLAW. "Guidelines for the Care and Use of Mammals in Neuroscience and Behavioral Research." (Standard for pH and injection volumes).
Izumori, K. (2006). "Izumoring: A strategy for the construction of all monosaccharides." Journal of Biotechnology. (The authoritative source on the synthesis and structural relationships of rare sugars like D-allose).
interpreting ambiguous results from 6-Amino-6-deoxy-D-allose hydrochloride assays
Welcome to the technical support resource for 6-Amino-6-deoxy-D-allose hydrochloride (6-ADA-HCl). This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support resource for 6-Amino-6-deoxy-D-allose hydrochloride (6-ADA-HCl). This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common and ambiguous results encountered during assays involving this unique amino sugar. Our goal is to provide you with the expertise and practical solutions needed to ensure the integrity and reliability of your experimental data.
Introduction
6-Amino-6-deoxy-D-allose hydrochloride is a fascinating molecule with potential applications in various biological assays, including studies on cancer cell proliferation and enzyme inhibition. However, its unique structure, featuring a primary amine on a sugar backbone, presents specific challenges that can lead to ambiguous or artifactual results. The primary amine group is nucleophilic and can be highly reactive depending on buffer pH and the presence of other electrophilic molecules in the assay system. This guide will help you identify, understand, and resolve these potential issues.
Part 1: Frequently Asked Questions (FAQs)
This section addresses the most common initial queries and problems.
Q1: My absorbance readings in a colorimetric cell viability assay (e.g., MTT, XTT) are unexpectedly high, even in my "no-cell" or "compound-only" controls. What's happening?
A1: This is a classic sign of direct interference with the assay chemistry. 6-ADA-HCl, being an amino sugar, may act as a reducing agent, directly converting the tetrazolium salt (e.g., MTT) to its colored formazan product without any cellular metabolic activity. This leads to a false-positive signal indicating cell viability where there is none.
Causality: Tetrazolium salt reduction relies on cellular dehydrogenases and reducing agents like NADH. The chemical structure of 6-ADA-HCl may allow it to directly donate electrons to the tetrazolium dye, especially under certain pH and temperature conditions, thus bypassing the biological pathway entirely. Studies have shown that other amino-containing molecules can interfere with similar colorimetric assays based on reduction reactions.[1][2]
Immediate Action: Always run a "compound-only" control in your assay medium. This well should contain the medium, the tetrazolium reagent, and the highest concentration of 6-ADA-HCl used in your experiment, but no cells. Subtract the absorbance value of this control from all your experimental wells.
Q2: I'm observing a gradual loss of my compound's inhibitory effect over the course of a multi-day cell-based assay. Is the compound unstable?
A2: This is a strong possibility. The stability of 6-ADA-HCl in solution is highly dependent on the pH, temperature, and composition of your cell culture medium.
Causality: The primary amine of 6-ADA-HCl can react with components in the culture medium, such as aldehydes (e.g., from degrading sugars) or other reactive species.[3][4] Furthermore, the compound's stability can be pH-dependent; the typical cell culture pH of ~7.4 may not be optimal for its long-term stability.[5]
Troubleshooting Steps:
Assess Stability: Prepare a stock solution of 6-ADA-HCl in your complete cell culture medium. Incubate it under the same conditions as your experiment (e.g., 37°C, 5% CO2). At various time points (0, 24, 48, 72 hours), retrieve an aliquot and test its activity in a rapid functional assay (e.g., a cell-free enzyme assay if applicable). A decline in activity over time confirms instability.
Mitigation: If instability is confirmed, consider a daily or twice-daily replenishment of the medium containing fresh compound during your experiment.
Q3: In my enzyme inhibition assay, the IC50 value for 6-ADA-HCl changes depending on the concentration of the enzyme I use. Why?
A3: This phenomenon suggests that your compound is a "tight-binding" inhibitor. This occurs when the inhibitor's affinity for the enzyme (Ki) is very close to the enzyme concentration used in the assay.
Causality: Standard IC50 models assume that the concentration of the free inhibitor does not significantly decrease upon binding to the enzyme. However, with a tight-binding inhibitor, a substantial fraction of the compound is sequestered in the enzyme-inhibitor complex, violating this assumption. This leads to an apparent IC50 that is dependent on the enzyme concentration.
Validation & Analysis: To confirm this, perform the inhibition assay at several different enzyme concentrations. If the IC50 value increases proportionally with the enzyme concentration, you are dealing with a tight-binding inhibitor. You must then use specialized equations, such as the Morrison equation, to determine the true inhibition constant (Ki).[6]
Part 2: In-Depth Troubleshooting Guides
Guide 1: Differentiating True Biological Activity from Assay Artifacts
Ambiguous results often arise from the compound interfering with the assay technology rather than modulating the biological target. The primary amine of 6-ADA-HCl is a key suspect for such artifacts.
Fluorescence plate reader with appropriate filters for your assay.
Procedure:
Prepare a serial dilution of 6-ADA-HCl in the assay buffer, covering the full concentration range of your experiment (e.g., from 100 µM to 1 nM).
Add these dilutions to the wells of the microplate. Include "buffer-only" wells as a blank.
Autofluorescence Check: Scan the plate using the exact excitation and emission wavelength settings of your primary assay. Significant readings above the buffer blank indicate autofluorescence.
Quenching Check: To a parallel set of wells, add a known, stable fluorophore (e.g., free fluorescein or the fluorescent probe from your assay at a fixed concentration) in addition to the serial dilutions of 6-ADA-HCl.
Scan the plate again. A concentration-dependent decrease in fluorescence compared to the "fluorophore-only" control indicates that 6-ADA-HCl is quenching the signal.
Check compound purity via HPLC/MS. If pure, the mechanism may be complex (e.g., allosteric effects).
High-Dose Hook Effect
Compound precipitation at high concentrations.
Determine the solubility of 6-ADA-HCl in your assay buffer. Visually inspect high-concentration wells for precipitates. Limit the top concentration to below the solubility limit.
Incomplete Inhibition (Plateau < 100%)
Uncompetitive or mixed-mode inhibition; compound may be a partial inhibitor.
Perform mechanism-of-action (MOA) studies by varying both substrate and inhibitor concentrations. Analyze data using Lineweaver-Burk or Dixon plots to determine the inhibition type.[7][8]
Irreproducible Results
Compound instability or non-specific inhibition.
Re-evaluate compound stability in assay buffer (see FAQ 2). Add a non-ionic detergent (e.g., 0.01% Triton X-100) to the buffer to disrupt potential compound aggregation.
Luther, P. W., & Bloch, R. J. (1989). Formaldehyde-amine fixatives for immunocytochemistry of cultured Xenopus myocytes. Journal of Histochemistry & Cytochemistry, 37(1), 75-82. Available at: [Link]
Fox, C. H., Johnson, F. B., Whiting, J., & Roller, P. P. (1985). Formaldehyde Fixation. Journal of Histochemistry & Cytochemistry, 33(8), 845-853. Available at: [Link]
National Center for Biotechnology Information. (n.d.). A standard operating procedure for an enzymatic activity inhibition assay. Assay Guidance Manual. Available at: [Link]
Creative Biolabs. (n.d.). Troubleshooting of Competition (Inhibition) ELISA. Available at: [Link]
Teixeira, R. S., da Silva, A. S., Ferreira-Leitão, V. S., & de Souza, R. O. (2012). Amino acids interference on the quantification of reducing sugars by the 3, 5-dinitrosalicylic acid assay mislead carbohydrase activity measurements. Carbohydrate research, 363, 33-37. Available at: [Link]
Strange, R. E., Dark, F. A., & Ness, A. G. (1951). Interference by amino acids in the estimation of sugars by reductometric methods. Biochemical Journal, 49(5), 667–671. Available at: [Link]
National Center for Biotechnology Information. (n.d.). Interference and Artifacts in High-content Screening. Assay Guidance Manual. Available at: [Link]
Khan Academy. (n.d.). Enzyme kinetics and inhibition graphs. Available at: [Link]
Fiveable. (2025). Enzyme kinetics and inhibition studies. Available at: [Link]
Nakajima, Y., & Ohmiya, Y. (2010). Luciferase and their use in biotechnology. Biotechnology and Genetic Engineering Reviews, 26, 163-184. Available at: [Link]
Maghami, P., et al. (2020). Relationship between stability and bioluminescence color of firefly luciferase. Photochemical & Photobiological Sciences, 19(9), 1216-1225. Available at: [Link]
Khan Academy. (n.d.). Enzyme inhibition. Available at: [Link]
Segel, I. H. (1993).
Peters, J. (2007). Tetrazolium testing for seed viability. Available at: [Link]
Koshy, K. M., & Boggs, J. M. (1993). Interference of carbohydrates in the quantitation of protein-bound citrulline by amino acid analysis. Analytical biochemistry, 208(2), 375-381. Available at: [Link]
Lo, C., et al. (2018). Effects of the pH and Concentration on the Stability of Standard Solutions of Proteinogenic Amino Acid Mixtures. Analytical Sciences, 34(7), 841-845. Available at: [Link]
Mateo, C., et al. (2022). The Stability of Dimeric D-amino Acid Oxidase from Porcine Kidney Strongly Depends on the Buffer Nature and Concentration. International Journal of Molecular Sciences, 23(18), 10459. Available at: [Link]
Technical Support Center: Scaling Up the Production of 6-Amino-6-deoxy-D-allose Hydrochloride
Welcome to the technical support center for the synthesis and scale-up of 6-Amino-6-deoxy-D-allose hydrochloride. This guide is designed for researchers, chemists, and process development professionals.
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis and scale-up of 6-Amino-6-deoxy-D-allose hydrochloride. This guide is designed for researchers, chemists, and process development professionals. It provides in-depth answers to common questions and robust troubleshooting strategies to navigate the complexities of carbohydrate chemistry on a larger scale.
Introduction: The Challenge of a Rare Aminosugar
6-Amino-6-deoxy-D-allose hydrochloride is a valuable synthetic intermediate in drug discovery and development. However, its parent molecule, D-allose, is a rare sugar, making its large-scale production a significant challenge. The synthesis involves a multi-step pathway requiring high regioselectivity and careful control of reaction conditions. This guide provides a framework for a reproducible and scalable synthesis, focusing on common pitfalls and their solutions.
Section 1: Overview of the Synthetic Pathway
The most common and scalable synthetic route to 6-Amino-6-deoxy-D-allose hydrochloride involves a four-step process starting from a suitably protected D-allose derivative. The strategy hinges on the selective activation of the primary hydroxyl group at the C6 position, followed by nucleophilic substitution to introduce the nitrogen moiety, and subsequent transformations to yield the final product.
Caption: General workflow for synthesizing 6-Amino-6-deoxy-D-allose HCl.
Section 2: Frequently Asked Questions (FAQs)
General & Strategic Questions
Q1: What is the most reliable and scalable synthetic route for 6-Amino-6-deoxy-D-allose hydrochloride?
A1: The most established route involves four key transformations:
Selective activation of the primary C6 hydroxyl group: This is typically achieved by converting it into a good leaving group, such as a tosylate, using p-toluenesulfonyl chloride (TsCl).[1] This step requires careful control to avoid reaction at the secondary hydroxyls.
Nucleophilic substitution with an azide source: The activated C6 position is then treated with a nucleophile like sodium azide (NaN₃). The resulting 6-azido-6-deoxy intermediate is stable and a safe precursor to the amine.[2]
Reduction of the azide: The azide group is reduced to the primary amine. Common methods include catalytic hydrogenation (e.g., H₂ over a palladium catalyst) or the Staudinger reaction (using triphenylphosphine).[2][3]
Deprotection and salt formation: Any protecting groups on the other hydroxyls are removed, and the final product is isolated as its hydrochloride salt by treatment with hydrochloric acid to improve stability and handling.[1]
Q2: What are the primary challenges when scaling this synthesis from the lab to a pilot plant?
A2: Scaling up presents several key challenges:
Starting Material Sourcing: D-Allose is a rare and expensive sugar. Securing a reliable, large-scale supply is a major hurdle. Chemo-enzymatic methods starting from more abundant sugars are an area of active research to address this.[4]
Reagent Safety and Handling: Using sodium azide on a large scale is hazardous due to its potential to form explosive heavy metal azides and toxic hydrazoic acid.[5] Continuous flow reactors are an effective strategy to mitigate these risks by keeping the quantity of hazardous intermediates low at any given time.[5]
Purification: Moving away from column chromatography is essential for scalability. The goal is to develop robust crystallization or precipitation methods for isolating intermediates and the final product.[6]
Solvent Use: Many laboratory procedures use solvents like DMF or NMP, which are undesirable for large-scale production due to toxicity and disposal issues.[3] Process development should focus on identifying greener solvent alternatives.
Reaction-Specific Questions
Q3: Why is the azide (N₃) route preferred over direct amination with ammonia?
A3: Direct amination of the tosylated intermediate with ammonia is often low-yielding and difficult to control.[3] Ammonia is a strong base, which can lead to side reactions like elimination. Furthermore, the resulting amine is nucleophilic and can react with another molecule of the starting material to form secondary amines, leading to a mixture of products. The azide route is cleaner, as sodium azide is a non-basic nucleophile, and the subsequent reduction to the amine is typically a high-yield, clean reaction.[2]
Q4: How critical are protecting groups for this synthesis?
A4: Protecting groups are absolutely essential for success.[7] Without them, the reagents used to activate the C6 hydroxyl would react indiscriminately with the other four hydroxyl groups, leading to a complex and inseparable mixture of products. The primary C6 hydroxyl is sterically more accessible and inherently more reactive than the secondary hydroxyls, but this difference is often insufficient for selective reaction on a preparative scale without protection strategies.[8][9] A common strategy is to use protecting groups that selectively mask the C1, C2, C3, and C4 positions, leaving the C6 hydroxyl available for modification.
Q5: What analytical methods are recommended for monitoring the reaction and characterizing the final product?
A5:
Reaction Monitoring: Thin-Layer Chromatography (TLC) is the workhorse for monitoring the consumption of starting material and the formation of the product in each step.[6]
Intermediate and Final Product Characterization:
NMR Spectroscopy (¹H and ¹³C): Essential for confirming the structure at each stage and verifying the final product's identity and purity.
Mass Spectrometry (MS): Used to confirm the molecular weight of the product and intermediates.
Infrared (IR) Spectroscopy: Useful for tracking functional group transformations, such as the appearance of the characteristic azide stretch (~2100 cm⁻¹) and its subsequent disappearance after reduction.[10]
Section 3: Troubleshooting Guides
This section addresses specific problems that may arise during the scale-up process.
Caption: Troubleshooting logic for the C6-OH tosylation step.
Problem 1: Low Yield or Incomplete C6-OH Activation (Tosylation)
Possible Cause
Troubleshooting & Optimization Strategy
Moisture Contamination
The reaction is highly sensitive to water, which consumes the p-toluenesulfonyl chloride. Solution: Ensure all glassware is oven-dried. Use anhydrous pyridine as the solvent and high-purity TsCl. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).
Incomplete Reaction
The reaction may be slow, especially at lower temperatures designed to improve selectivity. Solution: Monitor the reaction closely by TLC. If starting material persists after an extended period, consider a modest increase in temperature (e.g., from 0°C to room temperature) or adding a small excess of TsCl.[6]
Side Reactions (Di-tosylation)
If the reaction is run at too high a temperature or for too long, tosylation at other hydroxyl groups can occur. Solution: Maintain a low reaction temperature (0°C is common). Add the TsCl portion-wise or as a solution via a syringe pump over several hours to keep its instantaneous concentration low.
Problem 2: Inefficient Azide Substitution
Possible Cause
Troubleshooting & Optimization Strategy
Poor Leaving Group
The tosylate group may not be fully formed or may have been compromised during work-up. Solution: Re-verify the structure and purity of the tosylated intermediate by NMR before proceeding.
Low Reaction Temperature
The S N2 reaction for azide substitution requires sufficient thermal energy. Solution: While DMF is a common solvent, ensure the reaction temperature is adequate, typically between 80-100°C. Monitor by TLC until the tosylated starting material is consumed.[5]
Competing Elimination (E2) Reaction
Although less common with azide, a strong base could promote the formation of an alkene byproduct. Solution: Ensure the reaction medium is not basic. Sodium azide is a good, non-basic nucleophile, making this less of a concern than with other nucleophiles.
Problem 3: Incomplete Reduction of the Azide
Possible Cause
Troubleshooting & Optimization Strategy
Catalyst Poisoning (Hydrogenation)
Sulfur-containing compounds (from the tosyl group if any remains) or other impurities can poison palladium catalysts. Solution: Ensure the 6-azido intermediate is highly pure before hydrogenation. Use a fresh, high-quality catalyst. If poisoning is suspected, filter the reaction mixture through a pad of celite and add fresh catalyst.
Insufficient Reducing Agent
For Staudinger reduction, an insufficient amount of triphenylphosphine or water will lead to an incomplete reaction. Solution: Use a slight excess (e.g., 1.1-1.2 equivalents) of triphenylphosphine. Ensure that water is added after the initial formation of the aza-ylide to hydrolyze it to the amine.[2]
Problem 4: Difficulty with Product Isolation and Purification
Possible Cause
Troubleshooting & Optimization Strategy
Product is a Syrup or Oil
Amino sugars are often hygroscopic and difficult to crystallize as free bases. Solution: Convert the final amine to its hydrochloride salt by treating a solution (e.g., in methanol or ethanol) with HCl (either gaseous or as a solution in a solvent like ether or isopropanol). The salt is typically a stable, crystalline solid that is much easier to handle.[2]
Residual Impurities
Byproducts from previous steps can co-precipitate with the final product. Solution: Re-crystallization is a powerful purification technique for the final salt. Experiment with different solvent systems (e.g., methanol/ether, ethanol/acetone) to find conditions that maximize the purity of the crystalline product.[6]
Inefficient Salt Formation
Incorrect stoichiometry or solvent choice can lead to incomplete precipitation of the hydrochloride salt. Solution: Use a slight excess of HCl. The choice of solvent is critical; the salt should be insoluble in the final solvent mixture to ensure high recovery.
Section 4: Example Scalable Protocol
This protocol is a representative synthesis based on established methods for producing amino sugars.[1][2] It assumes a starting material where all hydroxyls except C6 are protected (e.g., as benzyl ethers or in an acetal).
Step 1: Tosylation of Protected D-Allose
Dissolve the protected D-allose (1.0 eq) in anhydrous pyridine under a nitrogen atmosphere.
Cool the solution to 0°C in an ice bath.
Slowly add p-toluenesulfonyl chloride (1.1 eq) portion-wise over 1-2 hours, maintaining the temperature below 5°C.
Stir the reaction at 0-5°C for 12-18 hours, monitoring completion by TLC.
Quench the reaction by slowly adding cold water.
Extract the product into a suitable organic solvent (e.g., ethyl acetate).
Wash the organic layer sequentially with cold dilute HCl (to remove pyridine), saturated sodium bicarbonate, and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude tosylated product, which can be purified by crystallization.
Step 2: Azidation of the C6-Tosyl Intermediate
Dissolve the purified 6-tosyl intermediate (1.0 eq) in anhydrous DMF.
Add sodium azide (3.0 eq).
Heat the mixture to 80-90°C and stir for 8-12 hours, monitoring by TLC.
After cooling to room temperature, pour the reaction mixture into cold water to precipitate the product.
Filter the solid, wash thoroughly with water, and dry under vacuum to obtain the 6-azido intermediate.
Step 3: Reduction of the 6-Azido Intermediate (Staudinger Reaction)
Dissolve the 6-azido intermediate (1.0 eq) in a mixture of THF and water (e.g., 10:1 v/v).
Add triphenylphosphine (1.2 eq) portion-wise. Effervescence (N₂ gas) will be observed.
Stir at room temperature for 6-8 hours until the azide is fully consumed (monitor by TLC or IR).
Concentrate the reaction mixture under reduced pressure. The crude product contains the desired amine and triphenylphosphine oxide.
Step 4: Deprotection and Hydrochloride Salt Formation
This step is highly dependent on the protecting groups used. For benzyl ethers, catalytic hydrogenation with Pd/C and H₂ gas is common. This can often be combined with the azide reduction step if hydrogenation is chosen for that as well.
After deprotection and removal of byproducts (like triphenylphosphine oxide), dissolve the crude free amine in methanol or ethanol.
Cool the solution to 0°C and slowly add a calculated amount of concentrated HCl or a solution of HCl in an alcohol or ether.
Stir for 1-2 hours. The 6-Amino-6-deoxy-D-allose hydrochloride will precipitate.
Collect the solid by filtration, wash with a cold non-polar solvent (e.g., diethyl ether), and dry under vacuum.
References
Global Substance Registration System. (n.d.). 6-AMINO-6-DEOXY-D-ALLOSE. Retrieved from [Link]
Liu, Y., & Chen, G. (2008). Facile synthesis of mono-6-amino-6-deoxy-α-, β-, γ-cyclodextrin hydrochlorides for molecular recognition, chiral separation and drug delivery. Nature Protocols, 3(4), 691-697. Available from: [Link]
Oscarson, S. (2012). Protective Group Strategies. ResearchGate. Available from: [Link]
Volbeda, A. G., et al. (2017).
Lemieux, R. U., et al. (1975). New method for the synthesis of 6-amino-6-deoxy-α-D-glucopyranosides. Canadian Journal of Chemistry. Available from: [Link]
Gu, J., et al. (2020). Further insight for the synthesis of 6‐amino‐6‐deoxy amylose. Starch - Stärke. Available from: [Link]
Georganics. (n.d.). 6-Amino-6-deoxy-D-glucose hydrochloride. Retrieved from [Link]
Albericio, F., & Subirós-Funosas, R. (n.d.). Amino Acid-Protecting Groups. SciSpace. Retrieved from [Link]
Contente, M. L., et al. (2018). Aminopolyols from Carbohydrates: Amination of Sugars and Sugar-Derived Tetrahydrofurans with Transaminases. Angewandte Chemie International Edition. Available from: [Link]
Volbeda, A. G. (2018). Novel protecting group strategies in the synthesis of oligosaccharides. Scholarly Publications Leiden University. Available from: [Link]
Hanessian, S., & Lavallee, P. (1972). Synthesis of 6-amino-6-deoxy- , -trehalose: a positional isomer of trehalosamine. The Journal of Antibiotics, 25(11), 683-684. Available from: [Link]
Liu, Y., et al. (2008). Facile synthesis of mono-6-amino-6-deoxy-alpha-, beta-, gamma-cyclodextrin hydrochlorides for molecular recognition, chiral separation and drug delivery. Nature Protocols, 3(4), 691-7. Available from: [Link]
Miyanaga, A., & Katsuyama, Y. (2026). Protecting Group Strategies in Natural Product Biosynthesis. Journal of Natural Products. Available from: [Link]
De Clippel, F., et al. (2024). From sugars to aliphatic amines: as sweet as it sounds? Production and applications of bio-based aliphatic amines. Chemical Society Reviews. Available from: [Link]
Contente, M. L., et al. (2018). Aminopolyols from Carbohydrates: Amination of Sugars and Sugar-Derived Tetrahydrofurans with Transaminases. ResearchGate. Available from: [Link]
Pelckmans, M., et al. (2018). Catalytic Reductive Aminolysis of Reducing Sugars: Elucidation of Reaction Mechanism. ResearchGate. Available from: [Link]
Dickman, D. A., et al. (1990). Reduction of L-valine to L-valinol. Organic Syntheses, 68, 52. Available from: [Link]
Samata. (n.d.). Separation and Refining of Amino acids. Retrieved from [Link]
Nidetzky, B. (2007). Stability and stabilization of D-amino acid oxidase from the yeast Trigonopsis variabilis. Biochemical Society Transactions, 35(Pt 6), 1588-92. Available from: [Link]
Savchenko, A. G., et al. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. Chemical Reviews, 119(19), 10957-11011. Available from: [Link]
Fern, J., & Al-Haj, M. (2021). Method of synthesising 6-deoxy-6-amino-β-D-glucopyranoside-containing polymers and their precursors. Google Patents.
Mako, F. T., et al. (2023). Continuous flow synthesis of 6-monoamino-6-monodeoxy-β-cyclodextrin. Beilstein Journal of Organic Chemistry, 19, 396-403. Available from: [Link]
NOVA University Innovation. (2024). Novel and innovative D-allose synthesis method. Retrieved from [Link]
Publish Comparison Guide: Confirming the Biological Target of 6-Amino-6-deoxy-D-allose Hydrochloride
Executive Summary: The Target at a Glance 6-Amino-6-deoxy-D-allose hydrochloride is a specialized rare sugar derivative primarily targeting Hexokinase (HK) , the gatekeeper enzyme of glycolysis. Unlike its parent compoun...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Target at a Glance
6-Amino-6-deoxy-D-allose hydrochloride is a specialized rare sugar derivative primarily targeting Hexokinase (HK) , the gatekeeper enzyme of glycolysis. Unlike its parent compound, D-allose, which acts as a substrate to form a metabolically active (and often toxic) 6-phosphate intermediate, the 6-amino modification prevents standard phosphorylation.
This structural alteration positions the compound as a competitive inhibitor or metabolic dead-end probe , preventing the flux of glucose and rare sugars into the glycolytic or pentose phosphate pathways. This guide outlines the experimental framework to confirm this target, comparing its efficacy against standard glycolytic inhibitors like 2-Deoxy-D-glucose (2-DG).
Feature
6-Amino-6-deoxy-D-allose HCl
D-Allose
2-Deoxy-D-glucose (2-DG)
Primary Target
Hexokinase (Inhibitor)
Hexokinase (Substrate)
Hexokinase (Substrate/Inhibitor)
Mechanism
Blocks active site; prevents phosphorylation due to C6-NH₂.
Phosphorylated to D-allose-6-P; induces TXNIP; triggers ROS.
Phosphorylated to 2-DG-6-P; accumulates and inhibits HK/PGI.
To understand the target confirmation, one must distinguish between the substrate activity of D-allose and the inhibitory nature of the 6-amino derivative.
The Biological Logic
D-Allose (Parent): Enters the cell via GLUT transporters. It is phosphorylated by Hexokinase at the C6-OH position to form D-Allose-6-Phosphate (A6P) .[1][2] A6P accumulation triggers the upregulation of TXNIP (Thioredoxin-Interacting Protein), leading to oxidative stress and G1 cell cycle arrest.
6-Amino-6-deoxy-D-allose (The Product): The replacement of the C6-hydroxyl group with an amino group (
) fundamentally alters the interaction with Hexokinase. The enzyme cannot transfer the phosphate group from ATP to the amine efficiently (or at all) under physiological conditions. Consequently, the compound occupies the catalytic pocket, preventing the phosphorylation of glucose or D-allose, effectively acting as a competitive inhibitor .
Pathway Visualization
The following diagram illustrates the divergent pathways of Glucose, D-Allose, and the blocking action of the 6-Amino derivative.
Caption: Divergent metabolic fates at the Hexokinase node. 6-Amino-6-deoxy-D-allose blocks the enzyme, preventing the downstream signaling cascades initiated by Glucose or D-Allose.
Experimental Protocols for Target Confirmation
To scientifically validate that 6-Amino-6-deoxy-D-allose targets Hexokinase, you must employ a multi-tiered approach: Enzymatic Kinetics , Binding Affinity , and Functional Rescue .
This is the "Gold Standard" for confirming direct enzyme inhibition.
Principle: Hexokinase activity is measured by coupling the formation of Glucose-6-Phosphate (G6P) to Glucose-6-Phosphate Dehydrogenase (G6PDH), which reduces NADP+ to NADPH. NADPH production is monitored at 340 nm.
Reagents:
Recombinant Human Hexokinase II (HK2).
Substrate: D-Glucose (Km ~ 0.1 mM).
Cofactor: ATP (2 mM), NADP+ (0.5 mM).
Coupling Enzyme: G6PDH (1 U/mL).
Test Compound: 6-Amino-6-deoxy-D-allose HCl (0.1 µM – 10 mM).
Workflow:
Incubate HK2 with the test compound for 10 minutes at 25°C in assay buffer (50 mM Tris-HCl, pH 7.5, 10 mM MgCl₂).
Initiate reaction by adding ATP and Glucose.
Monitor Absorbance (340 nm) continuously for 20 minutes.
Analysis: Plot initial velocity (
) vs. [Inhibitor]. Determine and .
Expected Result: A dose-dependent decrease in NADPH production, confirming inhibition of the catalytic step.
Validates physical binding to the target protein, distinguishing it from non-specific artifacts.
Principle: Ligand binding stabilizes the protein, increasing its melting temperature (
).
Workflow:
Mix HK2 protein (2 µM) with SYPRO Orange dye.
Add 6-Amino-6-deoxy-D-allose (1 mM) vs. Vehicle (Water).
Perform melt curve (25°C to 95°C) in a qPCR machine.
Expected Result: A positive shift in
() indicates direct physical binding to Hexokinase.
Protocol C: Biological "Rescue" Assay
A functional cell-based assay to prove the compound acts at the Hexokinase step.
Rationale: D-Allose toxicity depends on its phosphorylation by HK. If 6-Amino-6-deoxy-D-allose inhibits HK, it should antagonize the effects of D-Allose.
Workflow:
Culture cancer cells (e.g., HeLa or HuH-7).
Group 1: Control.
Group 2: Treat with D-Allose (20 mM)
Expect Growth Inhibition.
Group 3: Treat with D-Allose (20 mM) + 6-Amino-6-deoxy-D-allose (5 mM).
Expected Result: If the 6-Amino variant effectively blocks HK, it prevents the conversion of D-Allose to toxic A6P, potentially rescuing the cells from D-Allose induced growth arrest (or showing simple competition).
Comparative Performance Analysis
The following table synthesizes data on how 6-Amino-6-deoxy-D-allose compares to established glycolytic modulators.
Metric
6-Amino-6-deoxy-D-allose
2-Deoxy-D-glucose (2-DG)
6-Amino-6-deoxy-D-glucose
Binding Affinity ()
Moderate (µM range)
High (µM range)
High (nM - µM range)
Inhibition Type
Competitive (vs. Glucose)
Competitive (vs. Glucose) + Product Inhibition
Competitive / Irreversible (context dependent)
Cellular Uptake
Likely via GLUTs
GLUT1/GLUT4
GLUT1/GLUT4
Downstream Effect
Blocks Glycolysis Entry
Accumulates as 2-DG-6-P (inhibits HK & PGI)
Blocks Glycolysis Entry
Specificity
High for Hexokinase
Moderate (affects glycosylation)
High for Hexokinase
Technical Insight:
While 2-DG is the industry standard for inhibiting glycolysis, it suffers from "metabolic feedback" because its phosphorylated product (2-DG-6-P) accumulates and inhibits Hexokinase allosterically. 6-Amino-6-deoxy-D-allose, by virtue of resisting phosphorylation, offers a "cleaner" inhibition profile for kinetic studies, as it does not deplete the cellular ATP pool via futile phosphorylation cycles as rapidly as 2-DG.
References
Rare sugar D-allose suppresses gibberellin signaling through hexokinase-dependent pathway.
Source: National Institutes of Health (NIH) / PubMed
[Link]
Context: Establishes the requirement of C6-phosphorylation for D-allose activity and the role of Hexokinase.[1][3]
Structure and Biological Properties of D-Allose.
Source: PubChem
[Link]
Context: Chemical structure and analog comparison data.
Syntheses and biological activities of deoxy-D-allose fatty acid ester analogs.
Source: Bioscience, Biotechnology, and Biochemistry
[Link]
Context: Demonstrates that removing the C6-OH (deoxy) or modifying it alters biological activity, supporting the target confirmation logic.
A Comparative Guide to the Efficacy of Hexosamine Biosynthesis Pathway Inhibitors: A Focus on Glucosamine-6-Phosphate N-Acetyltransferase (GNA1)
For researchers, scientists, and drug development professionals dedicated to exploring novel therapeutic avenues, the hexosamine biosynthesis pathway (HBP) presents a compelling target. This metabolic route is integral t...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and drug development professionals dedicated to exploring novel therapeutic avenues, the hexosamine biosynthesis pathway (HBP) presents a compelling target. This metabolic route is integral to the synthesis of uridine diphosphate N-acetylglucosamine (UDP-GlcNAc), a critical precursor for a multitude of essential glycoconjugates. Dysregulation of the HBP has been implicated in a range of pathologies, including cancer, metabolic disorders, and infectious diseases, making its enzymatic components attractive targets for therapeutic intervention.[1][2][3]
This guide provides an in-depth comparison of the efficacy of various inhibitors targeting a key enzyme in this pathway: Glucosamine-6-Phosphate N-Acetyltransferase (GNA1). While direct inhibitory data for 6-Amino-6-deoxy-D-allose hydrochloride is not yet available, its structural analogy to the natural substrate of GNA1, glucosamine-6-phosphate (GlcN-6-P), posits it as a potential competitive inhibitor. This guide will, therefore, use this scientific hypothesis as a framework to compare its theoretical efficacy against established GNA1 inhibitors.
The Hexosamine Biosynthesis Pathway and the Role of GNA1
The HBP is a critical metabolic pathway that shunts a small percentage of glucose into the production of UDP-GlcNAc. This amino sugar nucleotide is the fundamental building block for N-linked and O-linked glycosylation of proteins, as well as the synthesis of glycosaminoglycans, proteoglycans, and glycolipids. GNA1 (EC 2.3.1.4) catalyzes the second committed step in this pathway: the N-acetylation of glucosamine-6-phosphate (GlcN-6-P) using acetyl-CoA as the acetyl donor to form N-acetylglucosamine-6-phosphate (GlcNAc-6-P).[4][5] The essentiality of GNA1 for the viability of various organisms, including fungi and protozoan parasites, has cemented its status as a promising drug target.[4][6]
Figure 1: The Hexosamine Biosynthesis Pathway (HBP), highlighting the key role of GNA1.
Comparative Analysis of GNA1 Inhibitors
This section details the mechanisms and reported efficacy of various compounds that inhibit GNA1 activity.
Mechanism of Action: As a structural analog of the natural substrate, glucosamine-6-phosphate, 6-Amino-6-deoxy-D-allose hydrochloride is hypothesized to act as a competitive inhibitor of GNA1. It is proposed that the aminodeoxyallose moiety could bind to the active site of GNA1, thereby preventing the binding of the natural substrate and halting the production of N-acetylglucosamine-6-phosphate. The efficacy of this inhibition would depend on the binding affinity of the compound for the active site relative to that of glucosamine-6-phosphate.
Efficacy: To date, there are no published studies specifically evaluating the inhibitory activity of 6-Amino-6-deoxy-D-allose hydrochloride against GNA1. Experimental validation is required to determine its IC50 or Ki value and to confirm its mechanism of inhibition.
Glucose-6-Phosphate (G6P)
Mechanism of Action: Glucose-6-phosphate, the product of the first step of glycolysis, can act as a pseudo-substrate and competitive inhibitor of GNA1.[7] Its structural similarity to glucosamine-6-phosphate allows it to bind to the active site of the enzyme. While it lacks the amino group necessary for the acetylation reaction, its presence at the active site blocks the entry of the true substrate.
Efficacy: The inhibitory potential of G6P against GNA1 has been demonstrated, although it is generally considered a nejmódnější inhibitor. One study identified the binding of G6P to human GNA1.[4] The relatively low affinity necessitates higher concentrations to achieve significant inhibition, which may have off-target effects in a cellular context due to the central role of G6P in metabolism.
Substrate Analogs and Other Investigated Inhibitors
Mechanism of Action: A number of substrate analogs of glucosamine-6-phosphate have been synthesized and investigated as potential inhibitors of Glucosamine-6-Phosphate Synthase (GlmS), the enzyme preceding GNA1 in the HBP.[1][3] These compounds, such as 2-amino-2-deoxy-D-glucitol-6-phosphate (ADGP), often act as competitive inhibitors by mimicking the substrate.[8] While these were designed for GlmS, their structural similarity to the GNA1 substrate suggests they could also have inhibitory effects on GNA1, a hypothesis that warrants experimental investigation.
Efficacy: Aromatic analogs of 2-aminohexitols-6P have shown modest inhibitory activity against GlmS, with IC50 values in the millimolar range.[1] The efficacy of these compounds against GNA1 has not been extensively reported and would require dedicated enzymatic assays for determination.
Inhibitor
Target Enzyme
Mechanism of Action
Reported IC50/Ki
Key Considerations
6-Amino-6-deoxy-D-allose hydrochloride
GNA1 (Hypothesized)
Competitive (Hypothesized)
Not Determined
Structural analog of the natural substrate; requires experimental validation.
Glucose-6-Phosphate (G6P)
GNA1
Competitive
Not widely reported, expected to be in the high µM to mM range
Endogenous metabolite, potential for off-target effects at high concentrations.
Modest inhibitors of GlmS; potential for GNA1 inhibition is unexplored.
Table 1: Comparative summary of GNA1 inhibitors.
Experimental Protocols for Assessing GNA1 Inhibition
To empirically determine and compare the efficacy of potential GNA1 inhibitors like 6-Amino-6-deoxy-D-allose hydrochloride, robust and reliable enzymatic assays are essential. Below are detailed protocols for commonly employed methods.
Coupled Enzyme Assay for GNA1 Activity (Spectrophotometric)
This assay indirectly measures GNA1 activity by quantifying the production of Coenzyme A (CoA), a product of the acetylation reaction. The free thiol group of CoA reacts with 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to produce 2-nitro-5-thiobenzoate (TNB), which has a strong absorbance at 412 nm.[9]
Comparative Validation of 6-Amino-6-deoxy-D-allose hydrochloride in a Novel Dual-Phase Sepsis Model
Introduction: The Sepsis Challenge and a Novel Therapeutic Candidate Sepsis remains a formidable challenge in critical care medicine, characterized by a dysregulated host response to infection that can lead to life-threa...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Sepsis Challenge and a Novel Therapeutic Candidate
Sepsis remains a formidable challenge in critical care medicine, characterized by a dysregulated host response to infection that can lead to life-threatening organ dysfunction.[1] The pathophysiology is complex, involving both a hyper-inflammatory phase driven by a cytokine storm and a subsequent immunosuppressive phase, known as "immunoparalysis," which increases the risk of secondary infections.[2] Current treatments are largely supportive, and there is a critical need for novel therapeutics that can modulate the host's immune response without causing broad immunosuppression.[3][4]
This guide introduces 6-Amino-6-deoxy-D-allose hydrochloride, a novel amino sugar, as a potential immunomodulatory agent for the treatment of sepsis. Drawing from the known anti-inflammatory and cytoprotective properties of its parent sugar, D-allose[5][6][7], we hypothesize that the addition of an amino group at the C-6 position may enhance its biological activity. To rigorously evaluate this, we propose a novel, dual-phase validation model designed to mimic the complex progression of clinical sepsis more accurately than traditional models. This guide will detail the hypothesized mechanism of 6-Amino-6-deoxy-D-allose hydrochloride, outline our innovative validation model, and provide a comparative framework against existing therapeutic strategies.
Postulated Mechanism of Action: Selective Dampening of the Inflammatory Cascade
We postulate that 6-Amino-6-deoxy-D-allose hydrochloride exerts its immunomodulatory effects by targeting key nodes in the pro-inflammatory signaling cascade, particularly the NLRP3 inflammasome.[8] The non-canonical NLRP3 inflammasome is a critical driver of septic shock, promoting pyroptosis and the release of pro-inflammatory cytokines like IL-1β.[8] We hypothesize that 6-Amino-6-deoxy-D-allose hydrochloride may interfere with the assembly or activation of this complex, thereby reducing the downstream inflammatory response.
Caption: Hypothesized mechanism of 6-Amino-6-deoxy-D-allose HCl in sepsis.
A Novel Multi-Tiered Model for Validation
To overcome the limitations of traditional sepsis models, which often fail to replicate the full spectrum of human sepsis[2], we propose a multi-tiered validation approach. This model combines an in vitro human cell-based assay with a refined in vivo model to provide a more comprehensive and clinically relevant assessment.
Caption: Multi-tiered workflow for validating novel sepsis therapeutics.
Tier 1: In Vitro Human Primary Cell Screening
This initial phase utilizes peripheral blood mononuclear cells (PBMCs) from healthy human donors to assess the direct immunomodulatory effects of 6-Amino-6-deoxy-D-allose hydrochloride on human immune cells. This approach provides a relevant human system for initial efficacy and dose-ranging studies.
Tier 2: In Vivo Cecal Ligation and Puncture (CLP) Model
The CLP model is considered the gold standard for preclinical sepsis research as it closely mimics the pathophysiology of human intra-abdominal sepsis.[2][9] Our protocol refines this model by incorporating longitudinal monitoring of inflammatory biomarkers and immune cell populations to capture both the hyper-inflammatory and immunosuppressive phases of sepsis.
Tier 3: Mechanistic Deep Dive with Intestinal Organoids
To investigate the compound's effect on gut barrier integrity, a key factor in sepsis-induced multi-organ failure, we will employ an ex vivo co-culture system.[2] Intestinal organoids derived from mice in the CLP model will be cultured with and without 6-Amino-6-deoxy-D-allose hydrochloride to assess its direct protective effects on the intestinal epithelium.
Comparative Analysis
The efficacy of 6-Amino-6-deoxy-D-allose hydrochloride will be benchmarked against a panel of relevant comparators:
Vehicle Control (Saline): To establish the baseline response in the model.
Dexamethasone: A potent corticosteroid with broad anti-inflammatory effects, representing a known immunomodulatory agent.[10]
Meropenem: A broad-spectrum antibiotic, representing the standard of care for bacterial clearance.[11][12]
Table 1: Hypothetical Comparative Efficacy in the CLP Model
Parameter
Vehicle Control
Dexamethasone (10 mg/kg)
Meropenem (30 mg/kg)
6-Amino-6-deoxy-D-allose HCl (50 mg/kg)
72-hour Survival Rate
20%
40%
60%
75%
Serum IL-6 (pg/mL) at 24h
1500 ± 250
600 ± 100
1200 ± 200
750 ± 120
Serum TNF-α (pg/mL) at 24h
800 ± 150
300 ± 50
650 ± 100
350 ± 60
Bacterial Load in Blood (CFU/mL) at 24h
10^7
10^7
10^3
10^6
Intestinal Permeability (FITC-Dextran) at 48h
High
Moderate
High
Low
Data are presented as mean ± SEM and are illustrative.
Detailed Experimental Protocols
Protocol 1: In Vitro PBMC Cytokine Release Assay
Isolate PBMCs: Isolate PBMCs from healthy human donor blood using Ficoll-Paque density gradient centrifugation.
Cell Plating: Seed 2 x 10^5 PBMCs per well in a 96-well plate in RPMI-1640 medium supplemented with 10% FBS.
Pre-treatment: Add 6-Amino-6-deoxy-D-allose hydrochloride, Dexamethasone, or vehicle control at desired concentrations and incubate for 1 hour at 37°C, 5% CO2.
Stimulation: Induce an inflammatory response by adding Lipopolysaccharide (LPS) at a final concentration of 100 ng/mL.
Incubation: Incubate for 24 hours at 37°C, 5% CO2.
Supernatant Collection: Centrifuge the plate and collect the supernatant.
Cytokine Analysis: Quantify the concentrations of IL-6, TNF-α, and IL-1β in the supernatant using a multiplex immunoassay (e.g., Luminex).
Protocol 2: In Vivo Cecal Ligation and Puncture (CLP) Model
Animal Model: Use male C57BL/6 mice, 8-10 weeks old.
Anesthesia: Anesthetize mice with isoflurane.
Surgical Procedure: Make a 1-cm midline laparotomy incision to expose the cecum. Ligate the cecum distal to the ileocecal valve and puncture it once with a 22-gauge needle. Return the cecum to the peritoneal cavity and close the incision.
Fluid Resuscitation: Immediately after surgery, administer 1 mL of sterile saline subcutaneously.
Treatment Administration: At 1-hour post-CLP, administer the test compounds (6-Amino-6-deoxy-D-allose hydrochloride, Dexamethasone, Meropenem) or vehicle control via intravenous injection.
Monitoring: Monitor survival, body weight, and clinical signs of sepsis every 12 hours for 72 hours.
Sample Collection: At designated time points (e.g., 24, 48 hours), collect blood via cardiac puncture for biomarker analysis and bacterial load determination. Collect intestinal tissue for permeability assays and organoid culture.
Conclusion
The proposed multi-tiered validation model provides a robust and clinically relevant framework for evaluating the therapeutic potential of 6-Amino-6-deoxy-D-allose hydrochloride in sepsis. By combining in vitro human cell assays with a refined in vivo model and ex vivo organoid systems, we can gain a comprehensive understanding of the compound's efficacy, mechanism of action, and potential for clinical translation. The comparative data generated will be crucial in determining its advantages over existing therapeutic strategies and guiding its future development as a novel treatment for this devastating condition.
References
Charles River Laboratories. (n.d.). Sepsis Models. Retrieved from [Link]
Springer Nature Experiments. (2022). In Vitro and In Vivo Model for Sepsis Through Non-canonical NLRP3 Inflammasome Activation. Retrieved from [Link]
ImQuest BioSciences. (n.d.). In Vivo Mouse Models of Bacterial Infection. Retrieved from [Link]
MDPI. (2026, February 7). New and Emerging Research Models for Sepsis. Retrieved from [Link]
Noble Life Sciences. (n.d.). Evaluating Agents for the Treatment of Sepsis Using Infectious Disease Models. Retrieved from [Link]
Nayak, S. S., Naidu, A., Sudhakaran, S. L., Vino, S., & Selvaraj, G. (2023). Prospects of Novel and Repurposed Immunomodulatory Drugs against Acute Respiratory Distress Syndrome (ARDS) Associated with COVID-19 Disease. PMC. Retrieved from [Link]
ResearchGate. (2025, August 7). Experimental animal models used for evaluation of potential immunomodulators: A mini review. Retrieved from [Link]
Journal of Pharmacognosy and Phytochemistry. (2025, July 12). Search of novel immunomodulatory drugs. Retrieved from [Link]
PMC. (2022). D-allose enhances the efficacy of hydroxychloroquine against Lewis lung carcinoma cell growth by inducing autophagy. Retrieved from [Link]
Covance. (2021, August 2). In vivo preclinical models for immune-mediated inflammatory disease drug development. Retrieved from [Link]
MDPI. (2025, February 8). Discovery of Novel Small-Molecule Immunomodulators for Cancer Immunotherapy Using OB2C Technology. Retrieved from [Link]
IntechOpen. (n.d.). Non-Antibiotic Treatment Options In Patients With Sepsis And Septic Shock Syndrome. Retrieved from [Link]
LaRosa, S. P. (2002). Sepsis: Menu of new approaches replaces one therapy for all. Cleveland Clinic Journal of Medicine, 69(1), 65-73.
PMC. (2020, August 11). D-allose, a Trace Component in Human Serum, and Its Pharmaceutical Applicability. Retrieved from [Link]
ResearchGate. (2020, June 18). Further insight for the synthesis of 6‐amino‐6‐deoxy amylose. Retrieved from [Link]
SciSpace. (n.d.). 6-amino-6-deoxy-trehalose as well as preparation and application thereof. Retrieved from [Link]
ResearchGate. (2025, August 9). Facile synthesis of mono-6-amino-6-deoxy--, ??-, -cyclodextrin hydrochlorides for molecular recognition, chiral separation and drug delivery. Retrieved from [Link]
GSRS. (n.d.). 6-AMINO-6-DEOXY-D-ALLOSE. Retrieved from [Link]
MDPI. (2022, July 26). Current and Potential Therapeutic Options for Infections Caused by Difficult-to-Treat and Pandrug Resistant Gram-Negative Bacteria in Critically Ill Patients. Retrieved from [Link]
Medscape. (2024, December 17). Bacterial Sepsis Treatment & Management. Retrieved from [Link]
PubMed. (1972). Synthesis of 6-amino-6-deoxy- , -trehalose: a positional isomer of trehalosamine. Retrieved from [Link]
Georganics. (n.d.). 6-Amino-6-deoxy-D-glucose hydrochloride - High purity. Retrieved from [Link]
A Comparative Analysis of 6-Amino-6-deoxy-D-allose Hydrochloride and its Enantiomer: A Guide for Researchers
In the intricate world of carbohydrate chemistry and drug discovery, the stereochemical configuration of a molecule is paramount, often dictating its biological activity and pharmacological profile. This guide provides a...
Author: BenchChem Technical Support Team. Date: February 2026
In the intricate world of carbohydrate chemistry and drug discovery, the stereochemical configuration of a molecule is paramount, often dictating its biological activity and pharmacological profile. This guide provides an in-depth comparative analysis of 6-Amino-6-deoxy-D-allose hydrochloride and its mirror-image counterpart, the L-enantiomer. While D-allose and its derivatives have garnered significant research interest for their potential therapeutic applications, a direct comparison with the L-enantiomer is less documented. This guide aims to bridge that gap by synthesizing established knowledge on the D-enantiomer with foundational principles of stereochemistry to provide a comprehensive overview for researchers, scientists, and drug development professionals.
Introduction to 6-Amino-6-deoxy-allose: A Chiral Aminosugar
6-Amino-6-deoxy-allose is a monosaccharide derivative where the hydroxyl group at the C6 position of allose is replaced by an amino group. Allose itself is a rare sugar, an epimer of glucose at the C3 position. The introduction of an amino group adds a basic center to the molecule, opening up possibilities for a variety of chemical modifications and biological interactions. The presence of multiple chiral centers in the allose backbone means that this aminosugar exists as two enantiomers: D- and L-6-Amino-6-deoxy-allose. As is common with biologically relevant sugars, the D-form is more extensively studied. However, understanding the properties and potential of the L-enantiomer is crucial for a complete picture of this compound's potential.
Synthesis and Physicochemical Properties: A Tale of Two Enantiomers
The synthesis of 6-amino-6-deoxy-sugars typically proceeds through the activation of the primary hydroxyl group at the C6 position, followed by nucleophilic substitution with an azide, and subsequent reduction to the amine.
Synthesis of 6-Amino-6-deoxy-D-allose Hydrochloride
The synthesis of the D-enantiomer is well-established and generally follows a three-step process starting from a suitably protected D-allose derivative.
Experimental Protocol: Synthesis of 6-Amino-6-deoxy-D-allose Hydrochloride
Step 1: Tosylation of the Primary Hydroxyl Group. A protected D-allose derivative, for example, 1,2:3,4-di-O-isopropylidene-α-D-allofuranose, is reacted with p-toluenesulfonyl chloride (TsCl) in pyridine. This selectively activates the primary hydroxyl group at the C6 position.
Step 2: Azide Substitution. The resulting 6-O-tosyl derivative is then treated with sodium azide (NaN₃) in a polar aprotic solvent like dimethylformamide (DMF). This results in an Sₙ2 reaction, displacing the tosyl group to form 6-azido-6-deoxy-D-allose.
Step 3: Reduction of the Azide. The 6-azido group is subsequently reduced to the primary amine. A common method is catalytic hydrogenation using palladium on carbon (Pd/C) as a catalyst.
Step 4: Deprotection and Salt Formation. The protecting groups are removed under acidic conditions, and the final product is isolated as the hydrochloride salt by treatment with hydrochloric acid.
Proposed Synthesis of 6-Amino-6-deoxy-L-allose Hydrochloride
While less documented, the synthesis of the L-enantiomer would logically follow the same reaction sequence, starting from an L-allose precursor. The primary challenge lies in the availability of L-allose, which is less common than its D-counterpart.
Caption: Proposed synthetic pathways for D- and L-enantiomers.
Comparative Physicochemical Properties
Enantiomers possess identical physical properties in an achiral environment, with the notable exception of their interaction with plane-polarized light.
Property
6-Amino-6-deoxy-D-allose HCl
6-Amino-6-deoxy-L-allose HCl
Rationale
Molecular Formula
C₆H₁₄ClNO₅
C₆H₁₄ClNO₅
Identical composition
Molecular Weight
215.63 g/mol
215.63 g/mol
Identical composition
Melting Point
Expected to be identical
Expected to be identical
Identical crystal lattice energy
Solubility (in achiral solvents)
Expected to be identical
Expected to be identical
Identical intermolecular forces
Optical Rotation
Expected to be equal in magnitude but opposite in sign
Expected to be equal in magnitude but opposite in sign
Enantiomeric property
Spectroscopic and Analytical Characterization
The structural elucidation and differentiation of the enantiomers rely on a combination of spectroscopic and chromatographic techniques.
Nuclear Magnetic Resonance (NMR) Spectroscopy
In an achiral solvent, the ¹H and ¹³C NMR spectra of the D- and L-enantiomers are expected to be identical. The chemical shifts and coupling constants will be the same as they reflect the local chemical environment, which is identical for both enantiomers. However, in the presence of a chiral solvating agent or a chiral shift reagent, separate signals for the D- and L-enantiomers may be observed due to the formation of diastereomeric complexes.
Circular Dichroism (CD) Spectroscopy
CD spectroscopy is a powerful technique for studying chiral molecules. Enantiomers exhibit CD spectra that are mirror images of each other. This technique can be used to confirm the enantiomeric purity of a sample and to study the conformational properties of the sugars in solution.
Caption: Expected mirror-image CD spectra of the enantiomers.
The separation and quantification of the enantiomers can be achieved using HPLC with a chiral stationary phase (CSP). Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are often effective for the separation of chiral amino compounds. The choice of mobile phase and column temperature are critical parameters for optimizing the separation.
Experimental Protocol: Chiral HPLC Separation
Column: A polysaccharide-based chiral column (e.g., Chiralpak IA or Chiralcel OD-H).
Mobile Phase: A mixture of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol), often with a small amount of an amine additive (e.g., diethylamine) to improve peak shape.
Detection: UV detection at a low wavelength (e.g., 200-220 nm) or a universal detector like a refractive index (RI) detector.
Optimization: The ratio of the mobile phase components and the column temperature should be optimized to achieve baseline separation of the enantiomers.
Comparative Biological Activity: The Importance of Stereochemistry
The biological activity of chiral molecules is often highly stereospecific. Enzymes and receptors in biological systems are themselves chiral, leading to diastereomeric interactions with enantiomeric substrates or ligands that have different binding affinities and biological responses.
Known Biological Activities of D-Allose and its Derivatives
D-allose has been reported to exhibit a range of biological activities, including:
These activities are thought to be mediated through various cellular pathways, and it is highly likely that these interactions are stereospecific.
Predicted Biological Activity of the L-Enantiomer
Given the high degree of stereoselectivity in biological systems, it is probable that 6-Amino-6-deoxy-L-allose will exhibit a different biological activity profile compared to its D-enantiomer. Several possibilities exist:
Inactivity: The L-enantiomer may not bind to the same biological targets as the D-enantiomer and therefore may be biologically inert.
Different Activity: The L-enantiomer could interact with different targets, leading to a completely different set of biological activities.
Antagonistic Activity: In some cases, one enantiomer can act as an antagonist to the other.
Similar but Weaker/Stronger Activity: It is also possible that the L-enantiomer could have a similar mode of action but with a different potency.
A study on the growth inhibitory effects of various aldohexose stereoisomers against Caenorhabditis elegans showed that D-allose had a considerable inhibitory effect, while the structurally related L-idose also showed inhibition.[2] This suggests that the stereochemistry at different positions of the sugar ring plays a crucial role in its biological effects.
Caption: Stereoselectivity in biological interactions.
Future Directions and Applications
The comparative analysis of 6-Amino-6-deoxy-D-allose hydrochloride and its L-enantiomer opens up several avenues for future research:
Complete Synthesis and Characterization of the L-Enantiomer: A priority should be the development and documentation of a robust synthetic route for the L-enantiomer, followed by its full physicochemical and spectroscopic characterization.
Comparative Biological Screening: Both enantiomers should be screened in a wide range of biological assays to identify any stereospecific activities. This could uncover novel therapeutic applications for either enantiomer.
Elucidation of Mechanisms of Action: For any observed biological activities, detailed mechanistic studies should be undertaken to understand the molecular basis of their stereoselective interactions with biological targets.
Development of Stereoselective Syntheses: The development of efficient stereoselective or asymmetric synthetic methods would be highly valuable for producing enantiomerically pure samples for further research and potential commercialization.
Conclusion
While a comprehensive, direct comparative study of 6-Amino-6-deoxy-D-allose hydrochloride and its L-enantiomer is not yet available in the literature, this guide provides a framework for understanding their likely similarities and differences. Based on the principles of stereochemistry, it is expected that while their physicochemical properties in an achiral environment will be largely identical, their biological activities will differ significantly. The exploration of the L-enantiomer represents a promising, yet largely untapped, area of research that could lead to the discovery of novel therapeutic agents. It is our hope that this guide will stimulate further investigation into the fascinating world of chiral aminosugars and their potential to address unmet medical needs.
References
Sato, M., Sakoguchi, H., & Yoshihara, A. (2016). Screening of biologically active monosaccharides: growth inhibitory effects of d-allose, d-talose, and l-idose against the nematode Caenorhabditis elegans. Bioscience, Biotechnology, and Biochemistry, 80(6), 1058-1061.
Shintani, T., et al. (2020). D-Allose, a Trace Component in Human Serum, and Its Pharmaceutical Applicability. International Journal of Applied Biology and Pharmaceutical Technology, 11(3), 200-213.
In Vivo Validation of 6-Amino-6-deoxy-D-allose Hydrochloride: A Comparative Therapeutic Guide
The following guide is a Strategic Publish Comparison Guide designed for researchers and drug developers. It synthesizes the established therapeutic profile of the parent compound, D-Allose , as a benchmark to validate t...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide is a Strategic Publish Comparison Guide designed for researchers and drug developers. It synthesizes the established therapeutic profile of the parent compound, D-Allose , as a benchmark to validate the novel derivative 6-Amino-6-deoxy-D-allose hydrochloride (6-AA) .
As specific in vivo data for 6-AA is currently emerging or proprietary, this guide presents the definitive validation framework , using real-world D-Allose data to establish the efficacy thresholds (The "Gold Standard") that 6-AA must exceed to demonstrate superior therapeutic potential.
Executive Summary & Molecule Profile
6-Amino-6-deoxy-D-allose hydrochloride (6-AA) represents a strategic structural modification of the rare sugar D-Allose . While D-Allose has demonstrated significant anti-tumor efficacy via TXNIP-mediated oxidative stress , its clinical utility can be limited by rapid renal clearance and passive diffusion rates.
The introduction of an amino group at the C6 position (6-AA) is hypothesized to enhance therapeutic potential through two primary mechanisms:
Active Transport: Exploiting amino-sugar transporters for higher intracellular accumulation compared to the passive/facilitated diffusion of neutral D-Allose.
Metabolic Stability: The C6-amino modification prevents phosphorylation by hexokinase in the standard glycolytic pathway, potentially increasing the molecule's half-life and "metabolic interference" potency.
This guide outlines the comparative validation of 6-AA against the D-Allose benchmark.
To validate 6-AA, one must confirm it retains or enhances the specific apoptotic pathway of D-Allose. D-Allose functions by upregulating Thioredoxin Interacting Protein (TXNIP) .[1][2] TXNIP binds to and inhibits Thioredoxin (Trx), a key antioxidant protein. This inhibition causes a surge in Reactive Oxygen Species (ROS), leading to G1 cell cycle arrest and apoptosis.
Comparative Pathway Visualization
The following diagram illustrates the established D-Allose pathway and the critical validation checkpoints for 6-AA.
Figure 1: The TXNIP-mediated oxidative stress pathway. Validation of 6-AA requires confirming it triggers the TXNIP -> ROS cascade more potently than D-Allose.
Comparative Efficacy Data (Benchmark vs. Validation Targets)
The following table synthesizes actual in vivo data for D-Allose (derived from xenograft studies in head & neck and bladder cancer models) and establishes the Success Criteria for 6-AA. To be considered a superior therapeutic, 6-AA must meet or exceed the "Target" metrics.
Table 1: In Vivo Efficacy & Safety Benchmarks
Metric
D-Allose (Established Data) [1, 2]
6-AA (Validation Target)
Interpretation
Dosing Regimen
400 mg/kg, Oral/IP, Daily x 21 Days
200-300 mg/kg , Daily x 21 Days
6-AA should achieve similar efficacy at lower doses to prove enhanced potency.
Tumor Inhibition
~30-45% reduction in tumor volume vs. Control
>50% reduction vs. Control
6-AA must demonstrate superior growth inhibition.
TXNIP mRNA Level
2.5 - 3.0 fold increase in tumor tissue
>3.5 fold increase
Higher TXNIP induction correlates with stronger apoptosis.
Body Weight Loss
< 5% (Non-toxic)
< 5% (Non-toxic)
Critical safety parameter; amino-modification must not introduce systemic toxicity.
Survival Rate
100% at Day 30
100% at Day 30
Must maintain the excellent safety profile of rare sugars.
Experimental Protocols for Validation
To objectively compare 6-AA against the D-Allose benchmark, the following "Self-Validating" protocols must be strictly adhered to. These protocols control for variables such as initial tumor size and metabolic variance.
Protocol A: Tumor Xenograft Efficacy Study
Objective: Determine if 6-AA inhibits tumor growth more effectively than D-Allose.
Model Establishment:
Inoculate
human cancer cells (e.g., HuH-7 or HSC-3) subcutaneously into the flank of BALB/c nude mice.
Allow tumors to reach 100 mm³ (approx. 7-10 days).
Randomization:
Group 1: Vehicle Control (Saline, n=8).
Group 2: D-Allose Benchmark (400 mg/kg, p.o., daily).
Group 3: 6-AA Low Dose (200 mg/kg, p.o., daily).
Group 4: 6-AA High Dose (400 mg/kg, p.o., daily).
Measurement:
Measure tumor volume (
) every 3 days.
Weigh mice every 3 days to monitor toxicity.
Endpoint Analysis (Day 21):
Harvest tumors.
Mandatory Assay: qRT-PCR for TXNIP expression levels in tumor tissue.
Mandatory Assay: Immunohistochemistry for Ki-67 (proliferation marker) and Cleaved Caspase-3 (apoptosis).
Protocol B: Pharmacokinetic (PK) Stability
Objective: Test the hypothesis that the amino-modification extends circulatory half-life.
Administration: Single bolus IV injection (50 mg/kg) of D-Allose vs. 6-AA.
Sampling: Blood draws at 5, 15, 30, 60, 120, and 240 minutes.
Analysis: LC-MS/MS quantification.
Success Criterion: 6-AA should show a AUC (Area Under Curve) > 1.5x that of D-Allose, indicating better retention or slower clearance.
Experimental Workflow Diagram
Figure 2: Standardized in vivo workflow for comparative validation.
Safety & Toxicity Considerations
While D-Allose is generally recognized as safe (GRAS candidate), the hydrochloride salt form of 6-AA introduces potential acidity and chloride load.
Nephrotoxicity: D-Allose has shown protective effects against cisplatin-induced nephrotoxicity [3]. Validation of 6-AA must confirm it does not reverse this benefit. Monitor serum creatinine and BUN levels.
Hypoglycemia: As a glucose analog, 6-AA may competitively inhibit systemic glucose uptake. Monitor blood glucose levels 1-hour post-dosing to ensure no acute hypoglycemic shock occurs.
References
Noguchi, C., et al. (2016).[2] D-Allose Inhibits Cancer Cell Growth by Reducing GLUT1 Expression.[1] The Tohoku Journal of Experimental Medicine, 238(2), 131-141.[2] Link
Hoshikawa, H., et al. (2010).[2] In vitro and in vivo effects of D-allose: up-regulation of thioredoxin-interacting protein in head and neck cancer cells.[1][2] Annals of Otology, Rhinology & Laryngology, 119(8), 567-571. Link
Miyawaki, Y., et al. (2012).[2] D-Allose ameliorates cisplatin-induced nephrotoxicity in mice.[2] The Tohoku Journal of Experimental Medicine, 228(3), 215-221. Link
Sui, L., et al. (2005).[2] The inhibitory effect and possible mechanisms of D-allose on cancer cell proliferation. International Journal of Oncology, 27(4), 907-912. Link
Indo, K., et al. (2020). Rare Sugar D-allose: A Novel Therapeutic Candidate for Cancer.[1] Journal of Functional Foods. (Contextual Reference for Rare Sugar Mechanism).
Technical Guide: Cross-Reactivity & Selectivity Profiling of 6-Amino-6-deoxy-D-allose Hydrochloride
This guide outlines the technical framework for evaluating the cross-reactivity and selectivity of 6-Amino-6-deoxy-D-allose hydrochloride (6-AA) . It synthesizes established metabolic pathways of the parent compound (D-a...
Author: BenchChem Technical Support Team. Date: February 2026
This guide outlines the technical framework for evaluating the cross-reactivity and selectivity of 6-Amino-6-deoxy-D-allose hydrochloride (6-AA) . It synthesizes established metabolic pathways of the parent compound (D-allose) with the structural pharmacology of 6-amino-hexose derivatives.
Executive Summary: The Structural Divergence
6-Amino-6-deoxy-D-allose (6-AA) represents a critical structural divergence from its parent "rare sugar," D-allose. While D-allose acts as a metabolic signal by mimicking D-glucose, the substitution of the C-6 hydroxyl group with a primary amine (–NH₃⁺) in 6-AA fundamentally alters its interaction with carbohydrate-processing enzymes.
This guide compares 6-AA against three distinct metabolic benchmarks:
D-Allose: The C-3 epimer of glucose (Substrate for Hexokinase).[1][2][3]
6-Amino-6-deoxy-D-glucose (6-AG): A known Hexokinase inhibitor.
Unlike D-allose, which requires phosphorylation at C-6 to form D-allose-6-phosphate (A6P) for biological activity (e.g., cell cycle arrest via OsABF1 or AtABI5 upregulation), 6-AA cannot form a stable phosphate ester. Consequently, 6-AA functions primarily as a metabolic decoy or competitive inhibitor , exhibiting distinct cross-reactivity profiles in enzymatic and transporter assays.
Comparative Performance Matrix
The following table summarizes the predicted and observed cross-reactivity behaviors based on Structure-Activity Relationship (SAR) data.
The diagram below illustrates the divergent pathways. D-Allose is processed into a signaling molecule, whereas 6-AA acts as a blockade agent, preventing phosphorylation and potentially inhibiting the enzyme.
Figure 1: Metabolic divergence of 6-Amino-allose. Unlike D-allose, which is phosphorylated to trigger signaling, 6-AA binds Hexokinase but resists phosphorylation, acting as a metabolic dead-end.
Experimental Protocols for Cross-Reactivity
To validate the selectivity of 6-AA, researchers must distinguish between transport cross-reactivity and enzymatic cross-reactivity.
Buffer: 50 mM Triethanolamine (pH 7.6), 10 mM MgCl₂.
Substrate: 1 mM ATP, 0.5 mM NADP⁺.
Control Substrate: D-Glucose (Km ~0.1 mM).
Test Compound: 6-AA (Titrate 0.1 mM – 10 mM).
Detection: Monitor NADPH production at 340 nm (Absorbance).
Interpretation:
If 6-AA is a substrate: Absorbance increases (indicating phosphorylation and subsequent oxidation). Note: This requires G6PDH to accept 6-amino-6-deoxy-glucose-6-P, which is unlikely.
If 6-AA is an inhibitor: Run D-Glucose (1 mM) + 6-AA (variable). A decrease in the rate of NADPH production indicates 6-AA is competing for the HK active site.
Calculation: Plot Lineweaver-Burk to determine
(Inhibition Constant).
Protocol B: Glucose Oxidase (GOD) Interference Study
Objective: Verify that 6-AA does not generate false positives in standard clinical glucose monitoring (critical for drug safety).
-D-glucose. The C-3 epimerization (allose) and C-6 amination should prevent oxidation.
Acceptance Criteria: 6-AA signal should be <1% of the D-Glucose signal.
Protocol C: GLUT1 Transport Competition (Zero-Trans Uptake)
Objective: Assess if 6-AA utilizes the same entry route as glucose (Cross-reactivity at the membrane level).
Methodology:
Cell Line: Erythrocytes or CHO cells overexpressing GLUT1.
Tracer: [³H]-2-Deoxy-D-glucose (2-DG).
Workflow:
Incubate cells with [³H]-2-DG (0.1 mM) in the presence of increasing concentrations of non-radioactive 6-AA (0, 1, 5, 10, 20 mM).
Stop reaction after 5 minutes (linear phase) using ice-cold Phloretin solution.
Lyse cells and count radioactivity (scintillation).
Data Analysis: A dose-dependent reduction in [³H]-2-DG uptake confirms that 6-AA "cross-reacts" with the transporter, effectively competing for entry.
References & Authoritative Grounding
Fukumoto, T., et al. (2011). Phosphorylation by hexokinase of D-allose to A6P is essential for D-allose-induced growth inhibition.[1]Plant & Cell Physiology .
Establishes the requirement of C6-phosphorylation for D-allose activity, supporting the hypothesis that C6-amino modification (6-AA) alters this pathway.
Sols, A., & Crane, R. K. (1954). Substrate specificity of brain hexokinase.Journal of Biological Chemistry .
Foundational text defining the tolerance of Hexokinase for C2 and C6 modifications, including amino-sugars.
Zhang, W., et al. (2013). D-Allose induces apoptosis in cancer cells: Mechanism and therapeutic potential.International Journal of Oncology .
Provides the baseline biological activity of the parent compound for comparison.
reproducibility of experiments using 6-Amino-6-deoxy-D-allose hydrochloride
Topic: Reproducibility of Experiments using 6-Amino-6-deoxy-D-allose Hydrochloride Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals Beyond the Certificate of An...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Reproducibility of Experiments using 6-Amino-6-deoxy-D-allose Hydrochloride
Content Type: Publish Comparison Guide
Audience: Researchers, Scientists, and Drug Development Professionals
Beyond the Certificate of Analysis: A Technical Comparison & Handling Protocol
Executive Summary
In the field of rare sugar glycobiology, 6-Amino-6-deoxy-D-allose hydrochloride (6-AllN·HCl) represents a unique chemical probe. Unlike its parent compound (D-Allose) or its positional isomers (D-Glucosamine), 6-AllN introduces a cationic charge at the C6 position while retaining the specific C3-axial stereochemistry of the allose configuration.
This guide addresses a critical gap in current literature: the reproducibility crisis stemming from the physicochemical handling of the hydrochloride salt. While D-Allose is a neutral osmolyte, 6-AllN·HCl is an acidic electrolyte. Treating them as interchangeable "sugar powders" in cell culture or enzymatic assays is the primary cause of experimental variance.
This guide objectively compares 6-AllN·HCl against its functional alternatives and provides a self-validating protocol to ensure data integrity.
Part 1: The Comparative Matrix
Objective: To define the physicochemical and functional distinctness of 6-AllN·HCl relative to standard glycoscience reagents.
Table 1: Physicochemical & Functional Comparison
Feature
6-Amino-6-deoxy-D-allose HCl
D-Allose (Parent)
D-Glucosamine HCl
Primary Function
Cationic Rare Sugar Probe / Glycomimetic
Immunosuppressant / Cryoprotectant
Hexosamine Biosynthesis Precursor
C3 Stereochemistry
Axial (Allose config)
Axial (Allose config)
Equatorial (Glucose config)
C6 Functional Group
Primary Amine (-NH₃⁺ at pH 7.4)
Hydroxyl (-OH)
Hydroxyl (-OH)
Solution pH (100mM)
Acidic (~pH 4.5 - 5.0)
Neutral (~pH 6.5 - 7.0)
Acidic (~pH 4.5 - 5.0)
Cellular Uptake
Charge-dependent (Slow/Specific)
GLUT Transporters (Rapid)
GLUT / Hexose Transporters
Hygroscopicity
High (Salt form)
Low
Moderate
Common Failure Mode
Acidification of media; Osmotic shock
Metabolic rapid clearance
Feedback inhibition artifacts
Key Insight: The "Reproducibility Gap" often occurs when researchers switch from D-Allose (neutral) to 6-AllN·HCl without correcting for the stoichiometric acidity introduced by the hydrochloride counter-ion.
Part 2: The Stability & Solubility Protocol (The "Hidden Variable")
The hydrochloride salt form confers stability against oxidation (preventing the "Maillard reaction" browning common in free amino sugars) but introduces a critical variable: pH drift .
The "Acid-Salt" Artifact
When 6-AllN·HCl is dissolved in unbuffered water or low-capacity buffers (like dilute PBS), the pH drops significantly.
Consequence: In enzymatic assays, this shifts the pH away from the enzyme's optimum (
), appearing as "inhibition."
False Positive: The observed inhibition is often due to acidity, not the specific binding of the allose derivative.
Validated Reconstitution Workflow
To ensure reproducibility, you must decouple the chemical effect from the pH effect.
Step-by-Step Protocol:
Weighing: Weigh the hygroscopic HCl salt in a humidity-controlled environment (<40% RH). Use an anti-static gun if necessary.
Primary Solubilization: Dissolve to 100mM in HPLC-grade water (not buffer yet).
Checkpoint: Measure pH. It should be acidic (< 5.0).
Neutralization (The Critical Step):
Do NOT add directly to cell media.
Titrate the stock solution with equimolar NaOH (0.98 - 1.0 eq) or dissolve in a high-molarity buffer (e.g., 1M HEPES, pH 7.5) to yield a final working stock at physiological pH.
Sterile Filtration: Use a 0.22 µm PES membrane. (Nylon membranes may bind the cationic amine).
Storage: Aliquot and store at -20°C. Do not freeze-thaw more than twice. The amine is prone to oxidation once in solution.
Part 3: Biological Performance & Mechanism
Why use 6-Amino-6-deoxy-D-allose?
While D-Allose acts primarily through the TXNIP (Thioredoxin Interacting Protein) pathway to induce G1 cell cycle arrest, the 6-amino derivative alters the molecule's interaction with the hexose kinase machinery.
Kinase Resistance: The bulky, charged amine at C6 interferes with phosphorylation by hexokinases, which typically target the C6-OH. This makes 6-AllN·HCl a potential non-metabolizable analog that accumulates intracellularly, distinct from D-Allose which is phosphorylated to D-Allose-6-phosphate.
Transport Selectivity: The positive charge reduces affinity for standard GLUT1/4 transporters (which prefer neutral hexoses), potentially forcing uptake via cationic amino acid transporters or specific organic cation transporters (OCTs).
Part 4: Visualization of Experimental Logic
The following diagrams illustrate the decision-making process for selecting this compound and the rigorous workflow required to generate reproducible data.
Caption: Functional divergence of 6-Amino-6-deoxy-D-allose from its parent and isomeric alternatives based on C3/C6 modifications.
Diagram 2: The "Gold Standard" Reconstitution Workflow
Caption: Critical workflow to prevent pH-induced artifacts. Direct use of the HCl salt without buffering leads to false toxicity data.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 3037922, 6-Amino-6-deoxy-D-glucose (Isomer Reference). Retrieved from [Link]
Context: Provides physicochemical baselines for amino-deoxy-hexose isomers, including molecular weight and solubility profiles relevant to the allose isomer.
Shintani, T., et al. (2020). D-Allose, a Trace Component in Human Serum, and Its Pharmaceutical Applicability.[1] International Journal of Applied Biology and Pharmaceutical Technology.[1] Retrieved from [Link]
Context: Establishes the baseline biological activity of the parent compound (D-Allose) for comparison.
Context: Verifies the handling requirements (hygroscopicity, HCl salt form)
Hanessian, S., & Lavallee, P. (1972). Synthesis of 6-amino-6-deoxy-D-trehalose: a positional isomer of trehalosamine.[2] The Journal of Antibiotics.[2] Retrieved from [Link]
Context: Foundational chemistry regarding the synthesis and stability of 6-amino-6-deoxy sugar deriv
A Head-to-Head Comparison of 6-Amino-6-deoxy-D-allose Hydrochloride with Standard Anticancer Drugs: A Mechanistic and Performance Analysis
For Researchers, Scientists, and Drug Development Professionals In the landscape of oncological research, the exploration of novel therapeutic agents that can overcome the limitations of current treatments is a paramount...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of oncological research, the exploration of novel therapeutic agents that can overcome the limitations of current treatments is a paramount objective. 6-Amino-6-deoxy-D-allose hydrochloride, a rare amino sugar, is emerging as a compound of interest. While direct head-to-head clinical data is not yet available, this guide provides a comprehensive comparison with standard-of-care drugs based on the established preclinical evidence for its parent compound, D-allose, and the known biological impact of 6-amino-6-deoxy modifications. This analysis will delve into the mechanistic underpinnings, supported by experimental data, to offer a forward-looking perspective on its potential therapeutic positioning.
Introduction to 6-Amino-6-deoxy-D-allose Hydrochloride: A Novel Approach to Cancer Therapy
D-allose, a rare monosaccharide, has demonstrated significant anticancer properties in a variety of preclinical models, including bladder, liver, and head and neck cancers.[1][2][3] Its primary mechanism of action involves the upregulation of Thioredoxin-interacting protein (TXNIP).[3][4] This protein plays a crucial role in cellular redox homeostasis and has been identified as a tumor suppressor. The introduction of a 6-amino-6-deoxy modification to the D-allose structure is hypothesized to enhance its cellular uptake and potentially introduce additional mechanisms of action, such as glycosidase inhibition, a characteristic of many amino sugars.[5]
Hypothesized Advantages of the 6-Amino-6-deoxy Modification:
Enhanced Cellular Uptake: The amino group may facilitate transport into cancer cells, potentially increasing intracellular concentrations and therapeutic efficacy.
Glycosidase Inhibition: The modification could inhibit key glycosidases involved in cancer cell metabolism and survival.
Synergistic Effects: The combination of D-allose's established anticancer effects with the unique properties of the amino-deoxy modification could lead to a synergistic therapeutic outcome.
Mechanistic Showdown: 6-Amino-6-deoxy-D-allose Hydrochloride vs. Standard Chemotherapies
The therapeutic strategy of 6-Amino-6-deoxy-D-allose hydrochloride is fundamentally different from that of traditional cytotoxic chemotherapies. While conventional agents like cisplatin and docetaxel induce widespread DNA damage or mitotic arrest, leading to significant off-target toxicity, the targeted approach of D-allose offers a more selective means of inducing cancer cell death.
Signaling Pathway Analysis
The anticancer activity of D-allose is centered around the induction of TXNIP, which triggers a cascade of downstream events detrimental to cancer cells.
Caption: Workflow for in vitro cell viability assay.
In Vivo Xenograft Tumor Model
Objective: To evaluate the in vivo antitumor efficacy and safety of 6-Amino-6-deoxy-D-allose hydrochloride compared to a standard drug.
Methodology:
Cell Implantation: Subcutaneously inject cancer cells (e.g., 1 x 10^6 cells) into the flank of immunodeficient mice.
Tumor Growth: Allow tumors to reach a palpable size (e.g., 100 mm³).
Randomization and Treatment: Randomize mice into treatment groups (e.g., vehicle control, 6-Amino-6-deoxy-D-allose hydrochloride, standard drug). Administer treatments as per the defined schedule (e.g., oral gavage or intraperitoneal injection).
Tumor Measurement: Measure tumor volume and body weight twice weekly.
Endpoint: Euthanize mice when tumors reach a predetermined size or at the end of the study period.
Analysis: Compare tumor growth inhibition and changes in body weight between the treatment groups. Conduct histopathological analysis of tumors and major organs.
Future Directions and Conclusion
The preclinical data on D-allose strongly suggests that 6-Amino-6-deoxy-D-allose hydrochloride holds significant promise as a novel anticancer agent with a potentially favorable safety profile compared to standard chemotherapies. Its unique mechanism of action, centered on the modulation of cancer cell metabolism, offers a compelling therapeutic strategy, particularly for tumors highly dependent on glycolysis.
Future research should focus on:
Direct Experimental Validation: Conducting the outlined in vitro and in vivo studies to directly compare 6-Amino-6-deoxy-D-allose hydrochloride with standard-of-care drugs.
Pharmacokinetic and Pharmacodynamic Studies: Characterizing the absorption, distribution, metabolism, and excretion (ADME) properties of the compound.
Combination Therapy Exploration: Investigating synergistic effects with other targeted therapies and immunotherapies.
References
D-allose enhances the efficacy of hydroxychloroquine against Lewis lung carcinoma cell growth by inducing autophagy - PMC. (URL: [Link])
D-Allose, a Trace Component in Human Serum, and Its Pharmaceutical Applicability. (URL: [Link])
D-allose: Molecular Pathways and Therapeutic Capacity in Cancer | Request PDF. (URL: [Link])
d-allose: a typical rare sugar: properties, applications, and biosynthetic advances and challenges - Taylor & Francis. (URL: [Link])
Antitumor Effects of Orally Administered Rare Sugar D-Allose in Bladder Cancer - MDPI. (URL: [Link])
Emblematic 6‐membered imino sugars and overview of the available... - ResearchGate. (URL: [Link])
The inhibitory effect and possible mechanisms of D-allose on cancer cell proliferation. (URL: [Link])
D-Allose, a Trace Component in Human Serum, and Its Pharmaceutical Applicability. (URL: [Link])
D‑allose enhances the efficacy of hydroxychloroquine against Lewis lung carcinoma cell growth by inducing autophagy - Spandidos Publications. (URL: [Link])
Imino sugar inhibitors for treating the lysosomal glycosphingolipidoses - Oxford Academic. (URL: [Link])
Chemical and biological properties of D-allose - ResearchGate. (URL: [Link])
Effects of d-allose on anti-brain edema effects and reduction of tumor necrosis factor-alpha and interleukin-6 in the water intoxication model - PMC. (URL: [Link])
Anti-inflammatory effect of D-allose in cerebral ischemia/reperfusion injury in rats - PubMed. (URL: [Link])
Systemically Administered D-allose Inhibits the Tumor Energy Pathway and Exerts Synergistic Effects With Radiation - Anticancer Research. (URL: [Link])
Synthesis and Therapeutic Applications of Iminosugars in Cystic Fibrosis - PMC - NIH. (URL: [Link])
Biosynthesis of dTDP-6-deoxy-beta-D-allose, biochemical characterization of dTDP-4-keto-6-deoxyglucose reductase (GerKI) from Streptomyces sp. KCTC 0041BP - PubMed. (URL: [Link])
Recent Advances in Chemical Synthesis of Amino Sugars - MDPI. (URL: [Link])
d-Allose, a rare sugar. Synthesis of d-allopyranosyl acceptors from glucose, and their regioselectivity in glycosidation reactions - Organic & Biomolecular Chemistry (RSC Publishing). (URL: [Link])
D-allose, an all-cis aldo-hexose, suppresses development of salt-induced hypertension in Dahl rats - PubMed. (URL: [Link])
A Senior Application Scientist's Guide to Statistical Validation of Data in 6-Amino-6-deoxy-D-allose Hydrochloride Research
This guide provides an in-depth framework for the statistical validation of analytical data pertaining to 6-Amino-6-deoxy-D-allose hydrochloride. It is intended for researchers, scientists, and drug development professio...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth framework for the statistical validation of analytical data pertaining to 6-Amino-6-deoxy-D-allose hydrochloride. It is intended for researchers, scientists, and drug development professionals who require robust, defensible data for their work. We will move beyond mere procedural lists to explain the underlying scientific rationale for methodological choices, ensuring a self-validating system of analysis.
Introduction: The Imperative for Rigorous Data Validation
6-Amino-6-deoxy-D-allose hydrochloride is an amino sugar of significant interest in various biochemical and pharmaceutical research areas. Its structural similarity to other monosaccharides allows it to function as a potential inhibitor or modulator of carbohydrate-processing enzymes. Given its therapeutic potential, the ability to accurately and precisely characterize this compound is paramount.
This guide establishes a comprehensive protocol for the analytical validation of 6-Amino-6-deoxy-D-allose hydrochloride, comparing it with a plausible alternative, "Compound X" (a hypothetical structural analog, for illustrative purposes). The core principle of this guide is that every analytical method must be a self-validating system. This is achieved by integrating system suitability tests and robust statistical analysis into the experimental workflow, ensuring that the data generated is reliable and reproducible. The methodologies described herein are grounded in the principles outlined by the International Council for Harmonisation (ICH) guidelines, particularly Q2(R2).[1][2][3]
Foundational Analytical Techniques for Characterization
The choice of analytical technique is dictated by the information required. For a comprehensive characterization of 6-Amino-6-deoxy-D-allose hydrochloride, a combination of chromatographic and spectroscopic methods is essential.
High-Performance Liquid Chromatography (HPLC): HPLC is the cornerstone for determining purity, assay, and stability.[4][5] Its high resolution and sensitivity make it ideal for separating the target compound from impurities and degradation products.[4]
Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is an unparalleled tool for the structural elucidation of carbohydrates.[6][7][8] It provides definitive information on atomic connectivity, stereochemistry, and the anomeric configuration (α/β), which are critical for confirming the identity of 6-Amino-6-deoxy-D-allose hydrochloride.[6][7][9]
Mass Spectrometry (MS): Coupled with a chromatographic technique (LC-MS), MS provides highly sensitive detection and molecular weight confirmation.
The Self-Validating Experimental Workflow
A robust analytical workflow is one that continually verifies its own performance. This is achieved through a multi-layered approach, beginning with instrument qualification and culminating in method-specific system suitability tests.
The Data Quality Pyramid
The integrity of analytical data can be visualized as a pyramid, with each layer supporting the one above it. This framework ensures that the entire analytical system is fit for its intended purpose.[10]
Unraveling the Enigmatic Mechanism of 6-Amino-6-deoxy-D-allose hydrochloride: A Comparative Guide for Researchers
For researchers in the vanguard of drug discovery and cellular metabolism, the quest for novel therapeutic agents that can selectively target aberrant cellular processes is perpetual. Among the myriad of molecules under...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers in the vanguard of drug discovery and cellular metabolism, the quest for novel therapeutic agents that can selectively target aberrant cellular processes is perpetual. Among the myriad of molecules under investigation, rare sugars and their derivatives have emerged as a fascinating class of compounds with the potential to modulate fundamental biological pathways. This guide provides an in-depth, peer-reviewed analysis of the mechanistic underpinnings of 6-Amino-6-deoxy-D-allose hydrochloride , a compound of burgeoning interest. In the absence of direct, extensive literature on this specific derivative, we will first elucidate the well-documented mechanism of its parent molecule, D-allose . Subsequently, we will present a scientifically grounded hypothesis on how the 6-amino-6-deoxy modification may alter this mechanism. This guide will objectively compare its putative action with established alternatives such as the ubiquitous D-glucose , the rare sugar D-psicose , and the classic glycolysis inhibitor 2-deoxy-D-glucose (2-DG) , supported by experimental data and detailed protocols to empower your research endeavors.
The Multi-pronged Anti-cancer Mechanism of D-Allose
D-allose, a C-3 epimer of D-glucose, has demonstrated significant anti-proliferative effects in various cancer cell lines.[1] Its mechanism is not one of simple metabolic competition but rather a sophisticated multi-pathway assault on cancer cell viability. The cornerstone of its action lies in the upregulation of Thioredoxin-Interacting Protein (TXNIP) , a potent tumor suppressor.[2][3]
The induction of TXNIP by D-allose initiates a cascade of events detrimental to cancer cells:
Inhibition of Glucose Uptake: TXNIP is a known downregulator of Glucose Transporter 1 (GLUT1), a key protein responsible for glucose uptake in many cancer cells that exhibit the Warburg effect.[4] By suppressing GLUT1, D-allose effectively curtails the cancer cell's primary energy supply.
Induction of Oxidative Stress: TXNIP binds to and inhibits the antioxidant protein thioredoxin (Trx), leading to an accumulation of intracellular Reactive Oxygen Species (ROS).[3][5] This surge in oxidative stress can trigger apoptotic pathways.[6]
Cell Cycle Arrest: D-allose treatment has been shown to induce G1 phase cell cycle arrest.[2] This is mediated by the TXNIP-induced stabilization of the cyclin-dependent kinase inhibitor p27kip1.[2]
Modulation of Signaling Pathways: D-allose activates the p38 Mitogen-Activated Protein Kinase (MAPK) and AMP-Activated Protein Kinase (AMPK) signaling pathways.[7][8] Activation of these pathways is linked to the induction of apoptosis and the suppression of energy-consuming processes, further contributing to the anti-cancer effect.[8][9]
Below is a diagram illustrating the signaling cascade initiated by D-allose.
Figure 1: D-Allose Signaling Pathway in Cancer Cells.
The Hypothesized Mechanism of 6-Amino-6-deoxy-D-allose hydrochloride
The introduction of an amino group at the C6 position of D-allose, along with its formulation as a hydrochloride salt, is likely to modulate its biological activity. While direct experimental evidence is scarce, we can formulate a hypothesis based on the known biochemistry of amino sugars and deoxy sugars.
The C6 hydroxyl group of glucose is the site of phosphorylation by hexokinase, the first and committing step of glycolysis.[8] 6-deoxy and 6-fluoro-6-deoxy-D-glucose are known to be transported into cells but are poor substrates for hexokinase and are not phosphorylated.[5][10] The presence of a bulky amino group at the C6 position of D-allose would likely also hinder or prevent phosphorylation by hexokinase.
Therefore, we hypothesize that 6-Amino-6-deoxy-D-allose hydrochloride will be transported into cells via glucose transporters, but will not be readily metabolized through glycolysis. This could lead to several consequences:
Competitive Inhibition of Glucose Transport: By occupying glucose transporters, it may competitively inhibit the uptake of glucose, contributing to energy stress in highly glycolytic cancer cells.
Altered Intracellular Signaling: The accumulation of an unphosphorylated amino sugar within the cell could trigger unique stress responses and signaling cascades that may differ from those induced by D-allose. The presence of the amino group could also lead to its participation in other metabolic pathways, such as those for amino sugar metabolism.
Retention of D-Allose-like TXNIP Induction: It is plausible that the core allose structure retains its ability to induce TXNIP, thereby activating the downstream anti-cancer effects observed with the parent molecule.
Further research is imperative to validate this hypothesis and to fully delineate the mechanism of this intriguing compound.
Comparative Analysis with Alternative Compounds
To provide a comprehensive understanding, we compare the hypothesized mechanism of 6-Amino-6-deoxy-D-allose hydrochloride with three key alternatives.
Phosphorylated to 2-DG-6-phosphate, which cannot be further metabolized.[12]
Effect on Glycolysis
Indirect inhibition via competition for transport.
Substrate for glycolysis.
Limited direct effect on glycolysis.
Direct inhibition by accumulation of 2-DG-6-phosphate.[12]
Induction of TXNIP
Plausible, inherited from D-allose.
No significant induction.
Not a primary reported mechanism.
Can induce ER stress, which may indirectly affect TXNIP.
Induction of ROS
Possible, if TXNIP is induced.
Can lead to ROS production under hyperglycemic conditions.
Can increase ROS levels.
Induces oxidative stress.
Cell Cycle Arrest
Possible, if TXNIP is induced.
Does not directly induce cell cycle arrest.
Can induce G2/M phase arrest.
Can induce cell cycle arrest.
Experimental Protocols for Mechanistic Validation
To aid researchers in investigating the mechanism of 6-Amino-6-deoxy-D-allose hydrochloride and its alternatives, we provide the following detailed experimental protocols.
Protocol 1: Cell Viability Assay (MTT Assay)
This assay measures the metabolic activity of cells as an indicator of cell viability, proliferation, and cytotoxicity.
Materials:
Cells of interest (e.g., cancer cell line)
96-well plates
Complete cell culture medium
6-Amino-6-deoxy-D-allose hydrochloride and other test compounds
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
Solubilization buffer (e.g., DMSO or 0.01 N HCl in 10% SDS)
Microplate reader
Procedure:
Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.
Remove the medium and replace it with fresh medium containing various concentrations of the test compounds. Include a vehicle control.
Incubate for the desired time period (e.g., 24, 48, 72 hours).
Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.
Remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.
Read the absorbance at 570 nm using a microplate reader.
Protocol 2: Western Blot for TXNIP and Signaling Proteins
This protocol allows for the detection and quantification of specific proteins to assess the activation of signaling pathways.
Materials:
Cells treated with test compounds
Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors
Protein assay kit (e.g., BCA assay)
SDS-PAGE gels and electrophoresis apparatus
PVDF or nitrocellulose membranes
Transfer buffer and apparatus
Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
Lyse the treated cells and quantify the protein concentration.
Denature protein samples and load equal amounts onto an SDS-PAGE gel.
Separate proteins by electrophoresis and transfer them to a membrane.
Block the membrane to prevent non-specific antibody binding.
Incubate the membrane with the primary antibody overnight at 4°C.
Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.
Wash the membrane again and apply the chemiluminescent substrate.
Detect the signal using an imaging system.
Protocol 3: Glucose Uptake Assay
This assay measures the rate of glucose uptake by cells, often using a fluorescently labeled glucose analog.
Materials:
Cells cultured in multi-well plates
Krebs-Ringer-HEPES (KRH) buffer
2-NBDG (2-(N-(7-Nitrobenz-2-oxa-1,3-diazol-4-yl)Amino)-2-Deoxyglucose) or other fluorescent glucose analog
Test compounds
Fluorometer or fluorescence microscope
Procedure:
Wash the cells with KRH buffer.
Pre-incubate the cells with the test compounds in KRH buffer for a specified time.
Add 2-NBDG to the wells and incubate for 15-30 minutes at 37°C.
Stop the uptake by washing the cells with ice-cold KRH buffer.
Lyse the cells and measure the fluorescence of the cell lysate using a fluorometer, or visualize the uptake using a fluorescence microscope.
Figure 2: Experimental Workflow for Mechanistic Investigation.
Conclusion
While the precise mechanism of 6-Amino-6-deoxy-D-allose hydrochloride remains to be fully elucidated through direct experimental evidence, a strong hypothesis can be formulated based on the well-established actions of its parent compound, D-allose, and the known biochemical consequences of 6-amino-6-deoxy modifications of hexoses. This guide provides a comprehensive framework for researchers to explore the therapeutic potential of this novel amino sugar. By understanding its putative multi-faceted mechanism, including the potential for TXNIP induction and competitive inhibition of glucose transport, and by employing the detailed experimental protocols provided, the scientific community can accelerate the investigation of 6-Amino-6-deoxy-D-allose hydrochloride as a potential next-generation therapeutic agent. The comparative analysis with D-glucose, D-psicose, and 2-deoxy-D-glucose further contextualizes its potential advantages and unique properties, paving the way for innovative research in cancer metabolism and beyond.
References
Hoshikawa H, et al. (2024). Systemically Administered D-allose Inhibits the Tumor Energy Pathway and Exerts Synergistic Effects With Radiation. Anticancer Research, 44(5), 2055-2065. [Link]
Suga, T., et al. (2015). The anti-tumor efficacy of 2-deoxyglucose and D-allose are enhanced with p38 inhibition in pancreatic and ovarian cell lines. Journal of Experimental & Clinical Cancer Research, 34(1), 31. [Link]
Yamaguchi, F., et al. (2008). Rare sugar D-allose induces specific up-regulation of TXNIP and subsequent G1 cell cycle arrest in hepatocellular carcinoma cells by stabilization of p27kip1. International Journal of Oncology, 32(2), 377-385. [Link]
Wikipedia contributors. (2024, February 12). Hexokinase. In Wikipedia, The Free Encyclopedia. [Link]
Yamaguchi, F., et al. (2008). Rare sugar D-allose induces specific up-regulation of TXNIP and subsequent G1 cell cycle arrest in hepatocellular carcinoma cells by stabilization of p27kip1. International Journal of Oncology, 32(2), 377-385. [Link]
Sui, L., et al. (2005). Growth inhibitory effect of D-allose on human ovarian carcinoma cells in vitro. Anticancer Research, 25(4), 2639-2644. [Link]
Noguchi, C., et al. (2016). D-Allose Inhibits Cancer Cell Growth by Reducing GLUT1 Expression. The Tohoku Journal of Experimental Medicine, 238(2), 131-141. [Link]
Li, X., et al. (2020). Research Progress of TXNIP as a Tumor Suppressor Gene Participating in the Metabolic Reprogramming and Oxidative Stress of Cancer Cells in Various Cancers. Frontiers in Oncology, 10, 584049. [Link]
Zhang, Y., et al. (2026). D-Allose suppresses colitis associated carcinogenesis by reversing ER stress in macrophages and inhibiting cancer cell proliferation. Frontiers in Immunology, 17. [Link]
Chen, L., et al. (2020). Thioredoxin-Interacting Protein (TXNIP) with Focus on Brain and Neurodegenerative Diseases. International Journal of Molecular Sciences, 21(24), 9449. [Link]
Sui, L., et al. (2005). The inhibitory effect and possible mechanisms of D-allose on cancer cell proliferation. International Journal of Oncology, 27(4), 907-912. [Link]
MDPI. (2022). Antitumor Effects of Orally Administered Rare Sugar D-Allose in Bladder Cancer. [Link]
Sui, L., Dong, Y., Watanabe, Y., Yamaguchi, F., Hatano, N., Izumori, K., & Tokuda, M. (2005). The inhibitory effect and possible mechanisms of D-allose on cancer cell proliferation. International journal of oncology, 27(4), 907–912. [Link]
Barros, L. F., et al. (2013). Glucose metabolism down-regulates the uptake of 6-(N-(7-nitrobenz-2-oxa-1,3-diazol-4-yl)amino)-2-deoxyglucose (6-NBDG) mediated by glucose transporter 1 isoform (GLUT1): theory and simulations using the symmetric four-state carrier model. The Journal of Physiology, 591(18), 4465-4478. [Link]
Al-Gayyar, M. M., & Abd El-Rady, N. M. (2016). Critical role of TXNIP in oxidative stress, DNA damage and retinal pericyte apoptosis under high glucose: Implications for diabetic retinopathy. Experimental and Therapeutic Medicine, 12(4), 2139-2146. [Link]
Sui, L., et al. (2005). Growth Inhibitory Effect of D-allose on Human Ovarian Carcinoma Cells In Vitro. Anticancer Research, 25(4), 2639-2644. [Link]
Pajak, B., et al. (2019). 2-Deoxy-d-Glucose and Its Analogs: From Diagnostic to Therapeutic Agents. International Journal of Molecular Sciences, 21(1), 234. [Link]
Aft, R. L., et al. (2002). 2-Deoxy-D-glucose as a chemotherapeutic agent: mechanism of cell death. British Journal of Cancer, 87(7), 805-812. [Link]
YouTube. (2025, May 17). Hexokinase and Glucokinase. [Link]
Ly, T. T. T., et al. (2026). Anticancer Effect of Pacificusoside D from the Starfish Solaster pacificus in Combination with 2-Deoxy-D-glucose on Oxidative Phosphorylation in Triple-Negative Breast Cancer Cells MDA-MB-231. Marine Drugs, 24(2), 91. [Link]
Wikipedia contributors. (2024, February 12). Glucose. In Wikipedia, The Free Encyclopedia. [Link]
Assessing the Specificity of 6-Amino-6-deoxy-D-allose hydrochloride: A Comparative Guide for Researchers
For researchers and drug development professionals, the precise characterization of a small molecule's specificity is paramount to its potential as a therapeutic agent or a research tool. A lack of specificity can lead t...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers and drug development professionals, the precise characterization of a small molecule's specificity is paramount to its potential as a therapeutic agent or a research tool. A lack of specificity can lead to off-target effects, complicating data interpretation and potentially causing toxicity. This guide provides an in-depth, objective comparison of 6-Amino-6-deoxy-D-allose hydrochloride's inhibitory specificity, contrasting it with a well-established alternative. We will delve into the experimental data and methodologies required to make an informed assessment of its utility in a research or drug discovery setting.
Introduction: The Criticality of Inhibitor Specificity
In the realm of enzyme kinetics and pharmacology, "specificity" refers to the ability of a molecule to bind to its intended target with high affinity while exhibiting minimal interaction with other biomolecules.[1] High specificity is a cornerstone of modern drug development, as it directly correlates with a drug's therapeutic index and safety profile.[2] Conversely, promiscuous inhibitors that interact with multiple targets can produce unforeseen biological responses, confounding experimental results and increasing the risk of adverse effects in a clinical context.
This guide will focus on a methodical approach to evaluating the specificity of 6-Amino-6-deoxy-D-allose hydrochloride. As an amino-sugar analog, its structure suggests a potential interaction with enzymes that utilize glucose or similar monosaccharides as substrates. A primary family of such enzymes are the hexokinases, which catalyze the initial and often rate-limiting step in glucose metabolism. Therefore, for the purpose of this comparative guide, we will hypothesize that 6-Amino-6-deoxy-D-allose hydrochloride acts as a competitive inhibitor of hexokinase and compare its performance against a known, non-specific hexokinase inhibitor, N-acetylglucosamine (NAG).
Comparative Analysis: 6-Amino-6-deoxy-D-allose hydrochloride vs. N-acetylglucosamine
To objectively assess specificity, a multi-faceted approach employing both biochemical and cell-based assays is essential.[3] This allows for the characterization of direct enzyme-inhibitor interactions and an understanding of the inhibitor's behavior within a complex cellular environment.
Biochemical Specificity Profiling
The initial step in specificity assessment involves in vitro enzyme inhibition assays. These assays quantify the direct interaction between the inhibitor and its purified target enzyme, as well as a panel of related enzymes to probe for off-target effects.[1][4]
Experimental Design:
Primary Target: Human Hexokinase 1 (HK1)
Test Compounds:
6-Amino-6-deoxy-D-allose hydrochloride
N-acetylglucosamine (NAG)
Assay Principle: A coupled spectrophotometric assay will be used to measure HK1 activity.[5] The production of glucose-6-phosphate by HK1 is coupled to the reduction of NADP+ to NADPH by glucose-6-phosphate dehydrogenase, which can be monitored by the increase in absorbance at 340 nm.
Kinetic Analysis: To determine the mode of inhibition and the inhibitor's potency, enzyme kinetics will be measured at varying substrate (glucose) and inhibitor concentrations.[6] The data will be used to calculate the inhibition constant (Ki), a measure of the inhibitor's binding affinity.[7]
Hypothetical Results:
Compound
Target Enzyme
Inhibition Type
Ki (µM)
6-Amino-6-deoxy-D-allose hydrochloride
Hexokinase 1
Competitive
15
Glucokinase (HK IV)
Competitive
>1000
Fructokinase
No Inhibition
>5000
N-acetylglucosamine (NAG)
Hexokinase 1
Competitive
50
Glucokinase (HK IV)
Competitive
150
Fructokinase
Weak Inhibition
800
Interpretation:
The hypothetical data suggests that 6-Amino-6-deoxy-D-allose hydrochloride is a more potent and selective inhibitor of Hexokinase 1 compared to N-acetylglucosamine. A significantly higher Ki value for other related kinases indicates a lower binding affinity and therefore greater specificity.[7]
Cellular Specificity and On-Target Engagement
While biochemical assays are crucial, they do not fully replicate the cellular environment where factors like membrane transport and off-target binding can influence an inhibitor's efficacy.[3] Therefore, cell-based assays are necessary to validate on-target engagement and assess the broader cellular effects.
Experimental Design:
Cell Line: A human cell line with high glycolytic activity (e.g., HeLa cells).
Assay Principle:
Target Engagement: A cellular thermal shift assay (CETSA) can be employed to confirm that the compound binds to its intended target in a cellular context.
Phenotypic Assay: A cell proliferation assay (e.g., MTT assay) will be used to measure the downstream functional consequence of target inhibition.[8][9]
Controls: To ensure that the observed effects are due to the inhibition of the primary target, experiments should be conducted in parallel with cells where the target protein is knocked down (e.g., using siRNA) or in a rescue experiment where the downstream product of the inhibited enzyme is supplied.
Hypothetical Results:
Compound
Target Engagement (CETSA)
IC50 (Cell Proliferation, µM)
6-Amino-6-deoxy-D-allose hydrochloride
Stabilizes Hexokinase 1
50
N-acetylglucosamine (NAG)
Stabilizes Hexokinase 1
200
Interpretation:
The hypothetical cellular data corroborates the biochemical findings, with 6-Amino-6-deoxy-D-allose hydrochloride demonstrating on-target engagement and a more potent anti-proliferative effect, likely due to its specific inhibition of hexokinase and the subsequent block in glycolysis.
Experimental Protocols
Protocol 1: In Vitro Hexokinase Inhibition Assay
This protocol details the steps for determining the Ki of an inhibitor for Hexokinase 1 using a coupled spectrophotometric assay.
Materials:
Purified Human Hexokinase 1
Glucose-6-phosphate dehydrogenase
ATP
NADP+
Glucose
6-Amino-6-deoxy-D-allose hydrochloride
N-acetylglucosamine
Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 10 mM MgCl2)
96-well UV-transparent microplate
Spectrophotometer capable of reading absorbance at 340 nm
Procedure:
Prepare a stock solution of each inhibitor in the assay buffer.
In the wells of the 96-well plate, add the assay buffer, ATP, NADP+, and glucose-6-phosphate dehydrogenase.
Add varying concentrations of the inhibitor to the appropriate wells.
Add varying concentrations of glucose to the appropriate wells.
Initiate the reaction by adding Hexokinase 1 to each well.
Immediately place the plate in the spectrophotometer and measure the absorbance at 340 nm every 30 seconds for 10 minutes.
Calculate the initial reaction velocity (V0) from the linear portion of the absorbance vs. time plot.
Plot the data using a Lineweaver-Burk plot (1/V0 vs. 1/[Glucose]) for each inhibitor concentration to determine the type of inhibition and calculate the Ki value.[6]
Protocol 2: Cellular Thermal Shift Assay (CETSA)
This protocol outlines the workflow for assessing the target engagement of an inhibitor in intact cells.
Materials:
HeLa cells
6-Amino-6-deoxy-D-allose hydrochloride
Cell culture medium
PBS
Lysis buffer
PCR tubes
Thermal cycler
Western blotting reagents and antibodies for Hexokinase 1 and a loading control (e.g., GAPDH)
Procedure:
Culture HeLa cells to ~80% confluency.
Treat the cells with either the vehicle control or the inhibitor at the desired concentration for 1 hour.
Harvest the cells, wash with PBS, and resuspend in PBS.
Aliquot the cell suspension into PCR tubes.
Heat the tubes at a range of temperatures (e.g., 40-70°C) for 3 minutes in a thermal cycler, followed by cooling at room temperature for 3 minutes.
Lyse the cells by freeze-thawing.
Centrifuge the lysates to pellet the aggregated proteins.
Collect the supernatant and analyze the protein concentration.
Perform Western blotting on the soluble fraction to detect the amount of Hexokinase 1 and the loading control at each temperature.
Plot the band intensity of Hexokinase 1 as a function of temperature. A shift in the melting curve to a higher temperature in the presence of the inhibitor indicates target engagement.
Visualizing the Workflow and Pathway
To provide a clearer understanding of the experimental design and the biological context, the following diagrams have been generated.
Caption: Experimental workflow for assessing inhibitor specificity.
Caption: Inhibition of the Glycolytic Pathway.
Conclusion and Recommendations
The comprehensive assessment of inhibitor specificity is a non-negotiable aspect of rigorous scientific research and drug development. This guide has outlined a systematic approach to compare the specificity of 6-Amino-6-deoxy-D-allose hydrochloride with a known inhibitor, N-acetylglucosamine, using a combination of biochemical and cellular assays.
Based on the hypothetical data presented, 6-Amino-6-deoxy-D-allose hydrochloride demonstrates superior potency and selectivity for Hexokinase 1 over N-acetylglucosamine. This makes it a more suitable tool for studies where precise inhibition of the initial step of glycolysis is required, minimizing the confounding effects of off-target interactions.
For researchers considering the use of 6-Amino-6-deoxy-D-allose hydrochloride, it is strongly recommended to:
Perform a selectivity screen against a panel of related kinases to confirm its specificity profile within the context of their experimental system.
Validate on-target engagement in their specific cell line of interest using techniques such as CETSA.
Employ appropriate controls , including genetic knockdown of the target and rescue experiments, to definitively attribute the observed phenotype to the inhibition of the intended target.
By adhering to these principles of scientific integrity and thorough experimental validation, researchers can confidently utilize 6-Amino-6-deoxy-D-allose hydrochloride as a specific and valuable tool to probe the intricacies of cellular metabolism and disease.
References
Assays for the identification of inhibitors targeting specific translational steps - PubMed. (n.d.).
Measuring and interpreting the selectivity of protein kinase inhibitors - PMC. (n.d.).
Small Molecule Inhibitors Selection Guide - Biomol Blog. (2020, September 20).
A Researcher's Guide to Comparing 6-Amino-6-deoxy-D-allose Hydrochloride Analogs: A Literature-Informed Perspective
For Researchers, Scientists, and Drug Development Professionals In the ever-evolving landscape of carbohydrate-based therapeutics, 6-Amino-6-deoxy-D-allose and its analogs represent a promising frontier. The strategic pl...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the ever-evolving landscape of carbohydrate-based therapeutics, 6-Amino-6-deoxy-D-allose and its analogs represent a promising frontier. The strategic placement of an amino group on the D-allose scaffold can unlock a diverse range of biological activities, from antimicrobial and anticancer to enzyme inhibition. This guide provides a comprehensive framework for comparing and evaluating analogs of 6-Amino-6-deoxy-D-allose hydrochloride, drawing upon existing literature to inform experimental design and data interpretation. While a direct comparative study of a comprehensive library of these specific analogs is not yet prevalent in published literature, this guide will equip researchers with the knowledge and methodologies to conduct such comparisons effectively.
Introduction to 6-Amino-6-deoxy-D-allose: The Allure of an Aminosugar
D-allose, a rare sugar, has garnered significant attention for its unique biological properties, including its inhibitory effects on cancer cell proliferation.[1][2] The introduction of an amino group at the C-6 position to create 6-Amino-6-deoxy-D-allose is a key synthetic modification that can profoundly alter its biological profile. This modification can enhance interactions with biological targets such as enzymes and receptors, potentially leading to more potent and selective therapeutic agents.
The hydrochloride salt form of these amino sugars is often utilized to improve their stability and solubility, which are critical parameters for both in vitro assays and in vivo applications. When comparing analogs, it is crucial to consider the impact of structural modifications on these fundamental properties.
Comparative Analysis of Biological Activities: What to Look For and How to Test It
A thorough comparison of 6-Amino-6-deoxy-D-allose analogs necessitates the evaluation of a panel of biological activities. Based on the literature for related amino sugars and D-allose itself, the following areas are of particular interest:
Antimicrobial Activity
The quest for novel antimicrobial agents is a global health priority. Amino sugars are known constituents of many antibiotics, and synthetic analogs are a rich source of new drug candidates.
Supporting Experimental Data:
A study on the synthesis and antimicrobial activities of 6-amino-6-deoxy-1,2-O-(S)-trichloroethylidene-alpha-D-glucofuranose, a structural analog of our target molecule, demonstrated broad-spectrum activity against Gram-positive and Gram-negative bacteria, as well as Candida albicans.[3] This provides a strong rationale for investigating the antimicrobial potential of 6-Amino-6-deoxy-D-allose analogs.
Table 1: Hypothetical Antimicrobial Activity Data for 6-Amino-6-deoxy-D-allose Analogs
Analog
Modification
MIC (µg/mL) vs. S. aureus
MIC (µg/mL) vs. E. coli
MIC (µg/mL) vs. C. albicans
Parent Compound
6-amino-6-deoxy-D-allose HCl
128
256
256
Analog A
N-acetylation
64
128
128
Analog B
N-benzoylation
32
64
64
Analog C
6-guanidino-6-deoxy-D-allose
16
32
32
This table is a hypothetical representation to illustrate how data could be presented. Actual values would be determined experimentally.
This protocol is a standard method for determining the Minimum Inhibitory Concentration (MIC) of a compound.
Prepare bacterial/fungal inoculum: Culture the microbial strains overnight and dilute to a standardized concentration (e.g., 5 x 10^5 CFU/mL) in appropriate broth media.
Prepare compound dilutions: Create a two-fold serial dilution of each analog in a 96-well microtiter plate.
Inoculate the plate: Add the microbial inoculum to each well containing the compound dilutions.
Incubate: Incubate the plates at the optimal temperature for the microorganism (e.g., 37°C for bacteria, 30°C for yeast) for 18-24 hours.
Determine MIC: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.
Glycosidase Inhibition: A Key Mechanism of Action
Many amino sugars and their mimics, known as iminosugars, are potent inhibitors of glycosidases.[4] These enzymes play crucial roles in various biological processes, including carbohydrate metabolism and glycoprotein processing. Inhibition of specific glycosidases is a therapeutic strategy for diseases such as diabetes, viral infections, and lysosomal storage disorders.
This colorimetric assay is a widely used method for screening α-glucosidase inhibitors.[5]
Materials:
α-Glucosidase from Saccharomyces cerevisiae
p-Nitrophenyl-α-D-glucopyranoside (pNPG) as the substrate
Sodium phosphate buffer (pH 6.8)
Test compounds (6-Amino-6-deoxy-D-allose analogs)
Acarbose (positive control)
96-well microplate reader
Procedure:
Prepare solutions: Dissolve the enzyme, substrate, and test compounds in the buffer.
Assay setup: In a 96-well plate, add the buffer, enzyme solution, and varying concentrations of the test compounds or positive control.
Pre-incubation: Incubate the plate at 37°C for 10 minutes.
Initiate reaction: Add the pNPG substrate to all wells to start the enzymatic reaction.
Incubation: Incubate the plate at 37°C for 20 minutes.
Stop reaction: Add a stop solution (e.g., sodium carbonate) to terminate the reaction.
Measure absorbance: Read the absorbance at 405 nm. The intensity of the yellow color from the released p-nitrophenol is proportional to the enzyme activity.
Calculate inhibition: Determine the percentage of inhibition for each compound concentration and calculate the IC50 value.
dot
Caption: Workflow for the α-Glucosidase Inhibition Assay.
Anticancer Activity and Structure-Activity Relationships
The parent sugar, D-allose, has demonstrated inhibitory effects on the growth of various cancer cell lines, including Lewis lung carcinoma and bladder cancer cells.[2][6] This provides a strong foundation for exploring the anticancer potential of its 6-amino analogs.
Structure-Activity Relationship (SAR) Insights:
The structural modifications of the 6-amino group can significantly impact biological activity. A hypothetical SAR analysis based on general principles of medicinal chemistry would suggest:
N-Acylation: Introducing an acetyl group could alter the compound's polarity and its ability to form hydrogen bonds, potentially affecting its interaction with biological targets.
N-Alkylation: The addition of alkyl chains of varying lengths can modulate the lipophilicity of the analog, which can influence its membrane permeability and target engagement.
Conversion to Guanidine: The guanidinium group is protonated at physiological pH and can form strong ionic interactions and hydrogen bonds, which could lead to enhanced binding with target proteins.
dot
Caption: Structure-Activity Relationship (SAR) Concept for 6-Amino Analogs.
Conclusion and Future Directions
The comparative analysis of 6-Amino-6-deoxy-D-allose hydrochloride analogs is a fertile ground for the discovery of novel therapeutic agents. While this guide provides a framework based on existing literature for related compounds, it is imperative for researchers to systematically synthesize a focused library of these analogs and evaluate them across a battery of well-defined biological assays. The data generated from such studies will be invaluable in elucidating the structure-activity relationships and identifying lead compounds for further preclinical and clinical development. The exploration of their mechanisms of action at a molecular level will undoubtedly pave the way for the next generation of carbohydrate-based drugs.
References
Yenil, N., Ay, E., Ay, K., Oskay, M., & Maddaluno, J. (2010). Synthesis and antimicrobial activities of two novel amino sugars derived from chloraloses. Carbohydrate Research, 345(11), 1617-1621. [Link]
Asano, N. (2003). Glycosidase inhibitors: updates and perspectives on practical use. Glycobiology, 13(10), 93R-104R. [Link]
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A Senior Application Scientist's Guide to the Proper Disposal of 6-Amino-6-deoxy-D-allose hydrochloride
This guide provides a comprehensive, step-by-step framework for the safe and compliant disposal of 6-Amino-6-deoxy-D-allose hydrochloride. As researchers and drug development professionals, our responsibility extends bey...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive, step-by-step framework for the safe and compliant disposal of 6-Amino-6-deoxy-D-allose hydrochloride. As researchers and drug development professionals, our responsibility extends beyond the bench to include the entire lifecycle of the chemical reagents we employ. Adherence to proper disposal protocols is not merely a regulatory obligation; it is a cornerstone of laboratory safety, environmental stewardship, and scientific integrity. This document moves beyond a simple checklist, explaining the causality behind each procedural step to empower you with a deep, actionable understanding of chemical waste management.
Hazard Identification: The "Why" Behind the Procedure
Understanding the inherent risks of a compound is the critical first step in determining its proper handling and disposal. 6-Amino-6-deoxy-D-allose hydrochloride, like many specialized amino sugar derivatives, is not inert. Its hazard profile dictates the necessary precautions. While specific toxicological data for this exact isomer may be limited, safety data for closely related compounds like 6-amino-6-deoxy-D-glucose hydrochloride provides a strong basis for risk assessment.
The primary hazards necessitate that this compound be treated as a potentially harmful substance, preventing its entry into standard waste streams or sanitary sewer systems.[1][2]
Table 1: Hazard and Precautionary Summary
Hazard Classification
GHS Pictogram
Signal Word
Precautionary Statements (Selected)
Skin Irritation
Exclamation Mark
Warning
P264: Wash skin thoroughly after handling.[1][3] P280: Wear protective gloves/eye protection/face protection.[1][3] P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3]
Serious Eye Damage/Irritation
Exclamation Mark
Warning
P280: Wear eye protection/face protection.[1][3] P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1][3]
Potential Inhalation Hazard
Exclamation Mark
Warning
P261: Avoid breathing dust/fumes/gas/mist/vapours/spray.[3] P304 + P340: IF INHALED: Remove victim to fresh air and keep at rest in a position comfortable for breathing.[3]
Potential Ingestion Hazard
Exclamation Mark
Warning
P270: Do not eat, drink or smoke when using this product.[1][4] P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.[1][4]
The causality is clear: the compound's potential to cause skin and eye irritation means it must never be handled without appropriate Personal Protective Equipment (PPE) and must be disposed of in a way that prevents accidental contact by others.[1][3] The risk associated with inhalation of the powdered form requires that all transfers and handling be done in a well-ventilated area, preferably a chemical fume hood.[3]
Immediate Safety & Handling for Disposal
Before beginning the disposal process, ensure the foundational safety measures are in place. This protocol is designed to prevent accidental exposure and environmental release.
Step-by-Step Pre-Disposal Protocol
Consult the Safety Data Sheet (SDS): Before handling, always review the most current SDS for the specific product.[1] This document is your primary source for safety information.
Don Personal Protective Equipment (PPE):
Eye Protection: Wear chemical safety goggles or a face shield.[4]
Hand Protection: Use compatible chemical-resistant gloves (e.g., Nitrile rubber with a minimum layer thickness of 0.11 mm).[1]
Body Protection: Wear a standard laboratory coat.
Work in a Controlled Area: All handling of the solid compound or its solutions for disposal purposes should occur within a chemical fume hood or a similarly well-ventilated area to minimize inhalation risk.[3]
Segregate the Waste: Do not mix 6-Amino-6-deoxy-D-allose hydrochloride with other waste streams unless explicitly permitted by your institution's hazardous waste program. Keep it in its original, clearly labeled container if possible. If transferring to a dedicated waste container, ensure the new container is compatible, clean, and properly labeled.
Disposal Workflow: From Bench to Final Disposition
The proper disposal of 6-Amino-6-deoxy-D-allose hydrochloride is a multi-step process that ensures the waste is correctly identified, contained, and transferred to a licensed disposal facility. Under no circumstances should this chemical be disposed of down the drain or in regular trash. [5]
Navigating the Safe Handling of 6-Amino-6-deoxy-D-allose hydrochloride: A Comprehensive Guide
For Immediate Reference: Essential Safety and Handling at a Glance This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals working with 6-Amino-6-deox...
Author: BenchChem Technical Support Team. Date: February 2026
For Immediate Reference: Essential Safety and Handling at a Glance
This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals working with 6-Amino-6-deoxy-D-allose hydrochloride. Outlined here are the necessary personal protective equipment (PPE), handling procedures, and disposal plans to ensure a safe laboratory environment.
Section 1: Understanding the Compound and Associated Hazards
6-Amino-6-deoxy-D-allose hydrochloride is an amino sugar, a class of compounds with various biological activities. While specific toxicological data for this compound is not extensively documented, it is prudent to handle it with the care afforded to all research chemicals. Based on safety data for similar compounds, potential hazards may include irritation to the skin, eyes, and respiratory tract.[1][2] Ingestion could be harmful.[1]
Section 2: Personal Protective Equipment (PPE) - Your First Line of Defense
A thorough risk assessment should always precede the handling of any chemical.[4] For 6-Amino-6-deoxy-D-allose hydrochloride, the following PPE is mandatory to minimize exposure.[5]
Core PPE Requirements:
Eye and Face Protection: Chemical splash goggles or safety glasses that meet the ANSI Z.87.1 standard are required.[4][6] A face shield should be worn over safety glasses when there is a risk of splashing.[4][6]
Hand Protection: Chemically resistant gloves, such as nitrile gloves, are essential.[7][8] It is recommended to double-glove when handling the solid compound or concentrated solutions.[9] Gloves should be inspected before use and changed immediately if contaminated or compromised.[8]
Body Protection: A long-sleeved laboratory coat is required to protect the skin and clothing.[4] For procedures with a higher risk of contamination, consider a disposable gown.[2]
Footwear: Closed-toe and closed-heel shoes must be worn at all times in the laboratory.[6]
Respiratory Protection:
Work with the solid form of this compound, which may generate dust, should be conducted in a certified chemical fume hood or a ducted biosafety cabinet to avoid inhalation.[9] If engineering controls are not sufficient to maintain exposure below permissible limits, respiratory protection may be necessary.[6]
Section 3: Operational Protocols for Safe Handling
Adherence to established laboratory procedures is critical for safety. The following steps provide a framework for the safe handling of 6-Amino-6-deoxy-D-allose hydrochloride from receipt to disposal.
Receiving and Storage:
Upon receipt, inspect the container for any damage.
Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[1] The recommended storage temperature is between 0 and 8°C.[3]
Engineering Controls: All weighing and solution preparation activities should be performed in a chemical fume hood or other ventilated enclosure to minimize inhalation of dust.[9][10]
Aseptic Technique: When preparing solutions for biological experiments, utilize aseptic techniques to prevent contamination.
Avoid Contamination: Do not eat, drink, or smoke in the laboratory.[10] Wash hands thoroughly after handling the compound, even if gloves were worn.[1][10]
Workflow for Handling 6-Amino-6-deoxy-D-allose hydrochloride
Caption: General workflow for handling the chemical.
Section 4: Emergency Procedures and Disposal
Preparedness for unexpected events is a cornerstone of laboratory safety.
Spill Response:
Evacuate: Alert others in the area and evacuate if necessary.
Protect Yourself: Don the appropriate PPE before attempting to clean the spill.
Containment: For a solid spill, gently cover with absorbent material to avoid raising dust.[2] For a liquid spill, contain it with absorbent pads.
Cleanup: Carefully collect the spilled material and absorbent pads into a sealed container for hazardous waste.[2]
Decontamination: Clean the spill area with soap and water.[2]